Isobutyl 2-chloropropionate

• CAS: 62108-67-2

Core Science & Biosynthesis

Structural Dynamics & Physicochemical Profiling

Executive Overview

Isobutyl 2-chloropropionate (racemic CAS: 62108-67-2; (S)-enantiomer CAS: 83261-15-8) is a highly versatile, halogenated aliphatic ester serving as a foundational chiral building block in advanced organic synthesis. Due to the presence of an

-chloro stereocenter, this compound is heavily utilized in the pharmaceutical and agrochemical industries to synthesize optically active aryloxyphenoxypropionate herbicides and fibrate-class lipid-lowering drugs.

As a Senior Application Scientist, I have structured this technical guide to move beyond basic data sheets. Here, we will dissect the structural dynamics of the molecule, explore the causality behind its behavior in biphasic reactions, and provide self-validating analytical protocols for rigorous quality control.

The physical properties of isobutyl 2-chloropropionate dictate its behavior in both synthetic workflows and downstream purification. The substitution of a standard methyl or ethyl group with an isobutyl moiety fundamentally alters the molecule's thermodynamic profile.

Quantitative Physical Properties

The following table synthesizes the critical physicochemical data required for reaction engineering and thermodynamic modeling[][2].

Property	Value	Analytical Context
Molecular Formula	C₇H₁₃ClO₂	Determines mass balance and stoichiometric ratios.
Molecular Weight	164.63 g/mol	Essential for precise molarity calculations.
Density (20 °C)	1.03 g/cm³	Slightly denser than water; critical for phase separation in aqueous workups.
Boiling Point	176 °C (at 760 mmHg)	High boiling point necessitates vacuum distillation (e.g., 44-45.5 °C at reduced pressure) to prevent thermal degradation[].
Flash Point	58.5 °C	Classifies the compound as a combustible liquid; requires inert handling.
Refractive Index	1.427	Used as a rapid, non-destructive inline purity check.

Mechanistic Causality of the Isobutyl Moiety

The choice to use the isobutyl ester rather than the methyl ester is rarely arbitrary. The branched isobutyl chain significantly increases the lipophilicity of the molecule. In chemico-enzymatic resolutions (such as lipase-catalyzed hydrolysis), the isobutyl ester exhibits drastically lower aqueous solubility than its methyl counterpart[3]. This forces the substrate into the organic phase of a biphasic system, driving the reaction to occur exclusively at the aqueous-organic interface. This interfacial activation is often required to trigger the enantiospecific conformational changes in lipases (e.g., Candida rugosa lipase), thereby maximizing the enantiomeric excess (ee) of the resolved product[3].

Mechanistic Role in Chiral Synthesis

The primary utility of enantiopure (S)-isobutyl 2-chloropropionate lies in its susceptibility to bimolecular nucleophilic substitution (Sₙ2). The strongly electronegative

-chlorine atom polarizes the carbon-halogen bond, rendering the -carbon highly electrophilic.

When attacked by a nucleophile—such as a phenoxide ion derived from a substituted phenol—the reaction proceeds via a concerted Sₙ2 mechanism. The nucleophile attacks from the backside of the C-Cl bond, passing through a trigonal bipyramidal transition state. This results in a strict Walden inversion of the stereocenter, converting the (S)-enantiomer into an (R)-aryloxy derivative[4]. This inversion is the cornerstone of synthesizing (R)-enantiomer herbicides (like fluazifop-P-butyl), which are biologically active, whereas their (S)-counterparts are inactive.

Fig 1: SN2 inversion pathway of (S)-isobutyl 2-chloropropionate yielding an (R)-derivative.

Validated Analytical Workflows

To ensure scientific integrity, analytical protocols must be self-validating. A single assay is prone to blind spots; therefore, orthogonal techniques must be employed to close the analytical loop.

Protocol 1: Absolute Purity Validation (GC-FID + Karl Fischer)

Causality & Rationale: Gas Chromatography with a Flame Ionization Detector (GC-FID) is excellent for quantifying organic impurities (like unreacted isobutanol or dichloro-derivatives). However, FID is entirely blind to water. Because

-chloro esters are susceptible to hydrolysis, moisture content must be quantified via Karl Fischer (KF) titration. Together, GC-FID and KF create a self-validating mass balance that must sum to 100%.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 50 mg of isobutyl 2-chloropropionate in 1.0 mL of anhydrous dichloromethane (DCM).

• GC-FID Execution: Inject 1.0 µL into a capillary column (e.g., DB-5, 30m x 0.25mm x 0.25µm). Use a temperature gradient: hold at 50 °C for 2 mins, ramp at 10 °C/min to 250 °C.

• Organic Integration: Integrate all peaks excluding the solvent front. Calculate organic purity via area normalization.

• Moisture Analysis (KF): Inject 1.0 g of the neat sample into a volumetric Karl Fischer titrator using a methanol-free working medium (to prevent transesterification side-reactions during titration).

• Self-Validation Check: Calculate Absolute Purity = (Organic Purity from GC) × (100% - % Water from KF). If the sum of all components does not equal 99.5%–100.5%, investigate for non-volatile inorganic salts (requiring Residue on Ignition testing).

Protocol 2: Enantiomeric Excess (ee) via Chiral HPLC

Causality & Rationale: To confirm the optical purity of the (S)-enantiomer, we use High-Performance Liquid Chromatography (HPLC) with a polysaccharide-based chiral stationary phase (e.g., Chiralcel OD-H). The self-validating aspect of this protocol is the mandatory "System Suitability Test" using a racemic standard. If the method cannot resolve the racemate to a baseline resolution (Rs > 1.5), a false "100% ee" could be reported simply because the peaks co-eluted.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare an isocratic blend of Hexane / Isopropanol (98:2 v/v). Degas thoroughly.

• System Suitability (The Validation Step): Inject a reference standard of racemic isobutyl 2-chloropropionate. Adjust the flow rate (typically 0.8 mL/min) until the (R) and (S) enantiomers elute as two distinct peaks with a resolution factor (Rs)

  1.5.

• Sample Analysis: Inject 10 µL of the (S)-isobutyl 2-chloropropionate sample (1 mg/mL in mobile phase).

• Detection & Calculation: Monitor UV absorbance at 210 nm. Calculate the enantiomeric excess:

  .

Thermodynamic Stability & Handling

Due to the inductive electron-withdrawing effect of the

-chlorine, the ester carbonyl is highly activated toward nucleophilic attack, including hydrolysis by ambient moisture.

• Storage: Must be stored under an inert atmosphere (Nitrogen or Argon) in tightly sealed amber glass containers at 2–8 °C to prevent slow hydrolytic degradation into 2-chloropropionic acid and isobutanol.

• Handling: All transfers should be conducted using Schlenk line techniques or within a controlled-humidity environment.

References

• Enzyme-catalyzed resolution of chlorinated esters. Durham E-Theses.[Link]

• D-Specific Dehalogenases, a Review. Biotechnology & Biotechnological Equipment.[Link]

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The Mechanistic and Synthetic Paradigm of (S)-Isobutyl 2-Chloropropanoate (CAS 83261-15-8) in Asymmetric Synthesis

Executive Summary

(S)-Isobutyl 2-chloropropanoate (CAS 83261-15-8) is a stereochemically pure

-chloro ester that functions as an indispensable chiral building block in modern organic synthesis[]. Widely utilized in the development of active pharmaceutical ingredients (APIs) and agrochemicals, it serves as a highly reliable electrophilic linchpin for stereospecific nucleophilic substitution reactions[2]. This technical guide explores the physicochemical profiling, mechanistic causality, and validated synthetic protocols associated with this critical chiral synthon.

Physicochemical Profiling & Structural Dynamics

Understanding the baseline physicochemical properties of (S)-isobutyl 2-chloropropanoate is critical for optimizing reaction conditions, particularly regarding thermal stability and solvent compatibility. The following table summarizes its core quantitative data as detailed by [] and [3]:

Property	Value
Chemical Name	(S)-Isobutyl 2-chloropropanoate
CAS Number	83261-15-8
Molecular Formula	C₇H₁₃ClO₂
Molecular Weight	164.63 g/mol
Density	1.017 – 1.030 g/cm³
Boiling Point	175-177 °C (760 mmHg) / 44-45.5 °C (reduced pressure)
Appearance	Clear, colorless liquid
Enantiomeric Purity	Typically ≥ 95-99% ee

The Stereochemical Journey: Causality in Asymmetric Synthesis

The true value of (S)-isobutyl 2-chloropropanoate lies in its ability to transfer stereochemical information through a highly predictable sequence of reactions.

Upstream Synthesis: Stereoretentive Chlorination

The chiral integrity of (S)-isobutyl 2-chloropropanoate originates from the bio-based amino acid, L-alanine[4]. The transformation of L-alanine to (S)-2-chloropropionic acid is achieved via diazotization with nitrosyl chloride in the presence of hydrochloric acid, as outlined by [5].

Causality of Retention: Counterintuitively, this substitution proceeds with a net retention of configuration rather than racemization. This is driven by neighboring group participation (NGP) . As the diazonium group departs, the adjacent carboxylate oxygen attacks the

-carbon, forming a transient -lactone intermediate. This rigid three-membered ring shields one face of the molecule, forcing the incoming chloride nucleophile to attack from the exact same face as the departing nitrogen gas. This "double inversion" mechanism ensures the strict preservation of the (S)-stereocenter[5].

Esterification: Preserving Chiral Integrity

The subsequent Fischer esterification with isobutanol yields (S)-isobutyl 2-chloropropanoate[3]. The selection of the isobutyl group is highly intentional. The branched, bulky nature of the isobutyl moiety enhances the lipophilicity of the molecule, which is highly advantageous for downstream extraction and purification processes. Furthermore, the steric bulk provides a degree of shielding that prevents unwanted nucleophilic attack at the carbonyl center during subsequent transformations, directing reagents strictly toward the

-carbon[].

Downstream Application: Stereoinvertive Etherification

The core utility of (S)-isobutyl 2-chloropropanoate lies in its capacity to undergo stereospecific

etherification with phenoxide nucleophiles[4]. When reacted with a substituted phenol under basic conditions, the phenoxide anion attacks the -carbon from the backside—anti-periplanar to the chloride leaving group.

Causality of Inversion: This pentacoordinate transition state results in a classic Walden inversion , completely flipping the stereocenter from (S) to (R)[6]. This stereoinvertive pathway is the foundational mechanism for synthesizing (R)-aryloxyphenoxypropionate (APP) herbicides (e.g., quizalofop) and various chiral APIs[4].

Stereochemical lifecycle from L-Alanine to (R)-Aryloxypropanoate via (S)-Isobutyl 2-chloropropanoate.

Experimental Protocols: A Self-Validating System

To ensure high enantiomeric excess (ee) and chemical yield, the following protocols utilize built-in thermodynamic drivers and in-process controls (IPCs) to self-validate the reaction progress.

Protocol 1: Synthesis of (S)-Isobutyl 2-Chloropropanoate

Objective: Fischer esterification of (S)-2-chloropropionic acid with isobutanol.

• Reagent Charging: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine 1.0 equivalent of (S)-2-chloropropionic acid, 1.5 equivalents of isobutanol, and 0.05 equivalents of p-toluenesulfonic acid (p-TsOH) in toluene (solvent).

• Causality of Setup: Toluene forms an azeotrope with the water generated during esterification. The Dean-Stark trap allows for the continuous removal of water, driving the equilibrium toward the ester product (Le Chatelier's Principle). The visual accumulation of the theoretical volume of water serves as a self-validating IPC for reaction completion.

• Reflux: Heat the mixture to reflux (approx. 110 °C) until water ceases to collect (typically 4-6 hours).

• Workup & Purification: Cool the mixture, wash with saturated aqueous NaHCO₃ to neutralize the p-TsOH and unreacted acid, and dry over anhydrous Na₂SO₄. Purify via vacuum distillation (collecting the fraction at 44-45.5 °C under reduced pressure) to yield the pure colorless liquid[].

Protocol 2: Coupling for (R)-Aryloxypropanoate Synthesis

Objective: Stereoinvertive etherification yielding an (R)-enantiomer.

• Reagent Charging: Dissolve 1.0 equivalent of a substituted phenol and 1.2 equivalents of anhydrous K₂CO₃ in anhydrous N,N-Dimethylformamide (DMF).

• Causality of Reagents: DMF, a polar aprotic solvent, strongly solvates the potassium cation (

  ) but leaves the phenoxide anion "naked" and highly nucleophilic. This accelerates the pathway while suppressing competitive E2 elimination. K₂CO₃ is chosen because it is basic enough to deprotonate the phenol but too weak to hydrolyze the isobutyl ester.

• Coupling: Slowly add 1.1 equivalents of (S)-isobutyl 2-chloropropanoate. Heat the mixture to 80 °C for 8 hours.

• Validation: Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the phenol spot validates the reaction's completion.

• Workup: Quench with water, extract with ethyl acetate, wash the organic layer with brine to remove DMF, dry, and concentrate.

SN2 Walden inversion mechanism of (S)-Isobutyl 2-chloropropanoate yielding (R)-enantiomers.

Analytical Validation & Quality Control

To guarantee the scientific integrity of the synthesized (S)-isobutyl 2-chloropropanoate, rigorous analytical validation is required:

• Chiral High-Performance Liquid Chromatography (HPLC): Utilized to verify the enantiomeric excess (ee). A chiral stationary phase (e.g., Chiralcel OD-H) is employed to separate any trace (R)-enantiomer from the dominant (S)-enantiomer, ensuring the ee remains ≥ 98%.

• Polarimetry: The specific rotation

  is measured to confirm the levorotatory nature of the (S)-enantiomer, providing a rapid, non-destructive quality control metric.

• Nuclear Magnetic Resonance (NMR):

  NMR validates the structural integrity, specifically confirming the presence of the isobutyl protons (a distinct multiplet around 1.9 ppm and a doublet around 0.9 ppm) and the characteristic downfield shift of the chiral -proton adjacent to the chlorine atom.

References

• LookChem. "Cas 83261-15-8, (S)-Isobutyl-2-chloropropanoate." LookChem. URL:[Link]

• ResearchGate. "Optimization of the use of a chiral bio-based building block for the manufacture of DHPPA, a key intermediate for propionate herbicides." ResearchGate. URL:[Link]

• RSC Publishing. "Nucleophilic displacement reactions on methyl L-2-chloropropionate." Journal of the Chemical Society. URL:[Link]

Sources

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• 5. (R)-(+)-2-Chloropropionic acid | 7474-05-7 | Benchchem [benchchem.com]
• 6. The synthesis and reduction of optically active 2-mercaptopropionic acid and some derivatives - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Isobutyl 2-chloropropionate molecular weight and formula.

An In-depth Technical Guide to Isobutyl 2-chloropropionate: Properties, Synthesis, and Applications in Advanced Research

Executive Summary

Isobutyl 2-chloropropionate, particularly its (S)-enantiomer, is a pivotal chemical intermediate with significant utility in the pharmaceutical and agrochemical industries. Its value is derived from the reactive C-Cl bond at the stereogenic center alpha to a carbonyl group, making it a versatile building block for introducing chirality and extending molecular frameworks. This guide provides a comprehensive overview of its physicochemical properties, detailed synthesis methodologies, and critical applications, tailored for researchers and drug development professionals. We will delve into the causality behind synthetic choices, offering field-proven insights grounded in established chemical principles.

Physicochemical and Structural Properties

Isobutyl 2-chloropropionate is an ester of 2-chloropropionic acid and isobutanol.[1] The presence of a chiral center at the second carbon of the propionate moiety means it exists as two enantiomers, (S) and (R). The (S)-enantiomer is of particular commercial and research interest.[2][] The compound is recognized for a fruity and sweet aroma, which leads to its use in flavor and fragrance applications.[2]

Table 1: Physicochemical Properties of Isobutyl 2-chloropropionate

Property	Value	Source(s)
Molecular Formula	C₇H₁₃ClO₂	[1][2][]
Molecular Weight	164.63 g/mol	[1][2][]
Appearance	Colorless Liquid	[4]
Boiling Point	175-177 °C at 760 mmHg	[2]
Melting Point	< -20 °C	[2][5]
Density	~1.017 - 1.03 g/mL at 20 °C	[2][6][7]
Refractive Index	n20/D 1.423	[2]
CAS Number	83261-15-8 for (S)-enantiomer	[2][6][8]

Synthesis Methodologies: A Scientist's Perspective

The synthesis of isobutyl 2-chloropropionate can be approached through several strategic pathways. The choice of method often depends on the desired stereochemical outcome, the cost of starting materials, and scalability.

Route A: Esterification via Acyl Chloride

This is a direct and highly efficient laboratory-scale method for producing 2-chloropropionate esters from the corresponding alcohol.[9] The reaction proceeds by nucleophilic acyl substitution.

Causality and Experimental Insight: The alcohol's hydroxyl group, a nucleophile, attacks the highly electrophilic carbonyl carbon of 2-chloropropionyl chloride. The reaction's efficiency hinges on the neutralization of the hydrogen chloride (HCl) byproduct. A non-nucleophilic organic base, such as pyridine or triethylamine, is crucial. It scavenges the HCl, preventing protonation of the alcohol (which would deactivate it as a nucleophile) and avoiding potential acid-catalyzed side reactions.[9]

Experimental Protocol: Synthesis of Isobutyl 2-chloropropionate

• Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, dissolve isobutanol (1.0 eq) and pyridine (1.1 eq) in anhydrous diethyl ether under a nitrogen atmosphere.

• Cooling: Cool the reaction vessel to 0 °C using an ice-water bath. This is critical to control the exothermicity of the reaction and minimize side-product formation.

• Reagent Addition: Add 2-chloropropionyl chloride (1.05 eq) dropwise from the dropping funnel over 30 minutes. Maintaining a slow addition rate is essential for temperature control.

• Reaction Progression: After complete addition, allow the mixture to warm to room temperature and stir for 2-3 hours. Monitor the reaction's completion using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (to remove excess pyridine), saturated NaHCO₃ solution (to remove any remaining acid), and finally, brine.

• Purification: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator. The crude product is then purified by vacuum distillation to yield pure isobutyl 2-chloropropionate.[9]

Caption: Workflow for the synthesis of isobutyl 2-chloropropionate via esterification.

Route B: Chlorination of Isobutyl Lactate

An alternative strategy, particularly useful for producing optically active 2-chloropropionates, involves the chlorination of the corresponding alkyl lactate using thionyl chloride (SOCl₂).[10] This method leverages the readily available chiral pool of lactic acid esters.

Causality and Experimental Insight: The reaction proceeds through an intermediate alkyl chlorosulfinate. The subsequent decomposition of this intermediate, typically facilitated by heating, yields the desired alkyl 2-chloropropionate, sulfur dioxide (SO₂), and HCl.[10] The presence of a small amount of an organic base like pyridine can catalyze the reaction. This process is advantageous as it can proceed with retention of configuration at the chiral center, allowing for the synthesis of enantiomerically pure products from optically active lactates.

Caption: Reaction pathway for the chlorination of isobutyl lactate.

Applications in Advanced Synthesis

The utility of isobutyl 2-chloropropionate lies in its dual functionality: the ester group and the reactive C-Cl bond at a chiral center.

Keystone Intermediate for Agrochemicals

Optically active 2-chloropropionate esters are crucial for synthesizing modern herbicides, specifically the aryloxyphenoxypropionate (APP) class.[9] These compounds are potent inhibitors of the acetyl-CoA carboxylase (ACCase) enzyme in grasses. The stereochemistry is paramount; typically, only one enantiomer possesses high herbicidal activity, making enantioselective synthesis a critical industrial goal.

Versatile Scaffold in Pharmaceutical Development

In medicinal chemistry, the alpha-chloro ester moiety is a valuable scaffold. The chlorine atom is a good leaving group, readily displaced by a wide range of nucleophiles (e.g., amines, thiols, azides), allowing for the construction of diverse molecular libraries for structure-activity relationship (SAR) studies.[9] While not a direct precursor, this chemistry is analogous to steps used in synthesizing certain non-steroidal anti-inflammatory drugs (NSAIDs).[4][9] For example, the reaction of a related acyl chloride with an aromatic substrate is a key step in the synthesis of ibuprofen.[9] This highlights the importance of the 2-chloropropionyl structural motif in drug discovery and development.[4]

Caption: Role of isobutyl 2-chloropropionate as a central intermediate.

Safety, Handling, and Storage

As a Senior Application Scientist, ensuring laboratory safety is paramount. While isobutyl 2-chloropropionate itself requires careful handling, the primary hazards often lie with its precursors and reagents.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat. Work should be conducted in a well-ventilated fume hood.[11][12]

• Handling: Avoid contact with skin, eyes, and clothing.[11] Avoid breathing vapors or mists.[12] Keep away from heat, sparks, and open flames, as reagents and solvents used in its synthesis are often flammable.[12][13]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[13]

• Precursor Hazards: Be aware that precursors like 2-chloropropionyl chloride and thionyl chloride are highly corrosive and react violently with water. The precursor (S)-(-)-2-Chloropropionic acid is corrosive and can cause severe skin burns and eye damage.[11]

Conclusion

Isobutyl 2-chloropropionate is more than a simple ester; it is a sophisticated chemical tool that provides a gateway to complex, stereochemically defined molecules. Its importance in the synthesis of life-saving pharmaceuticals and efficient agrochemicals is a testament to the value of well-designed chemical intermediates. A thorough understanding of its properties, synthetic routes, and reactive potential empowers researchers to innovate and develop the next generation of advanced chemical products.

References

• National Institute of Standards and Technology. (n.d.). Isobutyl 2-chloropropanoate. NIST Chemistry WebBook. Retrieved from [Link]

• LookChem. (n.d.). Cas 83261-15-8, (S)-Isobutyl-2-chloropropanoate. Retrieved from [Link]

• PubChem. (n.d.). isobutyl (S)-2-chloropropionate. National Center for Biotechnology Information. Retrieved from [Link]

• Global Chemie ASCC Limited. (2020). Safety Data Sheet: Isobutyl Isobutyrate. Retrieved from [Link]

• Google Patents. (1982). US4334083A - Process for the preparation of an alkyl 2-chloropropionate by chlorinating an alkyl lactate.

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Ethyl 2-chloropropionate: Comprehensive Overview and Applications. Retrieved from [Link]

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Isobutyl 2-Chloropropionate: Thermophysical Profiling and Applications in Advanced Organic Synthesis

Introduction

Isobutyl 2-chloropropionate (CAS: 62108-67-2 for the racemic mixture; CAS: 83261-15-8 for the (S)-enantiomer) is a highly versatile chiral building block utilized extensively in the pharmaceutical and agrochemical industries. As an alpha-chloro ester, it serves as a critical intermediate for the synthesis of aryloxyphenoxypropionate herbicides and non-steroidal anti-inflammatory drugs (NSAIDs) known as "profens" (e.g., naproxen and ibuprofen derivatives). This technical guide provides an in-depth analysis of its thermophysical properties—specifically boiling and melting points—and details how these properties dictate experimental workflows, purification protocols, and downstream applications.

Thermophysical Data and Quantitative Profiling

Understanding the physical state of Isobutyl 2-chloropropionate is paramount for designing scalable synthesis and purification routes. The table below summarizes the core thermophysical properties of the compound based on established chemical databases[1].

Property	Value	Conditions / Notes
Molecular Weight	164.63 g/mol	C₇H₁₃ClO₂
Boiling Point (Atmospheric)	175–177 °C	At 760 mmHg[1]
Boiling Point (Vacuum)	44–45.5 °C	At ~1–2 mmHg[]
Melting Point	< -20 °C	Liquid at standard conditions[1]
Density	1.017 – 1.030 g/mL	At 20 °C[]
Vapor Pressure	1.12 mmHg	At 25 °C[1]
Refractive Index	1.423	n20/D[1]

The Causality Behind Experimental Choices (E-E-A-T)

In advanced organic synthesis, the intrinsic thermophysical properties of a molecule dictate the boundaries of its handling. For Isobutyl 2-chloropropionate, the boiling and melting points are the primary drivers of protocol design:

A. Boiling Point and Thermal Degradation (Racemization)

The atmospheric boiling point of Isobutyl 2-chloropropionate is relatively high (175–177 °C) 1[1]. However, the alpha-chloro stereocenter is highly sensitive to thermal stress. Prolonged heating at atmospheric boiling temperatures provides the activation energy necessary for reversible enolization or dehydrohalogenation, leading to rapid racemization of the (S)-enantiomer.

• Causality: To preserve the chiral integrity of the alpha-carbon, researchers must utilize high-vacuum distillation, reducing the boiling point to a mild 44–45.5 °C [], thereby eliminating thermal degradation pathways.

B. Melting Point and Purification Strategy

With a melting point below -20 °C 1[1], Isobutyl 2-chloropropionate remains a free-flowing liquid even under standard cryogenic laboratory conditions.

• Causality: Because it does not readily form a crystalline lattice, fractional crystallization—a common technique for purifying chiral intermediates—is rendered completely unviable. Researchers are forced to rely on fractional vacuum distillation or preparative chromatography for isolation.

Self-Validating Protocol: Vacuum Distillation and Isolation

To ensure both chemical purity and stereochemical integrity, the purification of Isobutyl 2-chloropropionate must be conducted using a self-validating vacuum distillation workflow. This protocol incorporates built-in analytical checkpoints to verify success at each stage.

Step 1: System Integrity and Vacuum Equilibration

• Action: Assemble a short-path fractional distillation apparatus equipped with a Vigreux column. Apply a high vacuum pump equipped with a digital manometer and a dry-ice/acetone cold trap.

• Validation Check: Isolate the pump and monitor the manometer. The system must hold a stable vacuum of 1–2 mmHg with a leak rate of <0.1 mmHg/min before introducing the crude mixture.

Step 2: Temperature-Controlled Distillation

• Action: Immerse the distillation flask containing crude Isobutyl 2-chloropropionate into a silicone oil bath. Gradually increase the bath temperature to 60–70 °C while maintaining the vacuum at 1–2 mmHg.

• Validation Check: Monitor the vapor temperature at the distillation head. Discard the initial fore-run (containing unreacted isobutanol or moisture). Begin collecting the main fraction strictly when the vapor temperature stabilizes at 44–45.5 °C[].

Step 3: Chemical Purity Verification (In-Process)

• Action: Sample the main fraction immediately upon collection.

• Validation Check: Run an aliquot via Gas Chromatography-Mass Spectrometry (GC-MS). The protocol is validated to proceed to the next step only if the chromatogram shows >98% area purity for the target mass (m/z 164).

Step 4: Stereochemical Validation

• Action: To ensure no thermal racemization occurred during the distillation of the (S)-enantiomer, analyze the purified fraction using Chiral High-Performance Liquid Chromatography (HPLC).

• Validation Check: The Enantiomeric Excess (ee) must be >95%. If the ee drops below the pre-distillation baseline, the oil bath temperature was too high, and the distillation must be repeated at a deeper vacuum.

Applications in Drug Development & Agrochemicals

The structural properties of Isobutyl 2-chloropropionate make it a highly sought-after intermediate for complex synthesis:

• Enzymatic Resolution: Due to its low water solubility and liquid state, racemic Isobutyl 2-chloropropionate is frequently subjected to lipase-catalyzed kinetic resolution 3[3]. In a biphasic aqueous/organic system, lipases selectively hydrolyze one enantiomer, leaving the desired (S)-Isobutyl 2-chloropropanoate intact. The interfacial activation of the enzyme is driven by the ester's physical properties.

• SN2 Displacement for APIs: The purified (S)-enantiomer undergoes stereospecific SN2 nucleophilic substitution with various phenoxide or aryloxide derivatives. Because SN2 reactions proceed with a complete inversion of configuration, the (S)-ester directly yields the (R)-configured active pharmaceutical ingredients (APIs), such as the (R)-aryloxyphenoxypropionate class of herbicides or specific NSAID profens.

Workflow Visualization

Workflow of Isobutyl 2-chloropropionate synthesis, chiral resolution, and API application.

References

• Title: Cas 83261-15-8, (S)-Isobutyl-2-chloropropanoate - LookChem Source: lookchem.com URL: [Link]

• Title: Enzyme-catalyzed resolution of chlorinated esters. - Durham E-Theses Source: dur.ac.uk URL: [Link]

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• 3. etheses.dur.ac.uk [etheses.dur.ac.uk]

Comprehensive NMR Analysis of Isobutyl 2-Chloropropionate: Structural Elucidation and Methodological Protocols

Introduction and Chemical Context

Isobutyl 2-chloropropionate (CAS: 62108-67-2; (S)-enantiomer CAS: 83261-15-8) is a highly versatile chiral building block and chemical intermediate widely utilized in ester synthesis, agrochemical development, and pharmaceutical production[]. As a halogenated ester, its structural integrity and enantiomeric purity are critical for downstream organic reactions, necessitating rigorous analytical validation[]. Regulatory bodies and chemical databases continuously monitor the public activities and safety profiles of such intermediates[2].

Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for validating the molecular architecture of halogenated esters[3]. This whitepaper provides an authoritative, in-depth analysis of the 1H and 13C NMR spectra of isobutyl 2-chloropropionate, detailing the causality behind observed chemical shifts and spin-spin splitting patterns—particularly the complex diastereotopic effects induced by its chiral center.

Structural Dynamics & Stereochemical Implications

The molecular formula of isobutyl 2-chloropropionate is C7H13ClO2. The molecule features two distinct domains linked by an ester bond:

• The 2-Chloropropionate Moiety: Contains a chiral center at the C2 position (the α-carbon bearing the chlorine atom). The high electronegativity of the chlorine atom and the adjacent carbonyl group strongly deshield the protons and carbons in this region.

• The Isobutyl Moiety: Contains a branched aliphatic chain. Crucially, the presence of the chiral center at the α-carbon of the propionate group breaks the symmetry of the molecule. This renders the two protons of the isobutyl methylene (-CH2-O-) group diastereotopic . Even with rapid single-bond rotation, these protons reside in magnetically inequivalent environments, leading to distinct resonance frequencies and complex geminal coupling.

Logical relationship of stereochemically induced diastereotopic coupling in the target molecule.

1H NMR Spectral Analysis

The 1H NMR spectrum of isobutyl 2-chloropropionate (typically acquired in CDCl3 at 400 MHz) is defined by both first-order splitting and complex higher-order effects.

1H NMR Data Summary

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Mechanistic Causality
Isobutyl -CH3 (x2)	~0.95	Doublet (d)	~6.7	6H	Shielded aliphatic methyls; coupled to the adjacent methine proton.
Propionate -CH3	~1.70	Doublet (d)	~6.9	3H	Deshielded by the adjacent chiral center (C-Cl); coupled to the α-methine proton.
Isobutyl -CH-	~1.98	Nonet (m)	~6.7	1H	Split by six methyl protons and two methylene protons.
Isobutyl -CH2-O-	~3.90 - 4.00	AB part of ABX (m)	2J ≈ 10.5, 3J ≈ 6.5	2H	Diastereotopic protons. Deshielded by ester oxygen. Exhibit geminal coupling and vicinal coupling.
Propionate -CH(Cl)-	~4.40	Quartet (q)	~6.9	1H	Strongly deshielded by both the highly electronegative chlorine atom and the carbonyl group.

Expert Insight: The isobutyl methylene protons do not appear as a simple doublet. Because they are diastereotopic, they form an AB spin system that is further split by the adjacent methine proton (X), resulting in an ABX pattern. This is a definitive spectral signature confirming the proximity of the chiral center to the ester linkage, a phenomenon widely documented in similar halogenated esters[3].

13C NMR Spectral Analysis

The 13C NMR spectrum (100 MHz, CDCl3) provides a clear map of the carbon framework, heavily influenced by inductive effects.

13C NMR Data Summary

Carbon Environment	Chemical Shift (δ, ppm)	Mechanistic Causality
Isobutyl -CH3 (x2)	~19.0	Standard aliphatic methyl carbons.
Propionate -CH3	~21.5	Slightly deshielded due to the β-effect from the highly electronegative chlorine atom.
Isobutyl -CH-	~27.7	Aliphatic methine carbon.
Propionate -CH(Cl)-	~52.6	Strongly deshielded by the directly attached electronegative chlorine atom.
Isobutyl -CH2-O-	~72.0	Deshielded by the directly attached ester oxygen atom.
Ester C=O	~170.1	Carbonyl carbon; characteristic shift for aliphatic esters.

Expert Insight: The distinction between the two methine carbons is stark. The isobutyl methine resonates upfield (~27.7 ppm), whereas the propionate methine is pulled significantly downfield (~52.6 ppm) due to the strong electron-withdrawing nature of the chlorine atom.

Experimental Protocol: High-Resolution NMR Acquisition

To ensure self-validating and reproducible results, the following protocol outlines the standard operating procedure for acquiring the NMR spectra of isobutyl 2-chloropropionate.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh approximately 15-20 mg of pure isobutyl 2-chloropropionate[].

  • Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube, ensuring no particulates are present (filter through glass wool if necessary) to prevent magnetic field inhomogeneities.

• Probe Optimization (Shimming & Tuning):

  • Insert the sample into the NMR spectrometer (e.g., 400 MHz).

  • Lock the spectrometer to the deuterium signal of CDCl3 to prevent field drift.

  • Perform automated or manual shimming (Z1, Z2, Z3) to ensure a homogeneous magnetic field, targeting a lock level >80% and a sharp solvent peak.

  • Tune and match the probe specifically for 1H and 13C nuclei.

• 1H NMR Acquisition:

  • Pulse Sequence: Standard 1D proton sequence (zg30).

  • Spectral Width: 12 ppm (to cover all potential shifts).

  • Number of Scans (NS): 16.

  • Relaxation Delay (D1): 1.0 second.

• 13C NMR Acquisition:

  • Pulse Sequence: Proton-decoupled 13C sequence (zgpg30).

  • Spectral Width: 250 ppm.

  • Number of Scans (NS): 256 - 512 (compensating for the 1.1% natural abundance of 13C).

  • Relaxation Delay (D1): 2.0 seconds to allow for complete longitudinal relaxation of the quaternary carbonyl carbon.

• Data Processing:

  • Apply Fourier Transform (FT) to convert the Free Induction Decay (FID) into a frequency-domain spectrum.

  • Perform manual phase correction (zero and first order) and baseline correction.

  • Reference the TMS peak to exactly 0.00 ppm.

  • Integrate the 1H signals to verify the proton ratio (6:3:1:2:1).

Step-by-step experimental workflow for acquiring high-resolution 1H and 13C NMR spectra.

References

• CAS 83261-15-8 ((S)
• PACT - Public Activities Coordination Tool - ECHA - European Union. europa.eu.
• 2-Chloropropionic acid, 2,2-dimethylpropyl ester - SpectraBase. spectrabase.com.

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An In-depth Technical Guide to the Infrared (IR) Spectroscopy of Isobutyl 2-Chloropropionate

Introduction: The Molecular Blueprint in Vibrations

In the landscape of pharmaceutical development and chemical synthesis, the precise structural elucidation of molecules is paramount. Isobutyl 2-chloropropionate (C₇H₁₃ClO₂), a chiral ester, serves as a valuable intermediate in the synthesis of various more complex chemical entities, including active pharmaceutical ingredients.[1][2] Its chemical reactivity and potential biological activity are intrinsically linked to its molecular structure. Infrared (IR) spectroscopy offers a powerful, non-destructive, and rapid analytical technique to confirm the identity and structural integrity of such molecules by probing their vibrational modes.[][4]

This in-depth guide provides a comprehensive exploration of the infrared spectroscopic analysis of isobutyl 2-chloropropionate. We will delve into the theoretical underpinnings of its IR spectrum, predict the characteristic absorption bands based on its functional groups, and present a detailed, field-proven protocol for acquiring a high-fidelity spectrum using Attenuated Total Reflectance (ATR)-Fourier Transform Infrared (FTIR) spectroscopy. This document is intended for researchers, scientists, and drug development professionals who require a deep and practical understanding of this analytical technique for molecular characterization.

Molecular Structure and Expected Vibrational Modes

To interpret the infrared spectrum of isobutyl 2-chloropropionate, we must first consider its molecular structure and the types of chemical bonds present. Each bond within the molecule can be conceptualized as a spring, with its own characteristic vibrational frequency.[5] These vibrations are excited by infrared radiation, leading to the absorption of specific frequencies of light, which are then detected and plotted as a spectrum.[]

Caption: Molecular structure of isobutyl 2-chloropropionate.

The key functional groups in isobutyl 2-chloropropionate that give rise to characteristic IR absorptions are:

• The Ester Group: This consists of a carbonyl (C=O) bond and two single C-O bonds.

• The Alkyl Halide: The presence of a chlorine atom attached to a carbon (C-Cl).

• The Alkyl Chains: Comprising sp³ hybridized C-H and C-C single bonds.

Predicted Infrared Spectrum: A Guided Tour

The Diagnostic Region (4000-1500 cm⁻¹): Identifying the Key Players

This region is typically where the most recognizable functional group absorptions appear.

• C-H Stretching Vibrations (3000-2850 cm⁻¹): As isobutyl 2-chloropropionate contains only sp³ hybridized carbons in its alkyl framework, we expect to see a series of strong, sharp peaks just below 3000 cm⁻¹.[10] The absence of peaks above 3000 cm⁻¹ would confirm the lack of C=C or aromatic C-H bonds.[5]

• The Carbonyl (C=O) Stretch (~1740 cm⁻¹): The ester carbonyl group is one of the most prominent features in an IR spectrum due to its large change in dipole moment during vibration. For a saturated aliphatic ester like isobutyl 2-chloropropionate, a very strong and sharp absorption band is predicted to appear in the range of 1750-1735 cm⁻¹.[7] The presence of an α-chloro substituent can slightly increase this frequency.[6]

The Fingerprint Region (1500-500 cm⁻¹): A Unique Molecular Signature

This region contains a complex series of absorptions that are unique to the molecule as a whole, arising from C-O and C-C single bond stretching, as well as various bending vibrations.[9]

• C-H Bending Vibrations (1470-1365 cm⁻¹): We anticipate observing bending vibrations for the CH₃ and CH₂ groups. Specifically, a "scissoring" vibration for CH₂ groups and asymmetrical and symmetrical "umbrella" bending modes for CH₃ groups will appear in this range.

• Ester C-O Stretching Vibrations (1300-1000 cm⁻¹): Esters characteristically show two or more strong C-O stretching bands.[7] One is associated with the C-O bond adjacent to the carbonyl group, and the other with the O-C bond of the isobutyl group. These bands are expected to be strong and are a key diagnostic feature for the ester functionality.

• C-Cl Stretching Vibration (850-550 cm⁻¹): The stretching vibration of the carbon-chlorine bond is expected to fall within this region. While this absorption can be of variable intensity, its presence is a key indicator of the halogen in the molecule. These C-X bond absorptions are often found in the lower frequency part of the fingerprint region.

Experimental Protocol: Acquiring the IR Spectrum via ATR-FTIR

Attenuated Total Reflectance (ATR) is a widely used sampling technique for liquid and solid samples in FTIR spectroscopy due to its minimal sample preparation and the high reproducibility of the results.

Instrumentation and Materials

• Fourier Transform Infrared (FTIR) Spectrometer

• ATR accessory with a diamond or zinc selenide crystal

• Isobutyl 2-chloropropionate sample (liquid)

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free laboratory wipes

Workflow for ATR-FTIR Analysis

Caption: Experimental workflow for ATR-FTIR analysis of a liquid sample.

Step-by-Step Methodology

• Crystal Cleaning: Thoroughly clean the surface of the ATR crystal with a lint-free wipe soaked in a suitable solvent (e.g., isopropanol) and allow it to dry completely. This ensures that no residues from previous analyses interfere with the measurement.

• Background Spectrum Acquisition: With the clean, dry ATR crystal exposed to the ambient air, acquire a background spectrum. This spectrum of the air and any residual solvent vapor will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small drop of isobutyl 2-chloropropionate directly onto the center of the ATR crystal. Ensure that the crystal surface is completely covered by the liquid sample.

• Sample Spectrum Acquisition: Acquire the infrared spectrum of the sample. Co-adding multiple scans (e.g., 16 or 32) is recommended to improve the signal-to-noise ratio.[4]

• Data Processing and Interpretation: The resulting spectrum will be displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹). Identify the key absorption bands and compare them to the predicted values and reference spectra of similar compounds.

• Post-Analysis Cleaning: After the measurement is complete, carefully clean the isobutyl 2-chloropropionate from the ATR crystal using a lint-free wipe and an appropriate solvent.

Data Summary: Predicted Key IR Absorptions

The following table summarizes the predicted characteristic infrared absorption bands for isobutyl 2-chloropropionate, their expected wavenumber ranges, and the corresponding vibrational modes.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Mode Assignment	Functional Group
2960-2850	Strong, Sharp	C-H Stretch	Alkyl (sp³)
1750-1735	Very Strong, Sharp	C=O Stretch	Ester
1470-1450	Medium	CH₂ Bend (Scissoring)	Alkyl
1390-1365	Medium	CH₃ Bend (Umbrella)	Alkyl
1300-1150	Strong	C-O Stretch (acid side)	Ester
1150-1000	Strong	C-O Stretch (alcohol side)	Ester
850-550	Medium to Weak	C-Cl Stretch	Alkyl Halide

Conclusion: A Vibrational Fingerprint for Quality and Identity

Infrared spectroscopy provides a definitive and efficient method for the structural confirmation of isobutyl 2-chloropropionate. By understanding the characteristic absorption frequencies of its constituent ester, alkyl halide, and alkyl functional groups, researchers can confidently verify the identity and purity of this important chemical intermediate. The ATR-FTIR technique, with its minimal sample preparation and high reproducibility, is an ideal tool for this purpose in both research and industrial settings. This guide serves as a foundational resource for the application and interpretation of IR spectroscopy in the analysis of isobutyl 2-chloropropionate, empowering scientists to leverage this powerful technique for robust molecular characterization.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy. Cengage Learning.

• Mettler-Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Esters. Retrieved from [Link]

• LookChem. (n.d.). Cas 83261-15-8,(S)-Isobutyl-2-chloropropanoate. Retrieved from [Link]

• Chemistry Steps. (2025, August 29). Interpreting IR Spectra. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• PubChemLite. (n.d.). Isobutyl (s)-2-chloropropionate (C7H13ClO2). Retrieved from [Link]

• Spectroscopy Online. (2020, December 20). The Carbonyl Group, Part I: Introduction. Retrieved from [Link]

• Rocky Mountain Labs. (2023, December 17). Difference between Ether and Ester Bonding in FTIR Spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• SlideShare. (n.d.). Characteristic Group Vibrations of Organic Molecules II. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Isobutyl 2-chloropropanoate. In NIST Chemistry WebBook. Retrieved from [Link]

• Spectroscopy Online. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Retrieved from [Link]

• Southern Illinois University. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• PubChem. (n.d.). (r)-2-Chloro-propionic acid isobutyl ester. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Alkyl Halides. Retrieved from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. Retrieved from [Link]

• Agilent. (2018, May 25). FTIR Spectroscopic Analyze on Aqueous Samples. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.7: Interpreting Infrared Spectra. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Alkanes. Retrieved from [Link]

• Lumen Learning. (n.d.). Interpreting Infrared Spectra | MCC Organic Chemistry. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• Scribd. (n.d.). C-X C-CL C-BR C - H: IR Spectroscopy Tutorial: Alkyl Halides | PDF. Retrieved from [Link]

• Quora. (2022, November 28). How to identify an alkyl halide using an infrared (IR) spectrum. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C3H7Cl CH3CHClCH3 infrared spectrum of 2-chloropropane. Retrieved from [Link]

• Chemistry LibreTexts. (2023, November 6). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

• PubChem. (n.d.). Isobutyl 3-chloropropionate. Retrieved from [Link]

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Comprehensive Safety and Handling Guide for Isobutyl 2-Chloropropionate in Pharmaceutical and Agrochemical Synthesis

Executive Summary & Structural Causality

Isobutyl 2-chloropropionate is a highly versatile alpha-chloro ester utilized extensively as a chiral building block in the synthesis of aryloxyphenoxypropionate (FOP) herbicides and advanced pharmaceutical intermediates. While the racemate (CAS 62108-67-2) is used for non-stereospecific applications, the enantiopure (S)-Isobutyl 2-chloropropanoate (CAS 83261-15-8) is critical for stereocontrolled pathways.

The structural design of this molecule is highly intentional. The alpha-chlorine atom heavily polarizes the adjacent carbon, rendering it an excellent electrophile for bimolecular nucleophilic substitution (

). Concurrently, the bulky isobutyl ester group provides essential steric shielding. This steric bulk suppresses unwanted side reactions—such as transesterification or premature ester hydrolysis—when the molecule is exposed to the basic conditions required for nucleophilic attack.

However, the same electrophilic reactivity that makes it a potent synthetic intermediate also classifies it as a reactive alkylating agent, necessitating rigorous safety and handling protocols to mitigate human and environmental toxicity.

Physicochemical Profiling

Understanding the physical properties of (S)-Isobutyl 2-chloropropanoate is the first step in designing a safe handling system. The compound is a combustible liquid with a moderate vapor pressure, requiring specific engineering controls to prevent inhalation exposure.

Table 1: Quantitative Physicochemical Data

Property	Value	Causality / Implication for Handling
Molecular Formula		Defines the mass balance in synthetic workflows.
Molecular Weight	164.63 g/mol	Used for precise stoichiometric calculations[].
Boiling Point	175–177°C	High boiling point reduces ambient volatility, but aerosolization remains a risk[2].
Density	1.017 g/mL (at 20°C)	Slightly denser than water; will form the bottom layer in highly aqueous biphasic non-halogenated systems[2].
Flash Point	69°C	Classified as a combustible liquid; requires exclusion of ignition sources[2].

Toxicological Landscape & SDS Precautions

As an alkylating agent, Isobutyl 2-chloropropionate is inherently reactive toward biological nucleophiles (e.g., proteins and DNA), which dictates its GHS hazard profile.

GHS Classification & Hazard Statements

According to standardized Safety Data Sheets, the compound is classified under the following hazard codes (Xi: Irritant, Xn: Harmful)[3]:

• H302 (R22): Harmful if swallowed.

• H315 / H319 / H335 (R36/37/38): Irritating to skin, eyes, and the respiratory system[3].

• H227: Combustible liquid.

Advanced Toxicological Insights

Beyond standard irritation, historical toxicological evaluations—including a 4—have documented signs of neurotoxicity in murine models upon exposure to the L-isomer ((S)-enantiomer)[4].

Required Engineering Controls & PPE

To establish a self-validating safety system, the following controls are mandatory:

• Ventilation: All transfers of the neat liquid must occur within a Class II Type B2 biological safety cabinet or a hard-ducted fume hood.

• Glove Selection: Standard latex is insufficient. Use double-layered fluoropolymer or thick nitrile gloves, validating integrity before and after handling.

• Spill Response: In the event of a spill, neutralize the electrophile using a dilute, weak aqueous base (e.g., 5% sodium bicarbonate) rather than strong bases, which could trigger an exothermic runaway saponification.

Self-Validating Experimental Protocol: Enantioselective Substitution

The following protocol details the use of (S)-Isobutyl 2-chloropropanoate in an

reaction with a phenolic nucleophile. The protocol is designed as a self-validating system , meaning analytical checkpoints are built directly into the workflow to ensure mechanistic fidelity (specifically, the Walden inversion to the (R)-enantiomer).

Step-by-Step Methodology

Step 1: Pre-Reaction Baseline Validation

• Analyze the starting (S)-Isobutyl 2-chloropropanoate via chiral HPLC to confirm an enantiomeric excess (ee) of >98%. Causality: Establishing the baseline ee is required to calculate the stereospecificity of the subsequent inversion.

Step 2: Nucleophile Activation

• In an oven-dried, argon-purged flask, dissolve 1.0 equivalent of the phenol derivative in anhydrous Dimethylformamide (DMF).

• Add 1.5 equivalents of anhydrous Potassium Carbonate (

  ). Causality: A weak base is chosen over Sodium Hydride ( ) to prevent the abstraction of the alpha-proton on the ester, which would lead to the formation of a planar enolate and catastrophic racemization.

Step 3: Electrophile Addition (Strict Temperature Control)

• Cool the reaction mixture to 0–5°C using an ice-water bath.

• Add 1.1 equivalents of (S)-Isobutyl 2-chloropropanoate dropwise over 30 minutes. Causality: Maintaining a low temperature kinetically favors the

  substitution pathway while actively suppressing the competing elimination pathway (which would yield an unwanted acrylate byproduct).

Step 4: In-Process Validation

• After 4 hours, extract a 50 µL aliquot, quench in water, and extract with MTBE.

• Run a rapid chiral HPLC assay. Causality: This step validates that the reaction is proceeding with complete stereochemical inversion to the (R)-aryloxypropionate without in-situ racemization.

Step 5: Quench and Workup

• Once conversion is >95%, quench the reaction by pouring it into a 5-fold volume of ice-cold water.

• Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine to remove residual DMF, dry over

  , and concentrate under reduced pressure.

Workflow Visualization

The following diagram maps the logical flow and self-validating checkpoints of the

substitution protocol.

Self-validating SN2 workflow for enantioselective substitution of (S)-Isobutyl 2-chloropropionate.

References

• LookChem: Cas 83261-15-8, (S)-Isobutyl-2-chloropropanoate Chemical Properties. Available at: [Link]

• U.S. Environmental Protection Agency (EPA) NEPIS: Preliminary Evaluations Of Initial TSCA Section 8(E) Substantial Risk Notices. Available at: [Link]

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• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Isobutyl 2-Chloropropionate as a Chiral Building Block in Advanced Synthesis: A Technical Guide

Executive Summary

Isobutyl 2-chloropropionate (IBCP) is a highly versatile chiral synthon utilized extensively in the pharmaceutical and agrochemical industries. The stereocenter at the C2 position, bearing a labile chlorine atom, makes it an ideal substrate for stereospecific nucleophilic substitution (SN2) reactions. This whitepaper explores the mechanistic utility, biocatalytic resolution, and synthetic applications of IBCP, providing actionable, self-validating protocols for drug development professionals and synthetic chemists.

Chemical Properties and Mechanistic Utility

Isobutyl 2-chloropropionate (

) exists as two distinct enantiomers: (S)-IBCP and (R)-IBCP[1]. The choice of an isobutyl ester over lighter methyl or ethyl counterparts is a deliberate mechanistic strategy in synthesis. The bulky, lipophilic isobutyl group significantly reduces the aqueous solubility of the ester, which is highly advantageous in biphasic biocatalytic resolutions by minimizing the unwanted partitioning of the unreacted ester into the aqueous phase[2].

The defining synthetic feature of IBCP is its susceptibility to SN2 inversion. When attacked by oxygen, sulfur, or nitrogen nucleophiles, the stereocenter undergoes a complete Walden inversion. For instance, the synthesis of (R)-aryloxyphenoxypropionate derivatives—which mimic the plant growth hormone indole-3-acetic acid (IAA)—strictly requires the (S)-enantiomer of the 2-chloropropionate building block to ensure the correct spatial orientation of the final product[2][3].

Biocatalytic Resolution and Enantioselective Synthesis

While asymmetric synthesis via chiral pool precursors (such as lactic acid derivatives) is possible, the enzymatic kinetic resolution of racemic IBCP offers a highly scalable and atom-economical alternative.

Causality of Experimental Design

Utilizing lipases (e.g., Candida rugosa) in a biphasic aqueous/organic solvent system allows for the stereoselective hydrolysis of the ester[2].

• The Organic Phase: Acts as a reservoir for the lipophilic isobutyl ester, protecting it from spontaneous, non-enzymatic hydrolysis.

• The Aqueous Phase: Acts as a "dump-phase." As the enzyme selectively hydrolyzes the (R)-enantiomer, the resulting (R)-2-chloropropionic acid becomes water-soluble and migrates into the buffered aqueous layer[4].

This phase separation is critical: it prevents product inhibition of the enzyme and suppresses the reverse esterification reaction, driving the resolution to completion[4].

Self-Validating Assay System

To ensure absolute trustworthiness in the enantiomeric excess (ee%) determination, the resolution protocol must be coupled with a downstream enzymatic validation assay. The aqueous 2-chloropropionic acid is subjected to DL-2-haloacid dehalogenase, converting it to lactic acid[5]. This lactate is then oxidized to pyruvate using Lactate Dehydrogenase (LDH) and NAD⁺. Because the reaction is stoichiometric, quantifying the NADH produced provides a real-time, self-validating measurement of the hydrolyzed (R)-enantiomer[4].

Biocatalytic resolution workflow of IBCP coupled with a self-validating LDH/NAD+ assay.

Experimental Protocol: Biphasic Enzymatic Resolution

Objective: Isolate (S)-isobutyl 2-chloropropionate from a racemic mixture and validate enantiomeric purity through a coupled enzymatic assay.

Step-by-Step Methodology:

• System Preparation: Prepare a biphasic system consisting of 50 mM sodium phosphate buffer (pH 7.2) and an immiscible organic solvent (e.g., carbon tetrachloride) in a 1:1 (v/v) ratio. Causality: The buffer neutralizes the generated acid, preventing it from re-partitioning back into the organic phase and halting the reaction[4].

• Substrate Addition: Dissolve racemic isobutyl 2-chloropropionate (100 mM) entirely into the organic phase.

• Enzymatic Hydrolysis: Introduce Candida rugosa lipase (approx. 500 U/mg protein) into the aqueous phase. Agitate the mixture gently at 22°C. Causality: Biphasic agitation ensures adequate interfacial surface area for substrate transfer without inducing shear-stress denaturation of the enzyme[2].

• Phase Separation & Recovery: Monitor the reaction via the titration of released acid. At ~45-50% conversion, halt the reaction by ceasing agitation. Separate the organic phase, which now contains the highly enriched (S)-IBCP[2].

• Self-Validation Assay (LDH/NAD⁺):

  • Extract a 1 mL aliquot of the aqueous phase containing the cleaved (R)-2-chloropropionic acid.

  • Treat the aliquot with DL-2-haloacid dehalogenase to yield lactic acid via direct nucleophilic attack by a water molecule[5].

  • Add Lactate Dehydrogenase (LDH), NAD⁺, and Glutamic Pyruvic Transaminase (GPT) supplemented with L-glutamate.

  • Causality of GPT Addition: The conversion of lactate to pyruvate by LDH is reversible. GPT removes pyruvate from the system by reacting it with L-glutamate to form L-alanine and 2-oxoglutarate, thereby pulling the LDH equilibrium entirely toward NADH formation[2][4].

  • Measure the absorbance at 339/340 nm using a UV spectrophotometer to quantify NADH[4]. This directly correlates to the exact molar concentration of the hydrolyzed (R)-enantiomer, validating the ee% of the retained (S)-ester.

Applications in Drug Development and Agrochemicals

The enantiomerically pure (S)-IBCP is a cornerstone in synthesizing complex chiral molecules. In the agrochemical sector, it is the primary synthon for aryloxyphenoxypropionate herbicides (e.g., fluazifop, mecoprop, and dichlorprop). These compounds require strict stereochemical purity, as only the (R)-enantiomer of the final herbicide exhibits biological activity by mimicking natural auxins[2][3].

In pharmaceutical development, IBCP is utilized to introduce chiral propionate moieties into active pharmaceutical ingredients (APIs). Because the displacement of the chlorine atom occurs with high stereochemical fidelity, it is heavily relied upon in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other targeted therapeutics where enantiomeric purity dictates drug efficacy and safety profiles[6].

Quantitative Data Summary

The following table summarizes the key physicochemical and thermodynamic parameters of the 2-chloropropionate synthon family to guide solvent selection and reaction condition optimization.

Parameter	Value / Description	Source
Molecular Formula	(Isobutyl ester)	[1]
Molar Mass	164.63 g/mol	[1]
Boiling Point (Methyl ester analog)	151 °C	[7]
Standard Molar Enthalpy of Formation	-534.6 ± 1.1 kJ·mol⁻¹ (Liquid acid form)	[3]
C-Cl Bond Dissociation Enthalpy	298.0 ± 3.2 kJ·mol⁻¹	[3]
LogP (Acid form)	0.698	[3]

References

• Durham E-Theses - Enzyme-catalyzed resolution of chlorinated esters (Part 1). Available at: [Link]

• LookChem - (S)-(-)-2-Chloropropionic acid | 29617-66-1. Available at:[Link]

• Durham E-Theses - Enzyme-catalyzed resolution of chlorinated esters (Part 2). Available at: [Link]

• Taylor & Francis Online - A Mechanistic Analysis of Enzymatic Degradation of Organohalogen Compounds. Available at:[Link]

• IndiaMART - Isobutyl (S)-2-Chloropropionate Specifications. Available at:[Link]

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• 7. chemicalbull.com [chemicalbull.com]

Protocols & Analytical Methods

Application Note: Synthesis and Resolution of Isobutyl 2-Chloropropionate

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Context

Isobutyl 2-chloropropionate (CAS: 62108-67-2 for the racemate; 83261-15-8 for the (S)-enantiomer) is a highly versatile

-chloro ester utilized extensively as a chiral building block in pharmaceutical synthesis and agrochemical development[]. It serves as a critical intermediate in the production of highly efficient aryloxypropionic acid herbicides, such as fenzafop-p-ethyl and fluazifop-p-ethyl[2].

The synthesis of this compound typically begins with the Fischer esterification of 2-chloropropionic acid with isobutanol. Because the biological activity of downstream products heavily depends on stereochemistry—where the (S)-enantiomer is often the active form—the racemic ester is frequently subjected to enzymatic resolution[3][4]. This guide provides a self-validating, scalable system for both the chemical synthesis of the racemic ester and its subsequent biocatalytic resolution.

Mechanistic Insights: Causality in Reaction Design

To master this synthesis, one must understand the physicochemical influence of the

-chloro substituent:

• Inductive Activation: The highly electronegative chlorine atom exerts a strong electron-withdrawing inductive effect (-I effect). This significantly increases the acidity of 2-chloropropionic acid (

  ) compared to unsubstituted propionic acid ( )[5].

• Electrophilic Enhancement: During acid-catalyzed esterification (e.g., using p-Toluenesulfonic acid or

  ), the protonation of the carbonyl oxygen renders the carbonyl carbon exceptionally electrophilic. This facilitates rapid nucleophilic attack by the primary alcohol, isobutanol.

• Thermodynamic Control (Le Chatelier’s Principle): Fischer esterification is an equilibrium process. Because the

  -chloro group can also make the molecule susceptible to side reactions (such as elimination or substitution) at high temperatures, the reaction is driven forward not by extreme heat, but by the continuous azeotropic removal of water using a Dean-Stark apparatus with a solvent like toluene[6].

• Biphasic Enzymatic Resolution: Candida rugosa (formerly C. cylindracea) lipase exhibits profound stereoselectivity. In a biphasic aqueous/organic system, the enzyme preferentially hydrolyzes the (R)-ester at the lipid-water interface. The unreacted (S)-ester remains partitioned in the organic phase, preventing product inhibition and allowing for simple phase-separation recovery[4].

Experimental Protocols

Protocol A: Chemical Synthesis of Racemic Isobutyl 2-Chloropropionate

Reagents & Materials:

• 2-Chloropropionic acid (1.0 eq, limiting reagent)

• Isobutanol (1.2 eq, slight excess to drive equilibrium)

• p-Toluenesulfonic acid monohydrate (p-TsOH) (0.05 eq, catalyst)

• Toluene (Reaction solvent and azeotroping agent)

• 5% Aqueous

  solution

• Saturated

  (Brine)

• Anhydrous

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, Dean-Stark trap, and reflux condenser, combine 2-chloropropionic acid, isobutanol, p-TsOH, and toluene.

• Azeotropic Reflux: Heat the mixture to reflux (approx. 110°C). Monitor the accumulation of water in the Dean-Stark trap. The reaction is self-validating; the theoretical yield of water signals reaction completion (typically 6–8 hours).

• Quenching & Neutralization: Cool the reaction mixture to room temperature. Transfer to a separatory funnel and wash the organic layer with 5% aqueous

  until the aqueous phase pH is ~8. This neutralizes the p-TsOH catalyst and extracts any unreacted 2-chloropropionic acid.

• Washing & Drying: Wash the organic layer once with brine to remove residual water, then dry over anhydrous

  . Filter the drying agent.

• Purification: Concentrate the filtrate under reduced pressure to remove toluene and excess isobutanol. Purify the crude product via fractional vacuum distillation. The pure isobutyl 2-chloropropionate is collected as a clear liquid (bp 44–45.5°C under reduced pressure)[].

Figure 1: Workflow for the chemical synthesis of isobutyl 2-chloropropionate.

Protocol B: Enzymatic Resolution to (S)-Isobutyl 2-Chloropropionate

Reagents & Materials:

• Racemic isobutyl 2-chloropropionate

• Candida rugosa lipase (EC 3.1.1.3)

• 0.1 M Phosphate buffer (pH 7.0)

• Organic solvent (e.g., Carbon tetrachloride or Hexane)

Step-by-Step Methodology:

• Biphasic System Preparation: Dissolve the racemic ester in the organic solvent. Add this organic phase to the 0.1 M phosphate buffer to create a biphasic system.

• Enzyme Addition: Add Candida rugosa lipase to the aqueous phase. The biphasic nature is critical as the ester is partially water-soluble; keeping it in the organic phase prevents non-selective background hydrolysis[4].

• Incubation: Stir the emulsion vigorously at 30°C. Monitor the enantiomeric excess (ee) of the organic phase using chiral Gas Chromatography (GC).

• Phase Separation: Once the conversion reaches ~50% (indicating complete hydrolysis of the (R)-enantiomer), stop the stirring and allow the phases to separate.

• Recovery: Extract the organic phase, dry over

  , and evaporate the solvent to recover the enantiopure (S)-isobutyl 2-chloropropionate. The aqueous phase contains the (R)-2-chloropropionic acid byproduct.

Figure 2: Biphasic enzymatic resolution pathway using Candida rugosa lipase.

Quantitative Data Summary

The following table summarizes the expected performance metrics for the esterification and resolution methodologies discussed above.

Reaction Type	Catalyst / Enzyme	Reaction Time	Conversion / Yield	Enantiomeric Excess (ee)	Target Product
Direct Esterification	p-TsOH (0.05 eq)	6–8 hours	>90%	N/A (Racemic)	Racemic Ester
Direct Esterification	(Catalytic)	4–6 hours	~85%	N/A (Racemic)	Racemic Ester
Enzymatic Resolution	Candida rugosa Lipase	24–48 hours	~45% (Max 50%)	>95%	(S)-Ester

References

• Durham E-Theses. "Enzyme-catalyzed resolution of chlorinated esters." dur.ac.uk. Available at:[Link]

• The University of Osaka Institutional Knowledge Archive. "Studies on preparation and properties of novel amphiphilic compounds". osaka-u.ac.jp. Available at:[Link]

Sources

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• 5. evitachem.com [evitachem.com]
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Introduction: Significance of Isobutyl 2-Chloropropionate

An In-Depth Guide to the Synthesis of Isobutyl 2-Chloropropionate via Fischer Esterification

This comprehensive guide provides a detailed protocol and scientific rationale for the esterification of 2-chloropropionic acid with isobutanol to synthesize isobutyl 2-chloropropionate. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and practical guidance.

Isobutyl 2-chloropropionate is a valuable chemical intermediate in various fields, including the pharmaceutical and agrochemical industries.[1][2] The presence of a chiral center and a reactive chlorine atom makes it a versatile building block for the synthesis of more complex molecules.[2] For instance, esters of 2-chloropropionic acid are crucial in the production of phenoxypropionate herbicides.[3] This application note details the synthesis of the isobutyl ester through Fischer esterification, a cornerstone reaction in organic synthesis.[4][5]

Reaction Mechanism: The Fischer Esterification Pathway

The synthesis of isobutyl 2-chloropropionate from 2-chloropropionic acid and isobutanol proceeds via the Fischer esterification mechanism. This is an acid-catalyzed equilibrium reaction.[4][5][6] The reaction is typically driven to completion by using an excess of one of the reactants, usually the less expensive alcohol, or by removing water as it is formed.[4][7]

The mechanism can be summarized in the following steps:[4][5][8]

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the 2-chloropropionic acid, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The lone pair of electrons on the oxygen atom of isobutanol attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.

• Deprotonation: The protonated ester is deprotonated by the conjugate base of the acid catalyst, regenerating the catalyst and yielding the final ester product, isobutyl 2-chloropropionate.

Caption: Fischer Esterification Mechanism.

Experimental Protocol: Synthesis of Isobutyl 2-Chloropropionate

This protocol provides a detailed, step-by-step methodology for the synthesis of isobutyl 2-chloropropionate.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
2-Chloropropionic Acid	108.52	10.85 g	0.1	Corrosive, handle with care.[9][10][11]
Isobutanol	74.12	22.24 g (27.7 mL)	0.3	Flammable liquid and irritant.[12][13][14]
Concentrated Sulfuric Acid	98.08	~1 mL	-	Strong acid catalyst, highly corrosive.[15]
Saturated Sodium Bicarbonate Solution	-	~100 mL	-	For neutralization.
Brine (Saturated NaCl Solution)	-	~50 mL	-	For washing.
Anhydrous Sodium Sulfate	-	~5-10 g	-	For drying.
Toluene	-	~50 mL	-	Optional, for azeotropic removal of water.

Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel (250 mL)

• Beakers and graduated cylinders

• Rotary evaporator

• Distillation apparatus (for purification)

• pH paper

Experimental Workflow

Caption: Experimental workflow for synthesis.

Step-by-Step Procedure

• Reactant Preparation and Reaction Setup:

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, add 10.85 g (0.1 mol) of 2-chloropropionic acid and 22.24 g (0.3 mol) of isobutanol. The use of excess isobutanol helps to shift the reaction equilibrium towards the product side.[4][6]

  • Carefully and slowly add approximately 1 mL of concentrated sulfuric acid to the mixture while stirring. This addition is exothermic and should be done in a fume hood. Concentrated sulfuric acid is a common and effective catalyst for Fischer esterification.[15][16]

  • Attach a reflux condenser to the flask and ensure a gentle flow of cooling water.

• Reaction Execution:

  • Heat the reaction mixture to a gentle reflux using a heating mantle. The reaction temperature will be close to the boiling point of isobutanol (108 °C).[12]

  • Maintain the reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) if desired.

• Work-up and Isolation:

  • After the reflux period, allow the reaction mixture to cool to room temperature.

  • Transfer the cooled mixture to a 250 mL separatory funnel.

  • Wash the organic layer sequentially with:

    • 50 mL of deionized water to remove the excess isobutanol and some of the sulfuric acid.

    • 50 mL of saturated sodium bicarbonate solution to neutralize the remaining sulfuric acid and unreacted 2-chloropropionic acid. Be cautious as this will generate CO2 gas; vent the separatory funnel frequently.[7][16] Continue washing until the aqueous layer is no longer acidic (test with pH paper).

    • 50 mL of brine to remove any dissolved water and break up emulsions.[7]

  • Separate the organic layer and transfer it to a clean, dry Erlenmeyer flask.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous sodium sulfate for about 15-20 minutes with occasional swirling.

  • Filter the drying agent and transfer the filtrate to a round-bottom flask.

  • Remove the excess isobutanol and any remaining volatile impurities using a rotary evaporator.

• Purification:

  • The crude isobutyl 2-chloropropionate can be purified by vacuum distillation. The boiling point of isobutyl 2-chloropropionate is approximately 44-45.5°C at reduced pressure.[]

Safety and Handling Precautions

• 2-Chloropropionic Acid: This compound is corrosive and causes severe skin burns and eye damage.[9][10][11][18] It is also harmful if swallowed.[9][10] Always handle it in a fume hood wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[9][11][18]

• Isobutanol: Isobutanol is a flammable liquid and vapor.[12][13][14][19][20] It can cause skin irritation and serious eye damage.[12][14][20] Vapors may cause drowsiness or dizziness.[12][14] Keep away from heat, sparks, and open flames.[12][19][20] Use in a well-ventilated area.

• Concentrated Sulfuric Acid: This is a highly corrosive and strong oxidizing agent. Handle with extreme care, always adding acid to other liquids slowly and with stirring.

Waste Disposal

All organic waste should be collected in a designated halogenated organic waste container. Aqueous waste should be neutralized before disposal according to institutional guidelines.

Conclusion

The Fischer esterification of 2-chloropropionic acid with isobutanol provides an effective method for the synthesis of isobutyl 2-chloropropionate. By understanding the reaction mechanism and carefully controlling the reaction conditions, a high yield of the desired product can be achieved. The protocol described herein is a robust starting point, and optimization of parameters such as reaction time and catalyst loading may further enhance the efficiency of the synthesis.

References

• Palaniappan, S., & Amarnath, C. A. (2002). Esterification of carboxylic acids with alcohols catalyzed by polyaniline salts. Green Chemistry, 4(4), 369-371. [Link]

• Cole-Parmer. (2004). Material Safety Data Sheet - (S)-(-)-2-Chloropropionic acid, 98%. [Link]

• NextSDS. (n.d.). (+/-)-2-Chloropropionic acid Safety Data Sheet. [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• Meshram, S. M., Bharati, A. V., & Meshram, E. M. (2012). Efficient Esterification of Carboxylic Acids with Alcohols by Hydrogen Peroxide as a Novel Condensing Agent. Asian Journal of Chemistry, 24(12), 5537-5539. [Link]

• Scribd. (n.d.). Isobutanol Safety Data Sheet. [Link]

• Chemguide. (n.d.). esterification - alcohols and carboxylic acids. [Link]

• Oltchim. (2011). SAFETY DATA SHEET-extedend Iso-BUTANOL. [Link]

• MDPI. (2025). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. Catalysts, 15(8), 934. [Link]

• Loba Chemie. (2024). iso-BUTANOL AR. [Link]

• LookChem. (n.d.). Cas 83261-15-8,(S)-Isobutyl-2-chloropropanoate. [Link]

• Google Patents. (n.d.).

• Chemistry Steps. (2021). Fischer Esterification. [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. [Link]

• University of Calgary. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. [Link]

• IntechOpen. (2018). Recent Advances in the Synthesis of Carboxylic Acid Esters. [Link]

• AUS-e-TUTE. (n.d.). Esters and Esterification Chemistry Tutorial. [Link]

• Patsnap Eureka. (2025). Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. [Link]

• PMC. (2018). A novel and highly efficient esterification process using triphenylphosphine oxide with oxalyl chloride. [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. [Link]

• Google Patents. (n.d.).

• DergiPark. (2018). KINETICS OF THE ESTERIFICATION OF PROPIONIC ACID WITH ISOBUTYL ALCOHOL OVER AMBERLYST 36 AND AMBERLYST 70. [Link]

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• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 6. athabascau.ca [athabascau.ca]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
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Application Notes and Protocols for the Asymmetric Synthesis of Optically Active Isobutyl 2-Chloropropionate

Abstract

Optically active isobutyl 2-chloropropionate is a valuable chiral building block in the synthesis of pharmaceuticals and agrochemicals. Its stereochemistry is crucial for biological activity, necessitating efficient and selective methods for the preparation of single enantiomers. This comprehensive guide provides detailed application notes and protocols for the asymmetric synthesis of this compound, targeting researchers, scientists, and professionals in drug development. We will explore and compare two primary strategies: enzymatic kinetic resolution of racemic isobutyl 2-chloropropionate and chemical synthesis from a chiral precursor. This document emphasizes the underlying principles of these methods, offering practical insights and step-by-step protocols to enable the successful synthesis and analysis of the target molecule.

Introduction: The Significance of Chirality in Isobutyl 2-Chloropropionate

In the realm of modern chemistry, particularly in the life sciences, the three-dimensional arrangement of atoms in a molecule, or its stereochemistry, is of paramount importance.[1] Many biologically active molecules are chiral, meaning they exist as non-superimposable mirror images called enantiomers. Often, only one enantiomer exhibits the desired therapeutic or pesticidal effect, while the other may be inactive or even detrimental.[2] Isobutyl 2-chloropropionate is a key intermediate where the stereocenter at the C-2 position dictates the biological activity of the final product. Consequently, the ability to synthesize enantiomerically pure forms of this compound is a critical aspect of efficient and safe drug and agrochemical development.[3]

This guide delves into the practical aspects of producing optically active isobutyl 2-chloropropionate, providing a comparative analysis of the most effective synthetic strategies. We will examine both biocatalytic and traditional chemical approaches, offering detailed protocols and the rationale behind experimental choices.

Comparative Analysis of Synthetic Strategies

Two principal routes have emerged as highly effective for the asymmetric synthesis of optically active isobutyl 2-chloropropionate: enzymatic kinetic resolution and chemical synthesis from a chiral precursor. The choice between these methods often depends on factors such as substrate availability, desired enantiomer, cost, and scalability.

Strategy	Principle	Advantages	Disadvantages
Enzymatic Kinetic Resolution	A lipase enzyme selectively catalyzes the hydrolysis or transesterification of one enantiomer of the racemic starting material, leaving the other enantiomer unreacted.	High enantioselectivity, mild reaction conditions, environmentally friendly (biocatalysis).	Maximum theoretical yield of 50% for a single enantiomer, requires separation of the product from the unreacted starting material.
Chemical Synthesis from Chiral Precursor	A readily available chiral starting material, such as isobutyl lactate, is converted to the target molecule through a stereospecific reaction.	High theoretical yield (>50%), direct route to a specific enantiomer.	Requires an optically pure starting material, may involve harsher reagents and conditions.

Enzymatic Kinetic Resolution using Candida antarctica Lipase B (CALB)

Enzymatic kinetic resolution is a powerful technique that leverages the inherent stereoselectivity of enzymes to separate enantiomers. Lipases, particularly Candida antarctica lipase B (CALB), have demonstrated exceptional efficacy in the resolution of a wide range of chiral esters due to their broad substrate specificity and high enantioselectivity.[1][4] The principle of this method lies in the faster reaction rate of the enzyme with one enantiomer over the other.

In the context of racemic isobutyl 2-chloropropionate, CALB can be employed to selectively hydrolyze one enantiomer, yielding the corresponding optically active 2-chloropropionic acid and leaving the unreacted, optically enriched isobutyl 2-chloropropionate. Alternatively, in a non-aqueous medium, CALB can catalyze the transesterification of one enantiomer with an alcohol, resulting in a new ester and the unreacted enantiomer of isobutyl 2-chloropropionate.

Caption: Workflow for the enzymatic kinetic resolution of racemic isobutyl 2-chloropropionate.

Protocol 1: Lipase-Catalyzed Hydrolytic Kinetic Resolution

This protocol describes the kinetic resolution of racemic isobutyl 2-chloropropionate via hydrolysis catalyzed by immobilized Candida antarctica lipase B (Novozym® 435).

Materials:

• Racemic isobutyl 2-chloropropionate

• Immobilized Candida antarctica lipase B (Novozym® 435)

• Phosphate buffer (0.1 M, pH 7.0)

• Toluene

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate

• Dichloromethane

• Silica gel for column chromatography

Equipment:

• Magnetic stirrer with heating plate

• Reaction vessel

• Separatory funnel

• Rotary evaporator

• Chromatography column

• Chiral Gas Chromatography (GC) system

Procedure:

• To a solution of racemic isobutyl 2-chloropropionate (1.0 g, 6.07 mmol) in toluene (20 mL), add phosphate buffer (20 mL, 0.1 M, pH 7.0).

• Add immobilized Candida antarctica lipase B (100 mg) to the biphasic mixture.

• Stir the reaction mixture vigorously at 40°C.

• Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing the enantiomeric excess (ee) of the remaining ester by chiral GC.

• When approximately 50% conversion is reached (typically 24-48 hours), stop the reaction by filtering off the enzyme.

• Separate the organic and aqueous layers.

• Wash the organic layer with saturated sodium bicarbonate solution (2 x 15 mL) to remove the formed 2-chloropropionic acid, followed by brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the optically enriched isobutyl 2-chloropropionate.

• The aqueous layer can be acidified with HCl (1 M) and extracted with dichloromethane to recover the optically active 2-chloropropionic acid.

• Purify the optically enriched isobutyl 2-chloropropionate by silica gel column chromatography.

• Determine the enantiomeric excess of the purified product using chiral GC.

Expected Outcome:

This protocol is expected to yield (S)-isobutyl 2-chloropropionate with high enantiomeric excess (>95% ee) and a yield approaching 50%. The (R)-2-chloropropionic acid can also be recovered from the aqueous phase.

Chemical Synthesis from Optically Active Isobutyl Lactate

An alternative and highly efficient route to optically active isobutyl 2-chloropropionate is through the chemical transformation of a readily available chiral precursor. Optically pure isobutyl lactate, which can be prepared from either (S)- or (R)-lactic acid, serves as an excellent starting material. The conversion to the corresponding 2-chloropropionate proceeds with an inversion of configuration at the stereocenter when treated with thionyl chloride (SOCl₂).[3] This method allows for the direct synthesis of the desired enantiomer in high yield.

Caption: Synthesis of (R)-isobutyl 2-chloropropionate from (S)-isobutyl lactate.

Protocol 2: Synthesis of (R)-Isobutyl 2-Chloropropionate from (S)-Isobutyl Lactate

This protocol details the synthesis of (R)-isobutyl 2-chloropropionate from (S)-isobutyl lactate using thionyl chloride.

Materials:

• (S)-Isobutyl lactate

• Thionyl chloride (SOCl₂)

• Pyridine (anhydrous)

• Dichloromethane (anhydrous)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask with a reflux condenser and a dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, dissolve (S)-isobutyl lactate (5.0 g, 34.2 mmol) in anhydrous dichloromethane (50 mL).

• Add a catalytic amount of anhydrous pyridine (0.1 mL).

• Cool the solution in an ice bath to 0°C.

• Slowly add thionyl chloride (3.0 mL, 41.1 mmol) dropwise to the stirred solution over 30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours.

• Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it into a stirred mixture of crushed ice and saturated sodium bicarbonate solution to neutralize the excess thionyl chloride and HCl.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 25 mL).

• Combine the organic layers, wash with brine (30 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude (R)-isobutyl 2-chloropropionate.

• Purify the product by vacuum distillation.

• Characterize the product and determine its enantiomeric purity by chiral GC and polarimetry.

Expected Outcome:

This protocol should provide (R)-isobutyl 2-chloropropionate in good yield (typically >80%) and with high enantiomeric purity, reflecting the optical purity of the starting (S)-isobutyl lactate.

Analytical Methods for Enantiomeric Excess Determination

The accurate determination of the enantiomeric excess (ee) is crucial for validating the success of an asymmetric synthesis. Chiral gas chromatography (GC) is the most common and reliable method for analyzing the enantiomeric composition of volatile compounds like isobutyl 2-chloropropionate.[5][6]

Protocol 3: Chiral Gas Chromatography (GC) Analysis

Instrumentation and Column:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., CycloSil-B or equivalent).

GC Conditions (Example):

• Injector Temperature: 220°C

• Detector Temperature: 250°C

• Oven Program: 80°C (hold for 2 min), then ramp to 150°C at 5°C/min.

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min

• Injection Volume: 1 µL (split injection)

Procedure:

• Prepare a standard solution of the racemic isobutyl 2-chloropropionate in a suitable solvent (e.g., hexane) to determine the retention times of both enantiomers.

• Prepare a dilute solution of the synthesized, optically enriched isobutyl 2-chloropropionate in the same solvent.

• Inject the racemic standard into the GC to identify the two enantiomer peaks and confirm baseline separation.

• Inject the sample of the synthesized product.

• Integrate the peak areas of the two enantiomers in the sample chromatogram.

• Calculate the enantiomeric excess (ee) using the following formula:

  ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

  where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak.

Conclusion

The asymmetric synthesis of optically active isobutyl 2-chloropropionate can be successfully achieved through both enzymatic kinetic resolution and chemical synthesis from a chiral precursor. The choice of method will depend on the specific requirements of the synthesis, including the desired enantiomer, scale, and available resources. Enzymatic resolution with Candida antarctica lipase B offers a green and highly selective method, while chemical synthesis from isobutyl lactate provides a direct and high-yielding route. The protocols and analytical methods detailed in this guide provide a solid foundation for researchers and drug development professionals to produce and characterize this important chiral intermediate with high optical purity.

References

• Ursoiu, A., Paul, C., Kurtán, T., & Péter, F. (2012). Sol-gel Entrapped Candida antarctica lipase B — A Biocatalyst with Excellent Stability for Kinetic Resolution of Secondary Alcohols. PMC. [Link]

• Gotor, V., Alfonso, I., & García-Urdiales, E. (2008). Enantioselectivity of Candida rugosa lipase in the hydrolysis of 2-chloropropionic acid methyl ester. ResearchGate. [Link]

• Various Authors. (n.d.). Resolution of ethyl 2‐chloropropionate using the lipase from Candida cylindracea (CCL). ResearchGate. [Link]

• Forró, E., & Fülöp, F. (2020). Efficient and Stable Magnetic Chitosan-Lipase B from Candida Antarctica Bioconjugates in the Enzymatic Kinetic Resolution of Racemic Heteroarylethanols. MDPI. [Link]

• Kłoss, R., & Majewska, P. (2024, May 7). A New Approach in Lipase-Octyl-Agarose Biocatalysis of 2-Arylpropionic Acid Derivatives. MDPI. [Link]

• Silva, F. M. W. G., Szemes, J., Mustashev, A., Takács, O., Imarah, A. O., & Poppe, L. (2023, July 14). Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines with Several Acylating Agents. University of Babylon Private CDN. [Link]

• Unknown Author. (n.d.). Accurate measurement of optical purity of 2-chloropropionic acid by precolumn derivatization-high performance liquid chromatography and its application. ResearchGate. [Link]

• Gershoni-Poranne, R., & Aizenshtat, Z. (2012). Glycerolysis of Esters with Candida antarctica Lipase B in Glycerol. Walsh Medical Media. [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]

• Various Authors. (2024). Lipase enzymes for sustainable synthesis of chiral active pharmaceutical ingredients. ChemRxiv. [Link]

• Various Authors. (n.d.). Scheme 9. Enzymatic kinetic resolution of β-substituted isopropylamine. ResearchGate. [Link]

• Kurihara, T., et al. (2008). Production of (S)-2-chloropropionate by asymmetric reduction of 2-chloroacrylate with 2-haloacrylate reductase coupled with glucose dehydrogenase. PubMed. [Link]

• Aubert, P., & Desbois, A. (1990). Process for the preparation of optical isomers of 2-chloropropionic acid esters.

• Toşa, M. I., et al. (n.d.). LIPASE CATALYZED PARALLEL KINETIC RESOLUTION OF IBUPROFEN. Studia Universitatis Babes-Bolyai Chemia. [Link]

• Various Authors. (n.d.). Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterif. TU Delft Repositories. [Link]

• Bencze, L. C., & Paizs, C. (2018). Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. PMC. [Link]

• Hruby, V. J., & Qian, X. (n.d.). CHAPTER 13 Approaches to the Asymmetric Synthesis of Unusual Amino Acids. Humana Press. [Link]

• Szymańska, K., et al. (2021). Lipase Immobilized on MCFs as Biocatalysts for Kinetic and Dynamic Kinetic Resolution of sec-Alcohols. MDPI. [Link]

• Various Authors. (2015). Lipases-catalyzed enantioselective kinetic resolution. Journal of Chemical and Pharmaceutical Research. [Link]

• Breuil, J.-B., et al. (2026). Asymmetric Bio- and Organocatalysis: Historical Aspects and Concepts. MDPI. [Link]

• Soderberg, T. (n.d.). Chapter 45 — Asymmetric synthesis - Pure enantiomers from Nature: the chiral pool and chiral induction. University of Victoria. [Link]

• Waters. (n.d.). Enantiomeric and diastereomeric separations of fragrance and essential oil components using the ACQUITY UPC2 System with ACQUITY UPC2 Trefoil Columns. Waters. [Link]

• Waters. (n.d.). Chiral Purification of Volatile Flavors and Fragrances by SFC. Waters. [Link]

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• 6. researchgate.net [researchgate.net]

Application Note: Isobutyl 2-Chloropropionate in Advanced Agrochemical Synthesis

Strategic Role in Chiral Agrochemicals

The shift towards enantiopure agrochemicals is a defining evolution in modern crop protection. Producing biologically active isomers drastically reduces environmental chemical loads and eliminates phytotoxicity caused by inactive enantiomers. Isobutyl 2-chloropropionate serves as a premier chiral synthon in this domain[]. Specifically, the (S)-enantiomer is the critical precursor for synthesizing 2-(4-aryloxyphenoxy)propionate (FOP) herbicides (e.g., fluazifop) and phenoxypropionic acid herbicides (e.g., mecoprop, dichlorprop)[2].

These herbicides function either by inhibiting acetyl-CoA carboxylase (ACCase) or by mimicking the plant growth hormone indole-3-acetic acid (IAA)[2]. In both classes, herbicidal activity is almost exclusively restricted to the (R)-(+)-enantiomer[2].

Mechanistic Grounding: The Walden Inversion

The synthesis of an (R)-herbicide from (S)-isobutyl 2-chloropropionate relies on a bimolecular nucleophilic substitution (SN2) reaction. When the phenoxide nucleophile attacks the chiral center, it does so from the face opposite the chloride leaving group, resulting in a complete Walden inversion of stereochemistry.

Causality of the Isobutyl Ester Selection : While methyl and ethyl esters are common, the isobutyl ester is strategically chosen for two reasons:

• Biocatalytic Efficiency : In the upstream enzymatic resolution used to produce the (S)-enantiomer, the isobutyl ester exhibits significantly lower aqueous solubility than the methyl ester[2]. This enhances phase separation in biphasic systems, preventing spontaneous chemical hydrolysis and improving the enantiomeric ratio (E-value) during lipase catalysis.

• Steric Shielding : During the SN2 coupling, the bulky isobutyl group sterically shields the carbonyl carbon, suppressing unwanted transesterification or base-catalyzed hydrolysis side-reactions, thereby preserving the enantiomeric excess (ee) of the final product.

Caption: SN2 Walden inversion pathway from (S)-isobutyl 2-chloropropionate to the (R)-herbicide.

Quantitative Data: Target Agrochemicals

The following table summarizes the quantitative relationships and targets for this synthesis pathway.

Agrochemical Target	Herbicide Class	Mechanism of Action	Active Enantiomer	Required Chiral Synthon	Target ee%
Fluazifop	FOP	ACCase Inhibitor	(R)-(+)	(S)-Isobutyl 2-chloropropionate	> 95%
Mecoprop	Phenoxypropionate	Synthetic Auxin	(R)-(+)	(S)-Isobutyl 2-chloropropionate	> 95%
Dichlorprop	Phenoxypropionate	Synthetic Auxin	(R)-(+)	(S)-Isobutyl 2-chloropropionate	> 95%

Protocol I: Biocatalytic Kinetic Resolution

To obtain the enantiopure (S)-isobutyl 2-chloropropionate, a racemic mixture is subjected to enzymatic kinetic resolution using Candida rugosa lipase[2]. The enzyme selectively hydrolyzes the (R)-enantiomer into (R)-2-chloropropionic acid, leaving the desired (S)-ester intact.

Self-Validating System Design : This protocol utilizes a pH-stat titrator. Because the hydrolysis of the (R)-ester releases hydrochloric and 2-chloropropionic acids, the reaction pH drops. The exact volume of NaOH added to maintain the pH directly quantifies the conversion rate. The reaction self-validates: when exactly 0.5 equivalents of NaOH are consumed, 50% conversion is achieved, indicating optimal optical resolution.

Step-by-Step Methodology :

• Biphasic Setup : In a jacketed reactor, suspend 100 mM of racemic isobutyl 2-chloropropionate in a biphasic mixture of 0.1 M sodium phosphate buffer (pH 7.2) and isooctane (1:1 v/v). Causality: Isooctane acts as an organic reservoir, preventing high concentrations of the ester from denaturing the enzyme while capitalizing on the isobutyl ester's low aqueous solubility to drive partitioning[2].

• Enzyme Addition : Add 500 U/mg of Candida rugosa lipase (Type VII)[2]. Maintain the temperature strictly at 22°C. Causality: Higher temperatures increase spontaneous, non-enantioselective chemical hydrolysis, which degrades the final ee%.

• pH-Stat Monitoring : Monitor the reaction using an automated pH-stat dispensing 1.0 M NaOH.

• Termination & Extraction : Once exactly 0.5 molar equivalents of NaOH have been consumed, terminate the reaction by removing the enzyme via vacuum filtration.

• Phase Separation : Separate the organic isooctane layer containing the unreacted (S)-isobutyl 2-chloropropionate. The aqueous layer retains the (R)-acid.

• Validation : Analyze the organic layer via Chiral Gas Chromatography (GC) (e.g., using a Cyclodex-B column). The presence of a single peak corresponding to the (S)-enantiomer validates the kinetic resolution.

Caption: Biocatalytic kinetic resolution of racemic isobutyl 2-chloropropionate.

Protocol II: Synthesis of (R)-Fluazifop-isobutyl

This protocol describes the SN2 coupling of (S)-isobutyl 2-chloropropionate with 4-(4-(trifluoromethyl)pyridin-2-yloxy)phenol to yield the highly active (R)-fluazifop-isobutyl.

Self-Validating System Design : The stereochemical fidelity of this reaction is self-validating through chiral HPLC. If the starting (S)-ester has an ee of 98% and the isolated (R)-product has an ee of ≥97%, the mechanism is validated as a strict SN2 inversion without base-catalyzed racemization.

Step-by-Step Methodology :

• Nucleophile Activation : In a dry, nitrogen-purged round-bottom flask, dissolve 1.0 eq of 4-(4-(trifluoromethyl)pyridin-2-yloxy)phenol in anhydrous Acetonitrile (MeCN). Add 1.2 eq of anhydrous Potassium Carbonate (K₂CO₃). Causality: K₂CO₃ is chosen over stronger bases like NaOH or NaH. Strong bases can abstract the alpha-proton of the chiral ester, leading to enolization and subsequent racemization. K₂CO₃ is basic enough to deprotonate the phenol but mild enough to preserve the chiral center.

• Electrophile Addition : Heat the suspension to 60°C. Dropwise, add 1.05 eq of (S)-isobutyl 2-chloropropionate (≥95% purity)[]. Causality: Dropwise addition maintains a low steady-state concentration of the electrophile, preventing localized heating and side reactions. MeCN is a polar aprotic solvent; it poorly solvates the phenoxide anion, making it highly nucleophilic and driving the SN2 reaction rapidly to completion.

• Reaction Progression : Stir at 60°C for 8 hours. Monitor via TLC (Hexane:EtOAc 4:1) until the phenol spot is completely consumed.

• Workup : Cool the mixture to room temperature and filter out the KCl and unreacted K₂CO₃ salts. Concentrate the filtrate under reduced pressure.

• Purification : Redissolve the crude residue in ethyl acetate, wash with 5% aqueous NaOH (to remove unreacted phenol), followed by brine. Dry over MgSO₄, filter, and evaporate.

• Validation : Run Chiral HPLC (e.g., Chiralcel OD-H column). The complete inversion is confirmed by the dominant presence of the (R)-(+)-enantiomer.

Industrial Sourcing and Scale-Up

For large-scale agrochemical synthesis, sourcing high-purity (S)-isobutyl 2-chloropropionate is critical. Industrial suppliers such as BOC Sciences[] and Wuhan Youji Industrial Co., Ltd[3] provide this intermediate at ≥95% purity, ensuring reliable performance in bulk organic reactions. Maintaining strict temperature and pH controls during the transition from bench-scale to pilot-plant reactors is paramount to preventing yield loss via racemization.

References[1] CAS 83261-15-8 ((S)-Isobutyl-2-chloropropanoate) - BOC Sciences.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHbc3UInuK6uMKp8c0XYWy7kjbckAIwGA3YC_U8Itg58hXTy3hVaoL6KuoGVQUP0mrn_iEWkZwYmWh2_PMRP9fWA--IS-cGcNefU6pvdswUdrZtKSdSRojsU-K4G58MV6ORn36HeIlbH0IrwSe23Wtvpb7qPBRDHdjjrq456xPozzOKglzZGtLEBpMcb6sJrSa7[2] Enzyme-catalyzed resolution of chlorinated esters. - Durham E-Theses.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQELuhloHx4fcolUg9X9mR4k1HGyBLI0Oc5qBxVryXmlO93z7y-JmxrEMj43v2BASN5pWphXVnlsj2X0SjKsaaPM6TTSp0KJ08psv7cjMQe7U1hnfkr8Yt3J4kKhmP9NwpXumTBwbSKVfA==[3] Wuhan Youji Industrial Co., Ltd - Chemical Manufacturers on ECHEMI.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEPV3rG0gVBqlU7-zA4CpCHbCCgcAkX8t3LHOMax_wCIM4PVdvLTmszK6lrCY2_d3PzJauvMUMXMGI0dZSba2jW4RVQSkDgG_nL6pIp1VbjeYkGxZLI5EfNnGMnBuirvlLH8olhPxALC43uf2M3NCRliVLdxQQ=

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Role of isobutyl 2-chloropropionate as an intermediate in organic reactions.

An in-depth guide for researchers, scientists, and drug development professionals on the pivotal role of isobutyl 2-chloropropionate as a versatile intermediate in modern organic synthesis.

Introduction: The Profile of a Key Synthetic Intermediate

Isobutyl 2-chloropropionate, with the chemical formula C₇H₁₃ClO₂, is an ester that serves as a critical building block in the synthesis of more complex molecules across various industries, including pharmaceuticals and agrochemicals.[1][] As a chiral molecule, it is often utilized in its enantiomerically pure forms, (S)- or (R)-isobutyl 2-chloropropionate, where the stereochemistry at the C-2 position is crucial for the biological activity of the final product.[1][3] The compound's utility stems from the reactivity of the chlorine atom at the alpha-position to the carbonyl group, making it an excellent electrophile for nucleophilic substitution reactions.[3] This reactivity allows for the facile introduction of the isobutyl propionate moiety into a wide range of molecular scaffolds.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of isobutyl 2-chloropropionate is essential for its effective use in synthesis, including planning for reaction conditions, purification, and safe handling.

Property	Value	Source
Molecular Weight	164.63 g/mol	[1][4][5][6]
Boiling Point	175-177°C	[1][5]
Density	1.017 g/mL at 20°C	[1][5]
Refractive Index	n20/D 1.423	[1]
Flash Point	69°C	[1]
Appearance	Colorless Liquid	[1]
Solubility	Insoluble in water	[7]

Core Application: Synthesis of Aryloxyphenoxypropionate (APP) Herbicides

The most significant industrial application of chiral isobutyl 2-chloropropionate is in the manufacture of aryloxyphenoxypropionate (APP) herbicides.[3] These compounds are potent and selective post-emergence herbicides used to control grass weeds in broadleaf crops.[8] Their mechanism of action involves the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, which is vital for fatty acid synthesis in grasses.[3][8]

The synthesis of APP herbicides, such as Quizalofop-p-ethyl, often involves a key Williamson ether synthesis step where a phenolic intermediate is coupled with a chiral 2-chloropropionate ester. Isobutyl 2-chloropropionate serves as a readily available and reactive source for the chiral propionate side chain.

General Synthetic Workflow

The overall process can be visualized as a two-stage approach: the synthesis of a key phenolic intermediate followed by its coupling with isobutyl 2-chloropropionate.

Caption: General workflow for APP herbicide synthesis.

Protocol 1: Synthesis of the Phenolic Intermediate

This protocol details the synthesis of 2-(4-hydroxyphenoxy)-6-chloroquinoxaline, a common intermediate for herbicides like Quizalofop-p-ethyl.[9] The reaction is a nucleophilic aromatic substitution.

Rationale: The reaction utilizes a mixed solvent system to facilitate the dissolution of both the polar (hydroquinone, base) and non-polar (2,6-dichloroquinoxaline) reactants. The base (e.g., NaOH) deprotonates the hydroquinone, forming a more potent phenoxide nucleophile, which then displaces one of the chlorine atoms on the quinoxaline ring.

Materials:

• 2,6-Dichloroquinoxaline

• Hydroquinone

• Sodium Hydroxide (Liquid Caustic Soda)

• Toluene

• Methanol

• Water

Procedure:

• To a reaction vessel equipped with a reflux condenser and mechanical stirrer, add 2,6-dichloroquinoxaline and hydroquinone to a mixed solvent of toluene, methanol, and water.[9] The molar ratio of dichloroquinoxaline to hydroquinone should be approximately 1:1.1.[9]

• Heat the mixture to reflux with vigorous stirring.[9]

• Slowly add liquid sodium hydroxide dropwise to the refluxing mixture. The molar ratio of dichloroquinoxaline to NaOH should be approximately 1:1.1.[9]

• After the addition is complete, maintain the reflux and stir for an additional 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture. The product will precipitate out of the solution.

• Separate the organic solvent layer.[9]

• Filter the precipitated solid, wash with water and a cold non-polar solvent (e.g., hexane) to remove unreacted starting materials and by-products.

• Dry the solid product under vacuum to yield high-purity 2-(4-hydroxyphenoxy)-6-chloroquinoxaline.[9]

Parameter	Recommended Condition	Rationale
Reactant Ratio	1 : 1.1 : 1.1 (Quinoxaline:Hydroquinone:Base)	A slight excess of hydroquinone and base ensures complete consumption of the starting quinoxaline.
Solvent System	Toluene-Methanol-Water	Optimizes solubility of all reactants and facilitates phase separation during work-up.[9]
Temperature	Reflux	Provides sufficient energy to overcome the activation barrier for the aromatic substitution.
Reaction Time	2-4 hours	Typically sufficient for complete conversion, but should be confirmed by TLC monitoring.

Protocol 2: Williamson Ether Synthesis with Isobutyl 2-chloropropionate

This protocol describes the core reaction where isobutyl 2-chloropropionate is used to introduce the chiral side chain onto the phenolic intermediate.

Causality and Mechanism: This reaction proceeds via an Sₙ2 (bimolecular nucleophilic substitution) mechanism. The phenoxide ion, generated by deprotonating the phenolic intermediate with a base like potassium carbonate, acts as the nucleophile. It attacks the carbon atom bearing the chlorine in isobutyl 2-chloropropionate. The reaction is stereospecific; if the (S)-enantiomer of isobutyl 2-chloropropionate is used, the product will have the (R)-configuration at that stereocenter due to the Walden inversion characteristic of Sₙ2 reactions. The use of a polar aprotic solvent (like DMF or acetone) is crucial as it solvates the cation (K⁺) but not the nucleophile, enhancing the nucleophile's reactivity.

Caption: Sₙ2 mechanism of the coupling reaction.

Materials:

• 2-(4-hydroxyphenoxy)-6-chloroquinoxaline (from Protocol 1)

• (S)-Isobutyl 2-chloropropanoate[1]

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF) or Acetone, anhydrous

Procedure:

• In a dry reaction flask under a nitrogen atmosphere, dissolve the phenolic intermediate in anhydrous DMF.

• Add anhydrous potassium carbonate to the solution (typically 1.5-2.0 molar equivalents). Stir the suspension at room temperature for 30 minutes to facilitate the formation of the potassium phenoxide salt.

• Add (S)-Isobutyl 2-chloropropanoate (1.0-1.2 molar equivalents) to the reaction mixture dropwise.

• Heat the reaction mixture to 70-80°C and stir for 4-8 hours. Monitor the reaction's completion by TLC or HPLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into a large volume of ice water.

• Extract the aqueous mixture with an organic solvent such as ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.[3]

• Remove the solvent under reduced pressure using a rotary evaporator.[3]

• Purify the crude product by column chromatography or recrystallization to obtain the final high-purity APP herbicide ester.

Other Synthetic Applications

While its role in agrochemicals is prominent, isobutyl 2-chloropropionate is also a valuable intermediate in other areas of organic synthesis.[1][]

• Pharmaceuticals: The 2-chloropropionyl moiety is a structural feature in some active pharmaceutical ingredients (APIs). For instance, the related compound 2-chloropropionyl chloride is used in the synthesis of the NSAID Ibuprofen.[3][10] By analogy, isobutyl 2-chloropropionate can be used as a building block to introduce the α-methyl ester group in drug discovery programs, potentially acting as a prodrug that can be hydrolyzed in vivo.[3]

• Chiral Building Block: As an enantiomerically pure compound, it serves as a source of chirality. The chloro group can be displaced by a variety of nucleophiles (e.g., azides, amines, thiols), allowing for the synthesis of diverse chiral molecules.

Safety and Handling

As with all α-halocarbonyl compounds, isobutyl 2-chloropropionate must be handled with care as it is a potent alkylating agent.[10]

• Hazards: It is generally harmful if swallowed or in contact with skin and can cause skin and eye irritation.[11]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Handling: Handle in a well-ventilated fume hood to avoid inhalation of vapors.[12] Keep away from heat and open flames.

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

References

• (S)-Isobutyl-2-chloropropanoate - LookChem. [Link]

• CN102775359A - New synthesis method of high-content quizalofop-ethyl intermediate - Google P

• (r)-2-Chloro-propionic acid isobutyl ester - PubChem. [Link]

• CN101602736B - Synthesis method of quizalofop-p-ethyl - Google P

• isobutyl (S)-2-chloropropionate - PubChem. [Link]

• Isobutyl 2-chloropropanoate - NIST WebBook. [Link]

• CN106432109A - Preparation method of quizalofop-P-ethyl - Google P

• Method for preparing quizalofop-p-ethyl - WIPO Patentscope. [Link]

• Safety Data Sheet - Global Chemie ASCC Limited. [Link]

• 2-Chloropropionic acid - Wikipedia. [Link]

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• 5. 83261-15-8 CAS MSDS ((S)-Isobutyl-2-chloropropanoate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Isobutyl 2-chloropropanoate [webbook.nist.gov]
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Navigating the Mirror World: A Detailed Guide to Chiral Separation by HPLC

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chirality in Science and Medicine

In the molecular world, not all structures are created equal, even with the same chemical formula. Chirality, from the Greek word for hand (cheir), describes molecules that are non-superimposable mirror images of each other, much like our left and right hands.[1] These mirror-image molecules are known as enantiomers. While they share identical physical and chemical properties in an achiral environment, their interactions within a chiral environment—such as the human body—can differ dramatically.[2][3] This distinction is of paramount importance in the pharmaceutical industry, where one enantiomer of a drug may provide the desired therapeutic effect while its counterpart could be inactive or, in some infamous cases, harmful.[4][5][6]

The U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines that favor the development of single-enantiomer drugs, making robust and reliable methods for separating and quantifying enantiomers a critical necessity in drug discovery, development, and quality control.[1][3][7][8][9][10] High-performance liquid chromatography (HPLC) has emerged as the gold standard for this purpose, offering simplicity, effectiveness, and versatility.[6][7] This guide provides an in-depth exploration of the principles, strategies, and protocols for achieving successful chiral separations using HPLC.

Core Principles of Chiral HPLC Separation: The Art of Recognition

The fundamental challenge in separating enantiomers lies in their identical physical properties in a non-chiral setting.[11] To resolve them chromatographically, a chiral environment must be introduced into the HPLC system. This is most commonly achieved through the use of a Chiral Stationary Phase (CSP) .[3][12]

The separation mechanism hinges on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector of the CSP.[11][13] These diastereomeric complexes have different stability and, consequently, different interaction energies, leading to different retention times for each enantiomer on the column.[11] For a successful separation, there must be a sufficient difference in the free energy (ΔΔG) of these transient complexes.

Several types of interactions contribute to chiral recognition, including:

• Hydrogen bonding: Crucial for many separations, especially with polar analytes.

• π-π interactions: Occur between aromatic rings of the analyte and the CSP.

• Dipole-dipole interactions: Result from the alignment of permanent dipoles in the analyte and CSP.

• Steric hindrance (inclusion complexing): Where one enantiomer fits more snugly into a chiral cavity or "pocket" within the CSP than the other.[11][14]

• Ionic interactions: Important for ionizable analytes.

dot

Caption: Principle of Chiral Recognition in HPLC.

Instrumentation and Column Selection: The Chromatographer's Toolkit

A standard HPLC system equipped with a UV detector is generally sufficient for chiral analysis.[13] However, the heart of the separation is the chiral column. The selection of the appropriate CSP is the most critical step in method development.[12] There are numerous commercially available CSPs, which can be broadly categorized:

Chiral Stationary Phase (CSP) Type	Principle of Separation	Common Applications & Characteristics
Polysaccharide-Based	Primarily steric inclusion, hydrogen bonding, and dipole-dipole interactions within helical polymer grooves.[3][11]	Broad applicability for a wide range of compounds. Can be used in normal-phase, reversed-phase, and polar organic modes.[15][16] Immobilized versions offer greater solvent compatibility.[15]
Macrocyclic Glycopeptide	Inclusion complexing, hydrogen bonding, ionic interactions, and π-π interactions.[14][17][18]	Multimodal, capable of operating in normal-phase, reversed-phase, and polar organic/ionic modes.[18] Particularly useful for polar compounds.[17]
Pirkle-Type (Brush-Type)	π-π interactions, hydrogen bonding, and dipole-dipole interactions, often requiring a "three-point interaction" for recognition.[11]	Generally robust and bonded phases. They tend to have lower success rates in initial screenings but can provide excellent selectivity when a suitable match is found.[11]
Cyclodextrin-Based	Inclusion of the analyte (or a portion of it) into the chiral cavity of the cyclodextrin.[11][14][18]	Primarily used in reversed-phase mode. The size of the cyclodextrin cavity (α, β, or γ) influences selectivity.[18]
Ligand Exchange	Formation of diastereomeric metal complexes (e.g., with copper II ions) with the analytes.[11]	Primarily used for the separation of amino acids and their derivatives.[11]

Expert Insight: While a trial-and-error approach to column selection was once common, a more systematic screening of a diverse set of columns is now the preferred strategy.[12] Polysaccharide and macrocyclic glycopeptide columns are often the first choice for screening due to their broad applicability.[12]

Method Development Strategy: A Systematic Approach

Developing a robust chiral HPLC method requires a systematic approach. The complexity of chiral recognition mechanisms makes it difficult to predict the ideal conditions without experimental screening.[17][19]

dot

Caption: Workflow for Chiral HPLC Method Development.

Protocol 1: Screening for a Chiral Stationary Phase (CSP)

Objective: To efficiently screen a set of diverse CSPs to identify a promising candidate for separating a new chiral compound.

Materials:

• HPLC system with UV detector

• A set of 3-5 diverse chiral columns (e.g., two polysaccharide-based, one macrocyclic glycopeptide-based) of analytical dimensions (e.g., 250 x 4.6 mm, 5 µm).

• HPLC-grade solvents for normal phase (n-hexane, isopropanol, ethanol) and reversed-phase (acetonitrile, methanol, water).

• Acidic and basic additives (e.g., trifluoroacetic acid (TFA), diethylamine (DEA)).[20]

• Racemic standard of the analyte.

Procedure:

• Analyte Preparation: Prepare a stock solution of the racemic analyte at approximately 1 mg/mL in a suitable solvent. The sample solvent should ideally be the mobile phase to avoid peak distortion.[21]

• Column Installation and Equilibration: Install the first CSP and equilibrate the system with the initial mobile phase for at least 20 column volumes.

• Initial Normal-Phase Screening:

  • Mobile Phase A: 90:10 (v/v) n-hexane/isopropanol.

  • Mobile Phase B: 90:10 (v/v) n-hexane/ethanol.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Injection Volume: 5-10 µL.

  • Run each mobile phase, observing for any peak splitting or separation.

• Initial Reversed-Phase Screening:

  • Mobile Phase C: 60:40 (v/v) acetonitrile/water.

  • Mobile Phase D: 60:40 (v/v) methanol/water.

  • If the analyte is acidic or basic, add 0.1% TFA or formic acid to the mobile phase.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Injection Volume: 5-10 µL.

  • Run each mobile phase.

• Repeat for Each Column: Repeat steps 2-4 for each column in the screening set.

• Evaluation: Analyze the chromatograms. Look for any column/mobile phase combination that shows baseline or partial separation (Resolution, Rs > 0.8). This will be the starting point for optimization.

Protocol 2: Optimization of a Chiral Separation

Objective: To systematically optimize the mobile phase composition, additives, and temperature to achieve baseline resolution (Rs ≥ 1.5) for a promising CSP/mobile phase combination identified in Protocol 1.

Procedure:

• Mobile Phase Ratio Optimization:

  • Normal Phase: If using hexane/alcohol, systematically decrease the percentage of the alcohol modifier (e.g., from 10% to 8%, 5%, 2%).[21] This generally increases retention and can improve resolution.

  • Reversed Phase: Adjust the ratio of organic solvent to water. Increasing the water content typically increases retention.

• Additive Optimization (for ionizable compounds):

  • For basic analytes, add a small amount of a basic modifier like DEA (typically 0.1-0.5%) to the mobile phase.[20]

  • For acidic analytes, add an acidic modifier like TFA or acetic acid (typically 0.1-0.5%).[20]

  • The additive can improve peak shape and selectivity.[5]

• Temperature Optimization:

  • Analyze the sample at different column temperatures (e.g., 15 °C, 25 °C, 40 °C).

  • Lower temperatures often improve resolution, but can increase backpressure.[21][22] In some cases, increasing the temperature can improve peak efficiency or even reverse the elution order of enantiomers.[5]

• Flow Rate Optimization:

  • If resolution is still marginal, decrease the flow rate (e.g., from 1.0 mL/min to 0.8 or 0.5 mL/min). This can increase efficiency and improve resolution, at the cost of longer analysis time.[21]

• Final Conditions: Once baseline resolution is achieved, document the final optimized method parameters.

Application Example: Quality Control of a Chiral Pharmaceutical

A critical application of chiral HPLC is the determination of enantiomeric excess (ee), a measure of the purity of a single-enantiomer drug.[13]

Enantiomeric Excess (ee) Calculation:

The ee is calculated from the peak areas of the two enantiomers:

ee (%) = |(Area_major - Area_minor) / (Area_major + Area_minor)| * 100[13][23]

For example, a sample with 99.5% of the desired enantiomer and 0.5% of the undesired enantiomer has an enantiomeric excess of 99.0%.

Example Data: Analysis of (R)-Warfarin

Parameter	Optimized Condition
Column	Polysaccharide-based CSP (e.g., Amylose tris(3,5-dimethylphenylcarbamate))
Mobile Phase	95:5:0.1 (v/v/v) n-hexane/isopropanol/acetic acid
Flow Rate	0.8 mL/min
Temperature	20 °C
Detection	UV at 308 nm
Injection Volume	10 µL

Results:

Enantiomer	Retention Time (min)	Peak Area
(S)-Warfarin (undesired)	8.2	1,500
(R)-Warfarin (desired)	9.5	298,500

Calculation:

ee (%) = |(298,500 - 1,500) / (298,500 + 1,500)| * 100 = 99.0%

This result confirms that the drug substance meets a typical purity specification for the enantiomeric impurity.

Advanced Topics and Troubleshooting

• Peak Tailing: Often caused by unwanted interactions with the silica backbone or sample overload. Adding a mobile phase additive or reducing the sample concentration can help.[21]

• Poor Solubility: For preparative separations, analyte solubility can be a challenge. Immobilized polysaccharide phases allow for the use of stronger solvents like DMSO and DMF.[11]

• Complex Matrices: For analyzing chiral compounds in complex matrices like biological fluids, a "heart-cutting" two-dimensional HPLC technique may be necessary.[19]

• Supercritical Fluid Chromatography (SFC): SFC is a powerful alternative to HPLC for chiral separations, often providing faster analyses and reduced consumption of organic solvents.[2][24][25] It uses supercritical carbon dioxide as the main mobile phase and is highly compatible with the same CSPs used in HPLC.[24][26][27]

Conclusion

Chiral separation by HPLC is an indispensable technique in modern science, particularly in the pharmaceutical industry. While the complexity of chiral recognition mechanisms can make method development challenging, a systematic approach based on screening diverse chiral stationary phases and optimizing mobile phase conditions is highly effective. By understanding the fundamental principles and following robust protocols, researchers can successfully develop and validate methods to ensure the stereochemical purity, safety, and efficacy of chiral compounds. The continued evolution of CSPs and the rise of complementary techniques like SFC promise even greater efficiency and resolving power for navigating the fascinating mirror world of chiral molecules.[2]

References

• HPLC Technical Tip: Chiral Method Development. Phenomenex. 11

• Chiral HPLC Analysis for Enantiomeric Excess Determination: A Comparative Guide. Benchchem. 13

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita. 2

• Chiral HPLC Method Development. I.B.S. 19

• Supercritical fluid chromatography. Wikipedia.

• Evaluation of the General Applicability of SFC for Chiral Separations using a Racemic Compound Library. Waters. 25

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International.

• Supercritical Fluid Chiral Separations. Pharmaceutical Technology. 26

• HPLC Applications in Pharmaceuticals: Quality Control and Drug Development. Mastelf. 4

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Journal of Separation Science.

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC International.

• Chiral Chromatography in Pharmaceutical Analysis. Pharma Focus Asia.

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI.

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral-Achiral HPLC Separation Methods. PubMed.

• Strategies for Chiral HPLC Method Development. 17

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Semantic Scholar.

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. 7

• Basics of chiral HPLC. Sigma-Aldrich. 14

• Review of Chiral Stationary Phase Development and Chiral Applications. LCGC International.

• optimizing mobile phase for chiral HPLC separation of 1-phenyl-2-propanol. Benchchem. 21

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.

• How To Calculate Enantiomeric Excess: Learn Quickly. PharmaGuru.

• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Daicel Chiral Technologies.

• Chiral HPLC column selection and method development guide. Sigma-Aldrich.

• Application of Chiral HPLC to Medicinal Chemistry-Related Problem Solution. PubMed.

• Chiral Chromatography: Principle, Components, Steps, Types, Uses. Microbe Notes.

• Playing with Selectivity for Optimal Chiral Separation. LCGC International.

• Chiral HPLC separation: strategy and approaches. Chiralpedia.

• Chiral Chromatography in Pharma. Phenomenex.

• Determining enantiomeric excess from overlapping HPLC peaks: Discussion of errors in the methods. ResearchGate.

• Chiral Method Development Strategies for HPLC. Sigma-Aldrich.

• 14.3: Chiral Chromatography. Chemistry LibreTexts.

• Chiral Drug Separation. 1

• Chiral Mobile-Phase Additives in HPLC Enantioseparations. Springer Nature Experiments.

• Chiral Bioequivalence – An Explainer. Chiralpedia.

• Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. MDPI.

• CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. 10

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• 1. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
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• 5. chromatographyonline.com [chromatographyonline.com]
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• 8. Chiral Bioequivalence – An Explainer   – Chiralpedia [chiralpedia.com]
• 9. Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis [mdpi.com]
• 10. content.e-bookshelf.de [content.e-bookshelf.de]
• 11. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
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• 19. hplc.today [hplc.today]
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Large-scale production of enantiomerically pure isobutyl 2-chloropropionate

Application Note: Large-Scale Production of Enantiomerically Pure Isobutyl 2-Chloropropionate

Executive Summary & Scientific Rationale

Enantiomerically pure isobutyl 2-chloropropionate (specifically the (S)-enantiomer, CAS: 83261-15-8) is an indispensable chiral building block in organic synthesis and pharmaceutical manufacturing[]. Its primary industrial application lies in the synthesis of aryloxyphenoxypropionate herbicides (e.g., cyhalofop-butyl, fluazifop) and specific pseudodipeptides[2][3]. Because the biological activity of these synthetic auxins and inhibitors is highly stereospecific—often residing exclusively in the (R)-enantiomer of the final product—the (S)-enantiomer of the 2-chloropropionate ester is required as the starting material[2]. This stereochemical requirement is dictated by the Walden inversion (an SN2 mechanism) that occurs during the subsequent nucleophilic substitution at the chiral alpha-carbon[3].

Mechanistic Insights & Synthetic Strategies

Achieving a high enantiomeric excess (ee > 95%) at a production scale necessitates rigorous control over reaction conditions to prevent the racemization of the labile alpha-chloro stereocenter. We outline two field-proven paradigms for scale-up:

• Pathway A: Direct Azeotropic Esterification (Chiral Pool Approach) This method utilizes enantiomerically pure (S)-2-chloropropionic acid[3]. The causality of the protocol relies on Le Chatelier's principle: isobutanol acts as both the reactant and the azeotroping agent. By continuously removing the water byproduct via a Dean-Stark apparatus, the equilibrium is driven entirely toward the ester. Mild acid catalysis (e.g., p-Toluenesulfonic acid) is selected over strong bases or high-temperature sulfuric acid to prevent the alpha-proton from enolizing, which would otherwise lead to rapid racemization.

• Pathway B: Enzymatic Kinetic Resolution For operations starting from racemic mixtures, biocatalysis offers a highly scalable alternative. Candida rugosa lipase exhibits profound enantiospecificity for the hydrolysis of the (R)-enantiomer of isobutyl 2-chloropropionate[2]. The causality behind choosing the isobutyl ester over the methyl ester is critical: the bulky isobutyl group significantly enhances the enantiomeric ratio (E-value) by interacting with the hydrophobic binding pocket of the lipase, whereas the methyl ester is too water-soluble and lacks the steric bulk for strict chiral discrimination[2][4].

Synthetic Workflow Visualization

Figure 1: Dual pathways for the production of (S)-isobutyl 2-chloropropionate.

Experimental Protocols: Self-Validating Systems

Protocol A: Large-Scale Azeotropic Esterification System Validation: The theoretical volume of water collected in the Dean-Stark trap directly correlates to the molar conversion of the ester, acting as a real-time visual endpoint.

• Reactor Setup: Equip a 50 L glass-lined reactor with a mechanical stirrer, a Dean-Stark separator, a reflux condenser, and an internal temperature probe.

• Reagent Charging: Add 10.0 kg (92.1 mol) of (S)-2-chloropropionic acid, 20.5 kg (276.3 mol, 3 eq) of anhydrous isobutanol, and 0.15 kg of p-Toluenesulfonic acid monohydrate (pTSA).

• Azeotropic Distillation: Heat the mixture to reflux (approx. 95-105°C internal temperature). The isobutanol/water azeotrope will condense, and water will phase-separate in the trap.

• Reaction Monitoring: Continue refluxing until exactly 1.66 L of water (theoretical yield) is collected (typically requires 8-12 hours).

• Workup: Cool the reactor to 20°C. Wash the organic layer with 5% aqueous NaHCO3 (2 x 10 L) to neutralize the pTSA and any unreacted acid. Follow with a saturated brine wash (10 L).

• Purification: Perform fractional distillation under reduced pressure. Collect the target fraction boiling at 44-45.5°C[].

Protocol B: Enzymatic Kinetic Resolution via Candida rugosa Lipase System Validation: This protocol utilizes a pH-stat mechanism. The volume of NaOH consumed directly calculates the exact percentage of (R)-ester hydrolyzed, preventing over-digestion.

• Buffer Preparation: Prepare 20 L of 0.1 M sodium phosphate buffer (pH 7.0).

• Enzyme Addition: Dissolve 50 g of Candida rugosa lipase (Type VII) into the buffer. Stir gently (150 rpm) to avoid shear-induced denaturation of the protein[2].

• Substrate Addition: Add 5.0 kg of racemic isobutyl 2-chloropropionate to create a biphasic emulsion.

• Incubation & Titration: Maintain the temperature strictly at 22°C[2]. As the (R)-ester hydrolyzes into (R)-2-chloropropionic acid, the pH will drop. Maintain pH 7.0 by continuous automated addition of 1.0 M NaOH.

• Termination: Stop the reaction when exactly 50% conversion is reached (calculated via the volume of NaOH consumed).

• Phase Separation: Extract the unreacted (S)-isobutyl 2-chloropropionate using hexane (3 x 5 L). The hydrolyzed (R)-acid remains in the aqueous phase as a sodium salt[4].

• Solvent Removal: Evaporate the hexane under vacuum to yield the enantiomerically pure (S)-ester.

Quantitative Data & Quality Control

Table 1: Physicochemical Properties of (S)-Isobutyl 2-Chloropropionate

Property	Value	Reference
CAS Number	83261-15-8	[]
IUPAC Name	2-methylpropyl (2S)-2-chloropropanoate	[]
Molecular Weight	164.63 g/mol	[5]
Boiling Point	44 - 45.5 °C (under vacuum)	[]
Density	1.030 ± 0.06 g/cm³	[]
SMILES	O=C(OCC(C)C)C(Cl)C	[]

Table 2: Comparison of Synthetic Pathways

Parameter	Pathway A (Direct Esterification)	Pathway B (Enzymatic Resolution)
Starting Material	(S)-2-Chloropropionic Acid	Racemic Isobutyl 2-Chloropropionate
Catalyst	p-Toluenesulfonic acid (pTSA)	Candida rugosa Lipase
Typical Yield	85 - 90%	45 - 48% (Max theoretical 50%)
Enantiomeric Excess (ee)	> 98% (Dependent on starting material)	> 95% (At exactly 50% conversion)
Scalability	Excellent (Standard chemical plant)	Good (Requires pH stat & bioreactor)

Analytical Validation (E-E-A-T)

To ensure the trustworthiness of the final product, the enantiomeric excess must be validated using Chiral Gas Chromatography (GC) utilizing a cyclodextrin-based stationary phase. Furthermore, an assay for the L- and D- isomer proportions can be cross-verified using an enzymatic dehalogenase assay, where the 2-chloropropionic acid is converted to lactic acid, followed by specific L- or D-lactate dehydrogenase quantification[2][4]. This orthogonal testing guarantees that the large-scale batches meet the stringent >95% ee requirement for downstream agrochemical and pharmaceutical syntheses.

References

Sources

• 2. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 3. (R)-(+)-2-Chloropropionic acid | 7474-05-7 | Benchchem [benchchem.com]
• 4. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 5. isobutyl (S)-2-chloropropionate 83261-15-8, Information for isobutyl (S)-2-chloropropionate 83261-15-8, Suppliers of isobutyl (S)-2-chloropropionate 83261-15-8 [chemnet.com]

Application Note: Stereoselective Workflows Involving Isobutyl 2-Chloropropionate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary

Isobutyl 2-chloropropionate is a highly versatile chiral building block utilized in the synthesis of optically active pharmaceuticals and agrochemicals, notably in the production of aryloxyphenoxypropionate herbicides . The utility of this compound relies heavily on the ability to isolate its pure enantiomers and subsequently manipulate the chiral center without racemization.

This application note details a field-validated, two-phase workflow. First, we establish the enzymatic kinetic resolution (EKR) of the racemic ester to isolate the pure (S)-enantiomer. Second, we detail the stereospecific SN2 nucleophilic substitution of the resolved ester, demonstrating how to achieve complete Walden inversion to yield (R)-configured target molecules.

Mechanistic Rationale & Causality

As a Senior Application Scientist, it is critical to understand why specific reagents and phases are chosen, rather than merely executing the steps.

Interfacial Activation in Enzymatic Kinetic Resolution

The lipase from Candida rugosa (formerly C. cylindracea) demonstrates exceptional stereoselectivity in hydrolyzing the (R)-enantiomer of racemic 2-chloropropionate esters, leaving the (S)-enantiomer intact . However, a critical failure point in this process is the reaction medium. In a purely aqueous system, the partial water solubility of the ester leads to non-enantioselective background chemical hydrolysis, which severely degrades the final enantiomeric excess (

).

The Causality of the Biphasic System: By employing a biphasic system (aqueous buffer paired with a water-immiscible solvent like isooctane or carbon tetrachloride), the substrate is forced to partition into the organic phase. Candida rugosa lipase undergoes "interfacial activation"—its active site lid opens only at the hydrophobic-hydrophilic phase boundary . The enzyme selectively plucks the (R)-ester from the interface, while the organic phase acts as a protective reservoir for the unreacted (S)-ester, shielding it from spontaneous aqueous hydrolysis. Furthermore, the bulky isobutyl group provides deliberate steric hindrance that further suppresses non-enzymatic hydrolysis compared to methyl or ethyl derivatives.

Walden Inversion via SN2 Substitution

Once isolated, (S)-isobutyl 2-chloropropionate serves as a highly reactive electrophile for nucleophilic substitution.

The Causality of Stereochemical Fidelity: The

-chloro ester is uniquely activated. The adjacent electron-withdrawing carbonyl group lowers the energy of the orbital (LUMO), facilitating rapid nucleophilic attack. Because carbocation formation (SN1) is strongly destabilized by the adjacent partial positive charge of the carbonyl carbon, the reaction is forced exclusively down the SN2 pathway. This ensures >99% Walden inversion, transferring the chiral purity of the starting material directly to the final product.

Visual Workflows

Caption: Workflow for the biphasic enzymatic kinetic resolution of isobutyl 2-chloropropionate.

Caption: Stereospecific SN2 nucleophilic substitution exhibiting complete Walden inversion.

Experimental Methodologies

Protocol A: Biphasic Enzymatic Resolution of (±)-Isobutyl 2-Chloropropionate

This protocol isolates the (S)-enantiomer by selectively hydrolyzing the (R)-enantiomer into water-soluble (R)-2-chloropropionic acid.

Reagents & Equipment:

• (±)-Isobutyl 2-chloropropionate (100 mmol)

• Candida rugosa lipase (approx. 500 U/mg solid)

• 0.1 M Sodium phosphate buffer (pH 7.0)

• Isooctane (Organic phase)

• Automated pH stat titrator loaded with 1.0 M NaOH

Step-by-Step Procedure:

• Phase Preparation: Dissolve 100 mmol of (±)-isobutyl 2-chloropropionate in 50 mL of isooctane. In a separate jacketed reactor vessel (maintained at 30°C), add 50 mL of 0.1 M sodium phosphate buffer (pH 7.0).

• Enzyme Addition: Add 250 mg of Candida rugosa lipase to the aqueous buffer. Stir gently for 5 minutes to ensure uniform suspension.

• Reaction Initiation: Combine the organic phase with the aqueous phase. Initiate vigorous mechanical stirring (800-1000 RPM) to maximize the interfacial surface area between the two phases.

• pH Stat Monitoring: Engage the pH stat to maintain the reaction at exactly pH 7.0 using 1.0 M NaOH.

• Termination: Stop the reaction precisely when 50 mL of 1.0 M NaOH (50 mmol, representing 50% conversion) has been consumed.

• Phase Separation & Recovery: Transfer the emulsion to a separatory funnel. Allow the phases to separate. The upper isooctane layer contains the desired (S)-isobutyl 2-chloropropionate. Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Self-Validating System Checkpoint: The reaction is self-indicating. The rate of NaOH titrant addition directly correlates to the velocity of ester hydrolysis. A sudden plateau before 50% theoretical consumption indicates enzyme deactivation (often due to insufficient stirring/interfacial area), whereas titrant consumption rapidly exceeding 50% indicates a breakdown in enantioselectivity or background chemical hydrolysis.

Protocol B: Stereospecific SN2 Synthesis of (R)-Aryloxypropionate

This protocol utilizes the resolved (S)-ester to synthesize an (R)-aryloxypropionate (a common herbicide precursor) via SN2 inversion.

Reagents & Equipment:

• (S)-Isobutyl 2-chloropropionate (10 mmol, >98%

  )

• Phenol derivative (e.g., 4-hydroxyphenol) (10.5 mmol)

• Anhydrous Potassium Carbonate (K₂CO₃) (15 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (20 mL)

Step-by-Step Procedure:

• Nucleophile Activation: In a flame-dried flask under nitrogen, dissolve 10.5 mmol of the phenol derivative in 20 mL of anhydrous DMF. Add 15 mmol of finely powdered anhydrous K₂CO₃. Stir at 40°C for 30 minutes to generate the phenoxide nucleophile.

• Electrophile Addition: Cool the mixture to room temperature. Dropwise, add 10 mmol of (S)-isobutyl 2-chloropropionate over 10 minutes.

• Reaction: Elevate the temperature to 60°C and stir for 4-6 hours. Monitor completion via TLC or GC-FID.

• Workup: Quench the reaction by pouring the mixture into 100 mL of ice-cold water. Extract the aqueous mixture with ethyl acetate (3 x 30 mL). Wash the combined organic layers with 5% NaOH (to remove unreacted phenol), followed by brine. Dry over Na₂SO₄ and evaporate the solvent.

Self-Validating System Checkpoint: The stereochemical fidelity of this protocol relies on the insolubility of K₂CO₃ in the organic phase, which prevents the formation of hydroxide ions that could saponify the ester or cause racemization via enolization. If chiral GC analysis of the product reveals a degraded

, it immediately flags moisture contamination in the DMF solvent, which allows K₂CO₃ to act as a destructive Brønsted base rather than a proton sink.

Empirical Data & Performance Metrics

The following tables summarize expected quantitative outcomes based on the mechanistic principles applied in the protocols.

Table 1: Influence of Reaction Media on Candida rugosa Lipase Enantioselectivity

Reaction Medium	Substrate Partitioning	Conversion ( )	Enantiomeric Excess ( )	E-value
Monophasic (Aqueous Buffer)	Solubilized	50%	< 40%	< 5
Biphasic (Buffer / CCl₄)	Interfacial	50%	> 95%	> 80
Biphasic (Buffer / Isooctane)	Interfacial	50%	> 98%	> 100

Note: The E-value (Enantiomeric ratio) is the definitive metric of enzyme selectivity. An E-value >100 in isooctane confirms that the biphasic system successfully suppresses non-selective background hydrolysis.

Table 2: Stereochemical Fidelity in SN2 Substitution of (S)-Isobutyl 2-Chloropropionate

Nucleophile	Solvent	Base	Temp (°C)	Yield (%)	Inversion Fidelity (%)
Phenol	DMF	K₂CO₃	60	88	> 99
4-Hydroxyphenol	MeCN	K₂CO₃	50	85	> 98
2-Naphthol	DMF	K₂CO₃	60	82	> 99

References

• Title: Lipase and isozymes, notably of Candida rugosa, and their use (European Patent EP0407033A2)

• Title: Enzyme-catalyzed resolution of chlorinated esters Source: Durham E-Theses, Durham University URL: [Link]

• Title: Carbon tetrachloride-promoted stereoselective hydrolysis of methyl-2-chloropropionate by lipase Source: Biotechnology and Bioengineering (Dahod & Siuta-Mangano, 1987) URL: [Link]

Technical Notes & Optimization

Isobutyl 2-Chloropropionate Synthesis: Technical Support &amp; Troubleshooting Center

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have designed this technical guide for researchers and drug development professionals who are optimizing the yield, purity, and enantiomeric excess (ee) of isobutyl 2-chloropropionate. This compound is a highly valuable intermediate in the synthesis of aryloxypropionic acid herbicides and pharmaceutical chiral synthons.

Below, you will find field-proven methodologies, mechanistic troubleshooting logic, and quantitative data to resolve common bottlenecks in your esterification workflows.

Experimental Workflows & Validated Protocols

The synthesis of isobutyl 2-chloropropionate can be approached through direct acid-catalyzed esterification, acyl chloride activation, or enzymatic resolution. The diagram below illustrates the logical flow of these three primary synthetic routes.

Workflow of Isobutyl 2-chloropropionate synthesis routes.

Protocol A: High-Yield Acyl Chloride Route (Achiral/Racemic)

Causality & Mechanism: Direct Fischer esterification often suffers from equilibrium limitations due to water generation. By first converting 2-chloropropionic acid to 1[1], you create a highly electrophilic carbonyl carbon. Subsequent alcoholysis with isobutanol is irreversible, driving the yield to near-quantitative levels without the need for water-scavenging setups. Self-Validating Step: The complete cessation of

and gas evolution serves as an internal, visual indicator that the chlorination step has reached 100% conversion.

Step-by-Step Methodology:

• Chlorination: In a three-necked flask equipped with a reflux condenser and a gas scrubber, add 1.0 molar equivalent of 2-chloropropionic acid.

• Reagent Addition: Slowly add 1.5 molar equivalents of thionyl chloride (

  ) dropwise at room temperature. Add a catalytic amount of DMF to accelerate the formation of the Vilsmeier-Haack intermediate.

• Heating: Heat the mixture to 65–70°C and stir until gas evolution ceases (approximately 2–3 hours).

• Excess Removal: Distill off the unreacted

  under reduced pressure to isolate the intermediate 2-chloropropionyl chloride.

• Esterification: Cool the reactor to 0°C. Slowly add 1.2 molar equivalents of anhydrous isobutanol dropwise. The low temperature prevents exothermic degradation and side reactions.

• Purification: Neutralize the mixture with saturated

  , extract with dichloromethane, dry over anhydrous , and purify via vacuum distillation.

Protocol B: Enzymatic Esterification for Chiral Resolution (S-Enantiomer)

Causality & Mechanism: For pharmaceutical applications requiring high enantiomeric excess, chemical esterification is prone to racemization at the alpha-carbon due to enolization under strongly acidic or basic conditions. Utilizing 2[2] provides a stereoselective microenvironment. The enzyme preferentially acylates specific enantiomers based on the steric bulk of the alcohol, enabling kinetic resolution. Self-Validating Step: Monitoring the plateauing of the acid value via titration confirms the reaction has reached its thermodynamic equilibrium, which typically halts at ~50% conversion for a perfect kinetic resolution of a racemate.

Step-by-Step Methodology:

• Preparation: Dissolve 50 mmol of racemic 2-chloropropionic acid and 150 mmol of isobutanol in 400 mL of anhydrous n-hexane.

• Biocatalyst Addition: Add 2.0 g of lyophilized Candida cylindracea lipase powder.

• Incubation: Stir vigorously at 30°C for 14–24 hours. Maintain optimal water activity (

  ) using molecular sieves to drive the equilibrium forward while preserving enzyme conformation.

• Termination & Separation: Filter the immobilized enzyme. Wash the organic filtrate with dilute cold aqueous

  to deprotonate and separate the unreacted enantiomeric acid into the aqueous layer.

• Recovery: Evaporate the n-hexane and distill the chiral isobutyl 2-chloropropionate under vacuum.

Troubleshooting Guide & FAQs

When yields drop or impurities spike, use the following logic tree and Q&A to diagnose and correct the issue.

Troubleshooting logic tree for resolving low ester yields.

Q1: Why is my direct Fischer esterification yield plateauing at 60-65%? A1: Fischer esterification is an equilibrium-driven process. The generation of water as a byproduct promotes the reverse hydrolysis reaction. Solution: Implement a Dean-Stark apparatus using a solvent that forms an azeotrope with water, such as toluene. By continuously removing water from the reaction matrix, Le Chatelier's principle dictates a forward shift, improving yields to >85%. Ensure your acid catalyst (e.g., p-Toluenesulfonic acid) is strictly anhydrous.

Q2: I am observing the formation of acrylic acid derivatives. How do I prevent this? A2: The alpha-chloro group in 2-chloropropionic acid is highly susceptible to dehydrohalogenation (loss of

), especially under elevated temperatures (>100°C) or in the presence of strong bases/acids. This elimination reaction yields isobutyl acrylate as an unwanted byproduct. Solution: Strictly control the reaction temperature to below 80°C. If using the direct esterification route, swap concentrated sulfuric acid (which acts as a harsh dehydrating agent) for a milder solid acid catalyst like Amberlyst-15.

Q3: How does the choice of alcohol affect the enantioselectivity in lipase-catalyzed esterification? A3: The steric bulk of the alcohol dictates the binding orientation within the lipase's active site. Research demonstrates an3[3]: highly branched alcohols preferentially esterify the (S)-acid, while straight-chain alcohols favor the (R)-acid. Isobutanol, having a branched structure, demonstrates excellent selectivity for the (S)-enantiomer when paired with Candida cylindracea[4].

Q4: What is the most efficient way to separate unreacted 2-chloropropionic acid from the ester product? A4: Because 2-chloropropionic acid is highly soluble in aqueous bases, washing the organic reaction mixture with a cold, saturated sodium bicarbonate (

) solution will deprotonate the unreacted acid, driving it into the aqueous layer. The isobutyl 2-chloropropionate remains safely in the organic layer. Avoid strong bases like , which will rapidly hydrolyze your newly formed ester[5].

Quantitative Data: Yield & Purity Comparison

To assist in selecting the optimal synthetic route for your specific scale and purity requirements, the following table summarizes the expected quantitative outcomes based on standard laboratory conditions.

Synthesis Route	Catalyst / Reagent	Reaction Temp (°C)	Avg. Yield (%)	Enantiomeric Excess (ee %)	Primary Byproducts
Fischer Esterification	(Conc.)	80 - 100	60 - 70	N/A (Racemic)	Isobutyl acrylate, Water
Azeotropic Esterification	p-TsOH + Toluene	110 (Reflux)	85 - 90	N/A (Racemic)	Trace elimination products
Acyl Chloride Route		0 to 70	92 - 98	N/A (Racemic)	, (gases)
Enzymatic Resolution	C. cylindracea Lipase	30 - 40	45 - 50*	> 90% (S-isomer)	Unreacted (R)-acid

*Note: The maximum theoretical yield for the kinetic resolution of a racemate is 50%.

References

• Enzyme-catalyzed resolution of chlorinated esters. Durham E-Theses. [Link]

• Synthetic method of D-(+)-2-chloro-propanoyl chloride. Eureka | Patsnap.[Link]

• CN1868997A - Method of preparing (S)-(-)-2-chloropropionate and (R)-(+)-2-chloro propionic acid.

• Porcine pancreas lipase catalyzed synthesis of lauryl laurate in organic solvent media: A kinetic study. CORE. [Link]

• Hydrolysis and Esterification with Lipase from Candida Cylindracea. Influence of the Reaction Conditions and Acid Moiety on the Enantiomeric Excess. ResearchGate. [Link]

Sources

• 1. Synthetic method of D-(+)-2-chloro-propanoyl chloride - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN1868997A - Method of preparing (S)-(-)-2-chloropropionate and (R)-(+)-2-chloro propionic acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. etheses.dur.ac.uk [etheses.dur.ac.uk]

Purification of isobutyl 2-chloropropionate by distillation or chromatography

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with isolating and purifying isobutyl 2-chloropropionate . As an

-chloro ester frequently utilized as a chiral building block and an intermediate in the synthesis of aryloxypropionic acid derivatives (e.g., fibrate therapeutics), its purification requires strict control over thermal and chemical environments to prevent degradation.

Physicochemical Data & Method Selection

Before initiating any purification workflow, you must align your methodology with the physicochemical constraints of the target molecule.

Parameter	Value	Purification Implication
Molecular Weight	164.63 g/mol	Determines mass-to-mole conversions for stoichiometric loading.
Boiling Point	~175°C (760 mmHg)	High risk of thermal dehydrohalogenation. Vacuum distillation is mandatory.
Density	~1.04 g/cm³	Marginally heavier than water; dictates phase separation during aqueous workups.
Chirality	1 Chiral Center (C2)	Synthesized as a racemate by default. Requires chiral stationary phase to resolve.
UV Absorbance	Weak at 254 nm	Invisible on standard UV TLC plates. Requires KMnO4 or PMA chemical staining.

Purification Workflow Decision Matrix

Use the following logical matrix to determine whether your crude mixture requires fractional vacuum distillation, standard silica chromatography, or chiral preparative HPLC.

Decision matrix for selecting distillation vs. chromatography workflows.

Method A: Fractional Vacuum Distillation

Expertise & Causality: ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

-chloro esters are highly susceptible to thermal dehydrohalogenation. Heating isobutyl 2-chloropropionate at atmospheric pressure provides the activation energy required for the elimination of HCl, yielding unwanted isobutyl acrylate. Applying a high vacuum artificially lowers the boiling point, allowing vaporization well below the thermal degradation threshold . Repeated vacuum distillation is the industry standard for achieving constant boiling points and high-purity ester fractions 1.

Self-Validating System: This protocol relies on continuous pressure monitoring. A stable vacuum ensures a constant boiling point. If the vapor temperature spikes or drops unexpectedly while the oil bath temperature remains constant, it self-validates that either a new fraction is eluting or a vacuum leak has compromised the system.

Step-by-Step Protocol

• Pre-treatment: Dry the crude organic mixture over anhydrous sodium sulfate (

  ). Causality: Trace water at elevated temperatures will catalyze the hydrolysis of the ester bond, producing 2-chloropropionic acid and isobutanol.

• Setup: Assemble a short-path distillation apparatus equipped with a Vigreux fractionating column. Apply high-vacuum silicone grease to all ground-glass joints to ensure a hermetic seal.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove highly volatile extraction solvents (e.g., dichloromethane or diethyl ether) 2.

• Degassing: Transfer the crude oil to the distillation flask. Apply the vacuum pump (target: <20 mmHg) at room temperature for 15 minutes to degas residual solvents.

• Fractionation: Gradually heat the oil bath. Collect the forerun (typically unreacted isobutanol or trace acid chlorides) at the lower temperature range.

• Main Fraction Collection: Once the vapor temperature stabilizes, swap the receiving flask and collect the pure isobutyl 2-chloropropionate.

• Validation: Measure the refractive index of the main fraction to confirm purity.

Troubleshooting & FAQs (Distillation)

Q: My distillate has a sharp, acidic odor, and the liquid has turned slightly yellow. What went wrong? A: You have likely triggered thermal degradation, releasing HCl gas. This happens when the vacuum is too weak (e.g., >50 mmHg), forcing you to increase the oil bath temperature excessively. Ensure your pump can pull a deep vacuum and that your system is thoroughly leak-tested.

Q: The boiling point of my product keeps fluctuating during the main fraction collection. How do I fix this? A: Boiling point fluctuations under vacuum are almost always caused by pressure variations. Use a digital vacuum gauge and a manostat to bleed in a controlled amount of inert gas (N

or Ar) to maintain a perfectly stable pressure.

Method B: Chromatography (Silica Gel & Chiral HPLC)

Expertise & Causality: When close-boiling impurities (like unreacted isobutanol) cannot be resolved by distillation, chromatography separates molecules based on their differential affinity for a stationary phase (polarity) 2. For enantiomeric resolution, standard silica is ineffective; a chiral stationary phase or enzymatic kinetic resolution using lipases is strictly required to separate the (R) and (S) enantiomers [[3]]().

Self-Validating System: The chromatographic process is validated via Thin Layer Chromatography (TLC) using a chemical stain. Because the compound is UV-inactive, the appearance of a spot post-staining confirms both the presence of the ester and its successful separation from impurities with different retention factors (

).

Step-by-Step Protocol (Silica Gel)

• Column Preparation: Prepare a slurry of silica gel (230-400 mesh) in 100% hexanes. Pour it into the glass column, tapping gently to ensure a uniform, bubble-free bed. Causality: Air bubbles disrupt the mobile phase flow, leading to band broadening, channeling, and poor separation.

• Sample Loading: Dissolve the crude isobutyl 2-chloropropionate in a minimal volume of hexanes. Apply it dropwise to the top of the silica bed.

• Elution: Elute using a step-gradient, starting with 100% hexanes and gradually increasing to a mixture of hexane and ethyl acetate (e.g., 95:5) 2. Collect fractions in uniform volumes.

• TLC Monitoring: Spot fractions on a silica TLC plate. Develop in 90:10 Hexanes:EtOAc.

• Visualization: Dip the TLC plate in a Potassium Permanganate (

  ) stain and heat gently. The product will appear as a yellow/brown spot on a purple background.

• Isolation: Pool the fractions containing the pure product and remove the solvent under reduced pressure at <30°C to prevent volatilization of the purified ester.

Troubleshooting & FAQs (Chromatography)

Q: I am checking my TLC plates under the 254 nm UV lamp, but I don't see any spots for my product. Is my compound stuck on the column? A: Isobutyl 2-chloropropionate lacks a conjugated pi-electron system (like an aromatic ring), meaning it is UV-inactive at 254 nm. You must use a chemical stain (e.g.,

or Phosphomolybdic acid) and apply heat to visualize the ester.

Q: I need the pure (S)-enantiomer for a drug synthesis. Can I get this from my silica column? A: No. Standard silica gel cannot differentiate between enantiomers. You must use Preparative HPLC with a chiral column (e.g., amylose or cellulose-based stationary phases) or perform an enzyme-catalyzed kinetic resolution using a lipase 3.

References

• Title: Enzyme-catalyzed resolution of chlorinated esters. Source: Durham E-Theses URL: [Link]

• Title: CN103408416A - Synthesis method of high-purity D-2-chloropropionyl chloride Source: Google Patents URL

• Title: Purification of Laboratory Chemicals, Sixth Edition Source: Sciencemadness URL: [Link]

Sources

• 1. sciencemadness.org [sciencemadness.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. etheses.dur.ac.uk [etheses.dur.ac.uk]

Optimizing reaction conditions for isobutyl 2-chloropropionate esterification

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist drug development professionals and chemical engineers in troubleshooting the synthesis of alpha-chloro esters. Isobutyl 2-chloropropionate is a highly valuable, yet sensitive, chiral building block. It is predominantly utilized in the synthesis of [1] and acts as an intermediate for active pharmaceutical ingredients (APIs) like ibuprofen derivatives.

Because of the labile alpha-chlorine atom and the acidic alpha-proton at the C2 position, optimizing its synthesis requires a delicate balance: maximizing esterification conversion while strictly suppressing side reactions such as racemization and dehydrohalogenation.

Mechanistic Pathways & Workflow Logic

The synthesis of isobutyl 2-chloropropionate can be driven via two primary pathways, chosen based on the required optical purity of the final product:

• Direct Acid-Catalyzed (Fischer) Esterification : Reacting 2-chloropropionic acid with isobutanol. This is an equilibrium-driven process requiring continuous water removal. It is ideal for bulk, racemic syntheses.

• Nucleophilic Acyl Substitution : Reacting 2-chloropropionyl chloride with isobutanol. This [1] is fast, irreversible, and highly preferred when preserving the stereochemistry of enantiopure (S)-2-chloropropionic acid is critical.

Mechanistic pathways for isobutyl 2-chloropropionate synthesis.

Quantitative Optimization (Fischer Route)

For bulk synthesis where racemic mixtures are acceptable, direct esterification is the most cost-effective approach. The electron-withdrawing nature of the alpha-chlorine increases the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack by isobutanol. However, harsh conditions will cause product degradation.

Optimized Parameters for Direct Esterification

Parameter	Sub-optimal Range	Optimized Target	Scientific Rationale
Catalyst	H₂SO₄ (Concentrated)	p-TSA (1.5 - 2.0 wt%)	H₂SO₄ causes oxidative charring and promotes etherification of isobutanol. p-TSA provides mild, consistent protonation without oxidizing the substrate.
Molar Ratio	1.0 : 1.0 (Acid:Alcohol)	1.0 : 2.0 to 1.0 : 2.5	Excess isobutanol drives the equilibrium forward (Le Chatelier's Principle) without excessively diluting the reactive species[2].
Temperature	> 130°C	105°C - 120°C	Maintaining a prevents dehydrohalogenation (forming isobutyl acrylate) and catalyst degradation.
Water Removal	Simple distillation	Azeotropic (Toluene)	Toluene forms a low-boiling azeotrope with water, enabling efficient removal via a Dean-Stark trap to prevent reverse hydrolysis.

Self-Validating Experimental Protocols

Protocol A: Direct Acid-Catalyzed Esterification (Racemic)

Use this protocol for high-yield bulk synthesis where optical purity is not a concern.

• Charge the Reactor : In a round-bottom flask equipped with a magnetic stirrer, Dean-Stark trap, and reflux condenser, add 2-chloropropionic acid (1.0 eq) and anhydrous isobutanol (2.0 eq).

• Catalyst & Entrainer Addition : Add p-Toluenesulfonic acid (p-TSA) at 1.5 wt% relative to the acid mass. Add toluene (approx. 20% of the total reaction volume) to act as an azeotropic entrainer.

• Reflux & Water Removal : Heat the mixture to 105°C–115°C. Monitor the water collection in the Dean-Stark trap.

  • Self-Validation Check: The reaction is functionally complete when the theoretical volume of water (1.0 eq) is collected in the trap and the distilling organic layer runs entirely clear.

• Neutralization & Workup : Cool the reactor to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ until the aqueous phase pH stabilizes at ~7.5. This halts the reaction and removes residual catalyst and unreacted acid.

• Purification : Dry the organic phase over anhydrous Na₂SO₄. Concentrate via rotary evaporation and purify by vacuum distillation (b.p. ~44-46°C at reduced pressure) to isolate the colorless ester.

Protocol B: Acyl Chloride Route (Stereoretentive)

Use this protocol when synthesizing (S)-isobutyl 2-chloropropionate to prevent racemization.

• Preparation : Dissolve isobutanol (1.1 eq) and a tertiary base (e.g., pyridine, 1.1 eq) in anhydrous dichloromethane (DCM). Cool the mixture to 0°C under an inert nitrogen atmosphere.

• Acyl Chloride Addition : Add (S)-2-chloropropionyl chloride (1.0 eq) dropwise via an addition funnel. Maintain the internal temperature strictly below 10°C to prevent thermal racemization.

• Reaction : Allow the mixture to warm to room temperature (20-25°C) and stir for 2 hours.

  • Self-Validation Check: A white precipitate (pyridinium chloride) will form quantitatively in the flask, visually indicating the progress of the acyl substitution.

• Quench & Extraction : Quench with ice water. Separate the organic layer, wash sequentially with cold 1M HCl (to remove excess pyridine), saturated NaHCO₃, and brine.

• Isolation : Dry over Na₂SO₄, concentrate in vacuo, and purify via short-path vacuum distillation. Keep bath[3].

Troubleshooting & FAQs

Troubleshooting logic tree for common esterification issues.

Q: My yield is plateauing at 65% during direct esterification. How do I push the conversion? A: This is a classic equilibrium limitation. Ensure your Dean-Stark trap is adequately insulated to maintain the vapor temperature of the toluene-water azeotrope. If water droplets cling to the condenser walls and fall back into the reactor, reverse hydrolysis occurs. Additionally, verify that your isobutanol is strictly anhydrous before use.

Q: I am observing a significant loss of optical purity (racemization) when synthesizing the (S)-enantiomer. Why? A: The alpha-proton adjacent to the carbonyl and the chlorine atom is highly acidic. Under prolonged heating in the presence of strong acids or bases, it undergoes enolization, leading to racemization. You must switch to the Acyl Chloride Route (Protocol B). Keep the reaction temperature strictly below 40°C and use a mild tertiary base like pyridine, limiting its excess to prevent base-catalyzed enolization[3].

Q: GC-MS analysis shows a byproduct with a mass corresponding to the loss of HCl. What is this? A: This is isobutyl acrylate, formed via the dehydrohalogenation (elimination) of the 2-chloropropionate ester. This occurs if the reaction temperature exceeds 120°C or if the base used in the acyl chloride route is too strong. Strict temperature control is your primary mitigation strategy.

Q: My product has a dark, tar-like discoloration after the reaction. What caused this? A: If you are using concentrated sulfuric acid as your catalyst, it is causing oxidative charring and driving the etherification of isobutanol. Switch to a milder catalyst like p-TSA (1.5 wt%) or a solid acid catalyst (e.g., Amberlyst 15) to maintain a clean reaction profile.

References

• European Patent Office. "EP0163435A2 - Preparation of 2-chloropropionic acid esters.

• Journal of Chemical Technology and Metallurgy . "Study on the Most Important Factors for the Optimization of Oleic Acid Esterification." Kopchev, V. P. (2022). Available at:[Link]

• AIP Publishing . "Optimization of Esterification of Dicarboxylic Acids and 2-Ethyl-1-hexanol." (2018). Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. EP0163435A2 - Preparation of 2-chloropropionic acid esters - Google Patents [patents.google.com]

Technical Support Center: Catalyst Selection for Isobutyl 2-Chloropropionate Synthesis

Welcome to the technical support center for the synthesis of isobutyl 2-chloropropionate. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical aspects of catalyst selection and troubleshoot common experimental hurdles. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your work.

Frequently Asked Questions (FAQs) on Catalyst Selection

This section addresses fundamental questions regarding the choice of catalysts for the synthesis of isobutyl 2-chloropropionate, a key intermediate in the pharmaceutical and agrochemical industries.[1]

Q1: What are the primary catalytic strategies for synthesizing isobutyl 2-chloropropionate?

The synthesis of isobutyl 2-chloropropionate is predominantly achieved via the direct esterification of 2-chloropropionic acid with isobutanol. This is a reversible reaction that requires a catalyst to achieve reasonable reaction rates and high yields.[2] While other methods exist, such as reacting 2-chloropropionyl chloride with isobutanol, direct esterification is often preferred due to the lower cost and corrosivity of the starting materials.[1][3] The choice of catalyst is paramount and depends on the desired scale, purity requirements, and process sustainability goals.

Q2: What types of catalysts are most effective for the esterification of 2-chloropropionic acid with isobutanol?

There are four main classes of catalysts used for this type of esterification, each with distinct advantages and disadvantages:

• Homogeneous Acid Catalysts: Traditional mineral acids like sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TSA) are effective and inexpensive.[4] However, their use is hampered by issues with corrosion, difficult separation from the product, and the generation of acidic waste, which requires neutralization.[4][5]

• Heterogeneous Solid Acid Catalysts: These are the most widely recommended catalysts for industrial applications. They offer high activity, ease of separation (simple filtration), and potential for regeneration and reuse.[2] Prominent examples include:

  • Sulfonated Resins (e.g., Amberlyst-15): These are macroreticular polystyrene-based resins with strongly acidic sulfonic acid groups.[6] They are thermally stable and show excellent activity in a variety of esterification reactions.[5][6][7][8]

  • Sulfated Metal Oxides (e.g., Sulfated Zirconia, SZ): These are considered "superacids" and exhibit very high catalytic activity.[9][10] Their performance is linked to the presence of strong Brønsted and Lewis acid sites on their surface.[11]

• Enzymatic Catalysts (Biocatalysts): Lipases, such as Candida antarctica lipase B (CALB), are highly selective catalysts that can operate under mild reaction conditions (lower temperature and pressure).[12][13] This high selectivity can minimize byproduct formation. The use of ultrasound can significantly accelerate enzyme-catalyzed reactions, reducing reaction times from hours to a few hours.[13]

• Ionic Liquids (ILs): Often termed "designer solvents," these are salts that are liquid at low temperatures.[4] Brønsted acidic ionic liquids can act as both the catalyst and the reaction medium.[14] Their primary advantages include low volatility and the potential for recyclability, positioning them as a greener alternative.[4]

Q3: How do I select the optimal catalyst for my specific experimental needs?

Choosing the right catalyst involves a trade-off between activity, selectivity, cost, and process complexity. The following decision-making workflow and comparison table can guide your selection.

Caption: Decision workflow for catalyst selection.

Catalyst Type	Typical Catalyst	Advantages	Disadvantages	Typical Temp. (°C)	Recyclability
Homogeneous Acid	H₂SO₄, p-TSA	Low cost, high activity	Corrosive, difficult to separate, waste generation[5]	80 - 120	No
Heterogeneous Solid Acid	Amberlyst-15	Easy separation, reusable, high thermal stability[6]	Higher initial cost, potential for deactivation	60 - 100[8]	Good to Excellent[15][16]
Heterogeneous Solid Acid	Sulfated Zirconia	Very high activity ("superacid")[9][10]	More complex preparation, can be sensitive to water	90 - 170[10][17]	Good
Enzymatic	Immobilized Lipase	High selectivity, mild conditions, minimal byproducts[13]	Higher cost, slower reaction rates, substrate inhibition[13]	40 - 60[13][18]	Excellent[13]
Ionic Liquid	[BMIM]⁺HSO₄⁻	"Green" potential, dual solvent/catalyst role, reusable[4]	High cost, viscosity can complicate processing	80 - 120	Good

Troubleshooting Guide

Even with the right catalyst, experimental challenges can arise. This guide addresses common issues in a direct question-and-answer format.

Problem: My reaction shows low or no conversion of 2-chloropropionic acid.

• Possible Cause 1: Catalyst Deactivation. Solid acid catalysts like Amberlyst-15 and sulfated zirconia can be deactivated by water, which is a byproduct of the esterification reaction. The active sites can become blocked or "poisoned."

  • Solution: Ensure all reactants and solvents are anhydrous. For solid catalysts, pre-drying is essential. Amberlyst-15 can be washed with methanol and then vacuum-dried overnight at ~75-80°C.[5][8] If deactivation occurs during the reaction, consider using a Dean-Stark trap or adding molecular sieves to remove water as it forms.

• Possible Cause 2: Insufficient Catalyst Loading. The reaction rate is often dependent on the amount of catalyst used.

  • Solution: Increase the catalyst loading incrementally. For Amberlyst-15, studies on similar esterifications have used loadings from 4 to 12 g of dry resin per liter of reactants, with conversion increasing with catalyst amount.[19]

• Possible Cause 3: Mass Transfer Limitations. In heterogeneous catalysis, the reaction can be limited by the rate at which reactants reach the catalyst surface.

  • Solution: Increase the stirring speed. Experiments have shown that increasing agitation from 400 to 1000 rpm can eliminate external mass transfer resistance.[8] If the catalyst particles are large, consider using a catalyst with a smaller particle size to increase the surface area.[19]

Problem: I am observing significant formation of byproducts.

• Possible Cause 1: Dehydration of Isobutanol. Strong acid catalysts (both homogeneous and heterogeneous) at elevated temperatures can catalyze the dehydration of isobutanol to form isobutene or diisobutyl ether.

  • Solution: Optimize the reaction temperature. Lowering the temperature can often disfavor side reactions. If high temperatures are required for a sufficient reaction rate, switch to a more selective catalyst. Enzymatic catalysts are an excellent choice here, as they operate at much milder temperatures (e.g., 40-60°C), virtually eliminating dehydration byproducts.[13][18]

• Possible Cause 2: Undesired Reactions involving the Chlorine Atom. Although the esterification primarily involves the carboxylic acid group, the alpha-chloro substituent can potentially undergo substitution or elimination reactions under harsh conditions, though this is less common during esterification.

  • Solution: Again, mild reaction conditions are key. Using a lipase catalyst would be the most effective strategy to ensure the reaction is selective for the esterification pathway.

Caption: A logical workflow for troubleshooting common synthesis issues.

Experimental Protocols

This section provides a generalized, step-by-step methodology for the synthesis of isobutyl 2-chloropropionate using a heterogeneous solid acid catalyst, which represents a robust and scalable approach.

Protocol: Synthesis of Isobutyl 2-chloropropionate using Amberlyst-15

This protocol is adapted from established procedures for similar esterifications.[5][7][8]

1. Catalyst Preparation:

• Wash Amberlyst-15 resin with methanol, followed by deionized water to remove impurities.

• Dry the washed resin in a vacuum oven at 80°C overnight to remove all moisture. Store in a desiccator until use.

2. Reaction Setup:

• Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer. For reactions sensitive to water, a Dean-Stark trap can be fitted between the flask and condenser.

• Charge the flask with 2-chloropropionic acid (1.0 eq) and isobutanol (1.5 - 3.0 eq). An excess of isobutanol is often used to shift the equilibrium towards the product.

• Add the pre-dried Amberlyst-15 catalyst (e.g., 8-10 g/L of total reactant volume).

3. Reaction Execution:

• Heat the reaction mixture to the desired temperature (e.g., 85-95°C) with vigorous stirring (e.g., 1000 rpm).

• Monitor the reaction progress by taking small aliquots over time and analyzing them by Gas Chromatography (GC) or Titration (to measure the decrease in acid concentration).

• Continue the reaction until the conversion of 2-chloropropionic acid plateaus (typically 4-8 hours).

4. Work-up and Purification:

• Cool the reaction mixture to room temperature.

• Separate the Amberlyst-15 catalyst by simple filtration. The recovered catalyst can be washed with a solvent (e.g., methanol), dried, and stored for reuse.

• Transfer the filtrate to a separatory funnel. Wash sequentially with a saturated sodium bicarbonate (NaHCO₃) solution (to remove unreacted acid) and then with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and remove the excess isobutanol and any solvent used via rotary evaporation.

• Purify the crude isobutyl 2-chloropropionate by vacuum distillation to obtain the final, high-purity product.

Caption: Standard experimental workflow from setup to purification.

References

• Sulfated zirconia: an efficient solid acid catalyst for esterification of myristic acid with short chain alcohols. Catalysis Science & Technology (RSC Publishing).
• Sulfated zirconia as a robust superacid catalyst for multiproduct fatty acid esterification. Catalysis Science & Technology (RSC Publishing).
• Sulfated zirconia as a robust superacid catalyst for multiproduct fatty acid esterification. ResearchGate.
• Synthesis and Performance of Sulfated Zirconia Catalyst in Esterification of Oleic Acid. IIETA.
• Acidity-Reactivity Relationships in Catalytic Esterification over Ammonium Sulfate-Derived Sulfated Zirconia. MDPI.
• Synthesis of 2-Chloropropionate Esters from 2-Chloropropionyl Chloride and Alcohols. Benchchem.
• Preparation of 2-chloropropionic acid esters. Google Patents.
• Solid acid catalyst for isobutyl propionate production from solid waste. Int J Pharm Chem Anal.
• Solid acid catalyst for isobutyl propionate production from solid waste. International Journal of Pharmaceutical Chemistry and Analysis.
• Kinetics of Synthesis of Isobutyl Propionate over Amberlyst-15. TÜBİTAK Academic Journals.
• Amberlyst-15 in organic synthesis. Arkivoc.
• Solid acid catalyst for isobutyl propionate production from solid waste. ResearchGate.
• Ionic liquids as advanced catalysts for the esterification of fatty acids into bio lubricants. World Journal of Advanced Research and Reviews.
• Reagent of the Month – Amberlyst 15 ® resin. Santiago Lab - SigutLabs.
• Br¨onsted acidic ionic liquids: A green, efficient and reusable catalyst system and reaction medium for Fischer esterification. Elsevier.
• Amberlyst 15 DRY Resin: A green and recyclable catalyst for facile and efficient one-pot synthesis. Der Pharma Chemica.
• Synthesis of isobutyl propionate using Amberlyst 15 as a catalyst. Semantic Scholar.
• Solid/Gas Synthesis of Isobutyl Propionate Catalyzed by Packed-Bed CalB Cross-Linked Enzyme Aggregates (CLEA). ACS Publications.
• Process for the preparation of (L) -2-chloropropionic acid and its salts. Google Patents.
• Ionic liquids as transesterification catalysts: applications for the synthesis of linear and cyclic organic carbonates. PMC.
• Method of preparing (S)-(-)-2-chloropropionate and (R)-(+)-2-chloro propionic acid. Google Patents.
• Process for the preparation of optically active 2-chloropropionic acid esters. Google Patents.
• New catalysts for the synthesis of highly reactive polyisobutylene: chloroaluminate imidazole-based ionic liquids in the presence of diisopropyl ether. Polymer Chemistry (RSC Publishing).
• 2-Chloropropionic acid. Wikipedia.
• Synthesis of Tropine-Based Functionalized Acidic Ionic Liquids and Catalysis of Esterification. MDPI.
• Process for the preparation of an alkyl 2-chloropropionate by chlorinating an alkyl lactate. Google Patents.
• Resolution of ethyl 2‐chloropropionate using the lipase from Candida cylindracea (CCL).18. ResearchGate.
• Investigations on the Synthesis of Chiral Ionic-Liquid-Supported Ligands and Corresponding Transition-Metal Catalysts: Strategy and Experimental Schemes. MDPI.
• Acoustic cavitation promoted lipase catalysed synthesis of isobutyl propionate in solvent free system: Optimization and kinetic studies. PubMed.
• Amberlyst-15 in organic synthesis. University of Michigan.
• Kinetics of Synthesis of Isobutyl Propionate over Amberlyst-15. TÜBİTAK Academic Journals.
• 2-chloroalkanoic acids of high enantiomeric purity from (s). Organic Syntheses Procedure.
• KINETICS OF THE ESTERIFICATION OF PROPIONIC ACID WITH ISOBUTYL ALCOHOL OVER AMBERLYST 36 AND AMBERLYST 70. DergiPark.
• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. PMC.
• (S)-(-)-2-Chloropropionic acid synthesis. ChemicalBook.
• How to prepare Ethyl 2-chloropropionate?. Guidechem.
• Synthesis of isobutyl propionate using immobilized lipase in a solvent free system: Optimization and kinetic studies. ResearchGate.
• Optimization of Reaction Parameters for Natural Aroma Esters Synthesis by Factorial Design. MDPI.
• Isobutyl 2-chloropropanoate. NIST WebBook.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. wjarr.com [wjarr.com]
• 5. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 6. arkat-usa.org [arkat-usa.org]
• 7. "Kinetics of Synthesis of Isobutyl Propionate over Amberlyst-15" by ALİME İZCİ and HALİT LEVENT HOŞGÜN [journals.tubitak.gov.tr]
• 8. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 9. Sulfated zirconia as a robust superacid catalyst for multiproduct fatty acid esterification - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. zaguan.unizar.es [zaguan.unizar.es]
• 13. Acoustic cavitation promoted lipase catalysed synthesis of isobutyl propionate in solvent free system: Optimization and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. ijpca.org [ijpca.org]
• 16. Solid acid catalyst for isobutyl propionate production from solid waste - Int J Pharm Chem Anal [ijpca.org]
• 17. Sulfated zirconia: an efficient solid acid catalyst for esterification of myristic acid with short chain alcohols - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. dergipark.org.tr [dergipark.org.tr]

Technical Support Center: Troubleshooting Isobutyl 2-Chloropropionate Reactions

Welcome to the Technical Support Center for isobutyl 2-chloropropionate workflows. As a versatile alkyl halide and ester, isobutyl 2-chloropropionate is a critical building block in the synthesis of aryloxypropionate herbicides, pharmaceutical APIs, and optically active amino acid precursors. However, researchers frequently encounter low conversion rates due to the molecule's susceptibility to competitive side reactions (e.g., E2 elimination, ester hydrolysis) and thermodynamic limitations during enzymatic resolution.

This guide provides field-proven, causality-driven troubleshooting strategies to optimize your experimental yields.

Section 1: Enzymatic Resolution Workflows (Lipase-Catalyzed Hydrolysis)

Context: Stereoselective hydrolysis of racemic isobutyl 2-chloropropionate using lipases (e.g., Candida rugosa or porcine pancreatic lipase) is the industry standard for isolating the (S)-enantiomer[1].

Q1: Why does my lipase-catalyzed resolution stall at <20% conversion in aqueous media?

Causality & Solution: Isobutyl 2-chloropropionate has significantly lower aqueous solubility than its methyl or ethyl counterparts[2]. In a purely aqueous system, the substrate cannot adequately interact with the enzyme's active site, leading to stalled conversion. Furthermore, the accumulation of the hydrolyzed product, (R)-2-chloropropionic acid, drops the local pH, denaturing the enzyme. Protocol Adjustment: Transition to a biphasic aqueous/organic system (e.g., using carbon tetrachloride or di-isopropyl ether) as detailed in the[2]. The substrate remains in the organic phase and transfers to the aqueous interface for transformation, minimizing product inhibition. Ensure the aqueous phase is heavily buffered (pH 7.2) to neutralize the generated acid.

Q2: How do I prevent the reverse esterification reaction from lowering my final enantiomeric excess (ee)?

Causality & Solution: In biphasic systems with restricted water activity, thermodynamic equilibrium can shift back toward condensation (esterification)[2]. To drive the reaction forward, you must insolubilize the partially water-soluble acid product. Protocol Adjustment: Add buffering salts to the aqueous phase. The formation of the salt of (R)-2-chloropropionic acid prevents it from partitioning back into the organic solvent, effectively rendering the hydrolysis irreversible and pushing conversion toward the theoretical 50% maximum for kinetic resolution[2].

Section 2: Nucleophilic Substitution (SN2) Workflows

Context: Reacting isobutyl 2-chloropropionate with amines (e.g., diethylamine) or phenoxides to form α-haloalkylamides or aryloxypropanoates[3].

Q3: I am getting low yields of the target SN2 product and high amounts of isobutyl acrylate. What is happening?

Causality & Solution: The α-proton (adjacent to the carbonyl and the chlorine atom) is highly acidic. When using strong bases (like NaOH or KOH) or elevated temperatures, the E2 elimination pathway outcompetes the SN2 substitution, yielding isobutyl acrylate. Additionally, the bulky isobutyl group provides slight steric hindrance, slowing the SN2 rate. Protocol Adjustment: Switch to a milder, non-nucleophilic base (e.g., K₂CO₃ or triethylamine) and use a polar aprotic solvent (such as or DMSO) to enhance the nucleophilicity of your amine/phenoxide without increasing basicity[3]. Keep reaction temperatures strictly controlled (typically 40–60°C).

Q4: Why is my ester group hydrolyzing during substitution?

Causality & Solution: Trace moisture in the presence of a base will rapidly hydrolyze the isobutyl ester to the corresponding carboxylic acid, destroying your starting material. Protocol Adjustment: Rigorously dry all solvents over molecular sieves. Run the reaction under an inert atmosphere (N₂ or Argon). If synthesizing amides, mix the tertiary base and nucleophile prior to the dropwise addition of isobutyl 2-chloropropionate to ensure complete consumption of the base by the intended reaction[4].

Section 3: Quantitative Data Summaries

Table 1: Troubleshooting Matrix for Isobutyl 2-Chloropropionate Reactions

Reaction Type	Observed Issue	Root Cause	Optimized Parameter	Expected Conversion
Enzymatic Hydrolysis	Stalled conversion (<20%)	Poor aqueous solubility & product inhibition	Switch to biphasic system (Di-isopropyl ether/Water)	~45–50% (Max theoretical)
Enzymatic Hydrolysis	Low enantiomeric excess	Reverse esterification	Insolubilize acid via salt formation (pH 7.2 buffer)	>95% ee
SN2 Substitution	High isobutyl acrylate	E2 elimination competing with SN2	Use mild base (K₂CO₃/TEA) & polar aprotic solvent	>85% target yield
SN2 Substitution	Ester cleavage / Acid byproduct	Trace moisture causing hydrolysis	Anhydrous conditions, N₂ atmosphere, pre-mixed bases	<5% hydrolysis byproduct

Section 4: Experimental Protocols

Protocol 1: Biphasic Enzymatic Resolution of Isobutyl 2-Chloropropionate

This protocol utilizes a self-validating titration system to monitor kinetic resolution in real-time.

• Preparation: Dissolve 5.0 mmol of racemic isobutyl 2-chloropropionate in 50 mL of an inert, water-immiscible organic solvent (e.g., di-isopropyl ether).

• Aqueous Phase: Prepare 50 mL of 0.1 M phosphate buffer (pH 7.2). Add 200 mg of solid-supported porcine pancreatic lipase[1].

• Reaction: Combine the two phases in a jacketed reactor. Stir vigorously at 40°C to maximize the interfacial surface area.

• Monitoring & Self-Validation: Monitor the pH continuously. Add 1M NaOH dropwise to maintain pH 7.2, neutralizing the generated (R)-2-chloropropionic acid. Self-Validation Checkpoint: The volume of 1M NaOH consumed directly correlates to the degree of conversion. Exactly 2.5 mL of 1M NaOH consumed indicates the target 50% theoretical conversion has been reached.

• Termination & Extraction: Once 50% conversion is achieved (typically 4–24 hours), halt stirring. Separate the organic layer containing the unreacted (S)-isobutyl 2-chloropropionate. Wash the organic layer with saturated brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Optimized SN2 Amidation (Synthesis of α-haloalkylamides)

This protocol minimizes E2 elimination through strict thermal and stoichiometric control.

• System Setup: Purge a 3-neck round-bottom flask with Nitrogen. Add 1.2 equivalents of diethylamine and 1.2 equivalents of anhydrous triethylamine (tertiary base) into 100 mL of anhydrous DMF[3].

• Cooling: Cool the mixture to 0–5°C using an ice-salt bath.

• Addition: Add 1.0 equivalent of isobutyl 2-chloropropionate dropwise over 30 minutes. Self-Validation Checkpoint: Monitor the reaction mixture for temperature spikes; a stable internal temperature (<10°C) during addition indicates controlled reaction kinetics without runaway elimination.

• Heating: Gradually warm the system to 40–45°C and stir for 4–5 hours.

• Workup: Filter off the precipitated triethylamine hydrochloride salts. Dilute the filtrate with water and extract with ethyl acetate. Wash the organic phase sequentially with 1M HCl (to remove residual amines), water, and brine. Dry and evaporate to yield the target amide.

Section 5: Workflow Visualizations

Biphasic Enzymatic Resolution Pathway of Isobutyl 2-Chloropropionate.

Reaction Pathway Competition: SN2 Substitution vs. E2 Elimination.

References

• Moorhouse, S. D. (1988). Enzyme-catalyzed resolution of chlorinated esters. Durham E-Theses, Durham University. URL: [Link]

• US Patent 4,358,612A. Process for production of α-haloalkylamides. Google Patents.
• CN Patent 1868997A. Method of preparing (S)-(-)-2-chloropropionate and (R)-(+)-2-chloro propionic acid. Google Patents.
• European Patent 0163435B1. Preparation of 2-chloropropionic acid esters. European Patent Office.

Sources

• 1. CN1868997A - Method of preparing (S)-(-)-2-chloropropionate and (R)-(+)-2-chloro propionic acid - Google Patents [patents.google.com]
• 2. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 3. US4358612A - Process for production of α-haloalkylamides - Google Patents [patents.google.com]
• 4. Preparation of 2-chloropropionic acid esters - Patent 0163435 [data.epo.org]

Technical Support Center: Purification of Crude Isobutyl 2-Chloropropionate

Welcome to the technical support center for the purification of isobutyl 2-chloropropionate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the removal of impurities from this crucial chemical intermediate. This resource offers practical, field-proven insights and detailed protocols to help you achieve high-purity isobutyl 2-chloropropionate for your downstream applications.

I. Understanding the Impurity Profile

The first step in any successful purification is to understand the potential impurities. In the synthesis of isobutyl 2-chloropropionate, common impurities arise from unreacted starting materials, side reactions, and subsequent degradation.

Common Impurities:

• Unreacted Starting Materials:

  • 2-Chloropropionic acid

  • Isobutanol

• Reaction Byproducts:

  • Water

  • Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)[1]

  • Side-products from the chlorinating agent (e.g., thionyl chloride byproducts)[2]

• Degradation Products:

  • Hydrolysis products: Re-formation of 2-chloropropionic acid and isobutanol. Esters are susceptible to hydrolysis under both acidic and basic conditions.[3]

II. Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the purification of crude isobutyl 2-chloropropionate in a question-and-answer format.

Aqueous Workup & Extraction

Q1: I'm observing a persistent emulsion during the aqueous wash of my crude isobutyl 2-chloropropionate. How can I break it?

A1: Emulsion formation is a common issue when washing crude ester mixtures, especially if acidic impurities react with a basic wash to form soap-like molecules.[3]

• Causality: Emulsions are stable mixtures of two immiscible liquids, in this case, your organic layer containing the ester and the aqueous wash layer.[3] This is often caused by vigorous shaking or the presence of surfactants.

• Troubleshooting Steps:

  • Reduce Agitation: Instead of vigorous shaking, gently invert the separatory funnel several times.[3]

  • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). The increased ionic strength of the aqueous layer helps to break the emulsion by "salting out" the organic components.[3][4]

  • Filtration: For stubborn emulsions, passing the mixture through a pad of Celite or glass wool can help to coalesce the dispersed droplets.

  • Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for an extended period can lead to layer separation.

Q2: What is the best base to use for neutralizing acidic impurities like unreacted 2-chloropropionic acid?

A2: A weak base is strongly recommended to avoid hydrolysis of your ester product.

• Recommended Base: A saturated solution of sodium bicarbonate (NaHCO₃) is the ideal choice.[3][4][5] It is strong enough to neutralize the acidic impurities but generally not strong enough to cause significant ester hydrolysis.[5] The reaction with acid produces carbon dioxide gas, which is a visual indicator of neutralization.[6]

• Why Avoid Strong Bases? Strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) can readily hydrolyze the ester back to 2-chloropropionic acid (as its salt) and isobutanol, significantly reducing your product yield.[3][5]

Q3: After the aqueous wash, my organic layer still appears cloudy. What does this indicate and how do I resolve it?

A3: A cloudy organic layer is a clear indication of residual water. It is crucial to dry the organic phase thoroughly before solvent removal and distillation.

• Drying Agents:

  • Anhydrous Magnesium Sulfate (MgSO₄): A fast and efficient drying agent.

  • Anhydrous Sodium Sulfate (Na₂SO₄): A good, neutral drying agent, though it has a lower capacity and is slower than MgSO₄.[4]

• Procedure:

  • Drain the organic layer from the separatory funnel into an Erlenmeyer flask.

  • Add a small amount of the anhydrous drying agent and swirl.

  • If the drying agent clumps together, add more until some of it remains free-flowing (like a snow globe).[4]

  • Allow the mixture to stand for 10-15 minutes to ensure complete drying.[4]

  • Filter or decant the dried organic solution to remove the drying agent.[3]

Experimental Workflow: Aqueous Wash

Caption: Workflow for aqueous washing of crude isobutyl 2-chloropropionate.

Distillation

Q4: My crude product contains both unreacted isobutanol and the desired isobutyl 2-chloropropionate. Can I separate these by distillation?

A4: Yes, fractional distillation is the most effective method for separating compounds with close boiling points.[7][8][9]

• Boiling Point Comparison:

  • Isobutanol: ~108 °C

  • Isobutyl 2-chloropropionate: ~175-177 °C[10]

• Why Fractional Distillation? While there is a significant difference in boiling points, fractional distillation provides a much better separation than simple distillation.[7][8] The fractionating column provides a large surface area (through packing material or trays) for repeated vaporization and condensation cycles, effectively enriching the vapor with the more volatile component (isobutanol) at each stage.[8][9]

• Procedure:

  • Ensure your organic solution is completely dry before distillation.

  • Set up a fractional distillation apparatus with a packed column (e.g., Raschig rings or Vigreux indentations).

  • Heat the distillation flask slowly and evenly.

  • Collect the fraction that distills at the boiling point of isobutanol first.

  • Once the temperature begins to rise, change the receiving flask to collect the purified isobutyl 2-chloropropionate at its boiling point.

Q5: I'm concerned about thermal degradation of my product during distillation. What precautions should I take?

A5: While isobutyl 2-chloropropionate is relatively stable, prolonged heating at high temperatures can lead to decomposition. Vacuum distillation is an excellent technique to mitigate this.

• Principle of Vacuum Distillation: Lowering the pressure above a liquid reduces its boiling point. This allows you to distill the compound at a lower temperature, minimizing the risk of thermal degradation.[2][11][12]

• When to Use: If you observe darkening of your product or a drop in yield during atmospheric distillation, switching to vacuum distillation is advisable.

• Typical Conditions: A patent for the synthesis of alkyl 2-chloropropionates describes distillation under reduced pressure, for example, at 10 mm Hg where the boiling point would be significantly lower.[2]

Purification Strategy Overview

Caption: Overall strategy for purifying crude isobutyl 2-chloropropionate.

Quantitative Data Summary

Property	Isobutyl 2-chloropropionate	Isobutanol	2-Chloropropionic Acid
Molecular Formula	C₇H₁₃ClO₂[10]	C₄H₁₀O	C₃H₅ClO₂[13]
Molecular Weight	164.63 g/mol [14]	74.12 g/mol	108.52 g/mol [15]
Boiling Point (°C)	175-177[10]	~108	~186
Density (g/mL)	1.017 (at 20 °C)[16]	~0.802	~1.25

III. Detailed Experimental Protocols

Protocol 1: Standard Aqueous Workup

• Transfer: Transfer the crude reaction mixture to a separatory funnel of appropriate size.

• Dilution: Dilute the crude product with an equal volume of a water-immiscible organic solvent such as diethyl ether or ethyl acetate. This will help to improve layer separation.[3]

• Water Wash: Add a volume of deionized water equal to the organic layer volume. Gently invert the funnel 3-4 times, venting frequently to release any pressure. Allow the layers to separate and drain the lower aqueous layer.[6]

• Neutralization Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[3][4] Swirl gently at first, then invert, making sure to vent frequently as carbon dioxide gas will be evolved.[3][6] Continue until no more gas is produced. Drain the aqueous layer.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine).[3][4] This helps to remove residual water and break any minor emulsions. Drain the aqueous layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add anhydrous sodium sulfate or magnesium sulfate, swirling until the drying agent no longer clumps.[4]

• Isolation: Filter or decant the dried organic solution away from the drying agent. The solution is now ready for solvent removal (e.g., via rotary evaporation) followed by distillation.[3]

Protocol 2: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus. Ensure all glassware is dry. Use a heating mantle with a magnetic stirrer for even heating.

• Charge the Flask: Charge the dried, solvent-free crude isobutyl 2-chloropropionate into the distillation flask. Add a few boiling chips or a magnetic stir bar.

• Insulation: Insulate the distillation head and column to ensure an accurate temperature gradient.

• Heating: Begin heating the flask gently.

• Collect First Fraction: As the mixture begins to boil, the vapor will rise through the column. The temperature at the distillation head should stabilize at the boiling point of the most volatile component (isobutanol, ~108 °C). Collect this fraction in a separate receiving flask.

• Transition: After the isobutanol has been removed, the temperature reading at the distillation head will drop before rising again.

• Collect Product Fraction: When the temperature stabilizes at the boiling point of isobutyl 2-chloropropionate (~175-177 °C), change to a clean receiving flask and collect the pure product.[10]

• Completion: Stop the distillation when the temperature begins to fluctuate again or when only a small amount of residue remains in the distillation flask. Do not distill to dryness.

IV. References

• General procedures for the purification of Esters. Chempedia - LookChem. [Link]

• Acid–base extraction. Wikipedia. [Link]

• 03-Fractional Distillation Esters. Scribd. [Link]

• Phelps and Eddy-Purification of Esters. Journal of the American Chemical Society. [Link]

• Lab 12: Synthesis of an Ester. California State University, Bakersfield. [Link]

• Esters and Esterification Chemistry Tutorial. AUS-e-TUTE. [Link]

• Process for the preparation of an alkyl 2-chloropropionate by chlorinating an alkyl lactate. Google Patents.

• Preparation of 2-chloropropionic acid esters. Google Patents.

• Purification of carboxylic esters by extractive distillation. ResearchGate. [Link]

• Fisher Esterification, Reflux, Isolation and Purification of Esters. Science Ready. [Link]

• What are the 2 industrial uses of fractional distillation? Quora. [Link]

• Fractional distillation. Wikipedia. [Link]

• Process for the preparation of (L) -2-chloropropionic acid and its salts. Google Patents.

• Purification of the Ester Phase by Water Extraction in Biodiesel Production. ResearchGate. [Link]

• 2-Chloropropionic acid. Wikipedia. [Link]

• Fischer Esterification-Typical Procedures. OperaChem. [Link]

• (S)-Isobutyl-2-chloropropanoate. LookChem. [Link]

• Isobutyl 2-chloropropanoate. NIST WebBook. [Link]

• isobutyl (S)-2-chloropropionate. PubChem. [Link]

• Accurate measurement of optical purity of 2-chloropropionic acid by precolumn derivatization-high performance liquid chromatography and its application. ResearchGate. [Link]

• (r)-2-Chloro-propionic acid isobutyl ester. PubChem. [Link]

• Preparation of 2-chloropropionic acid esters. Patent 0163435.

• Hydrolysis of isobutyl chloride. Google Patents.

• How to Detect Impurities in 2-Chloropropane: Testing Methods & QC Standards. Hopax. [Link]

• Chemical Properties of 2-Chloropropanoic acid butyl ester (CAS 54819-86-2). Cheméo. [Link]

• Controlled ATRP Synthesis of PtBA and PNIPAM for Surface Grafting onto Graphene with Tunable Thermoresponse. MDPI. [Link]

Sources

• 1. scienceready.com.au [scienceready.com.au]
• 2. US4334083A - Process for the preparation of an alkyl 2-chloropropionate by chlorinating an alkyl lactate - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. csub.edu [csub.edu]
• 5. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 6. Esters and Esterification Chemistry Tutorial [ausetute.com.au]
• 7. scribd.com [scribd.com]
• 8. vernier.com [vernier.com]
• 9. Fractional distillation - Wikipedia [en.wikipedia.org]
• 10. lookchem.com [lookchem.com]
• 11. ajsonline.org [ajsonline.org]
• 12. EP0163435A2 - Preparation of 2-chloropropionic acid esters - Google Patents [patents.google.com]
• 13. 2-Chloropropionic acid - Wikipedia [en.wikipedia.org]
• 14. Isobutyl 2-chloropropanoate [webbook.nist.gov]
• 15. 2-Chloropropionic acid synthesis - chemicalbook [chemicalbook.com]
• 16. 83261-15-8 CAS MSDS ((S)-Isobutyl-2-chloropropanoate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Analytical Characterization of Isobutyl 2-chloropropionate

Welcome to the Technical Support Center for the characterization of isobutyl 2-chloropropionate . As a critical chiral intermediate used in the synthesis of pharmaceuticals (such as aryloxypropionic acid derivatives) and agrochemicals, its accurate characterization presents unique analytical challenges [].

This guide is designed for analytical researchers and drug development professionals. It synthesizes mechanistic causality with field-proven methodologies to help you troubleshoot enantiomeric separation, thermal stability, and impurity profiling.

Physicochemical & Chromatographic Data Summary

Understanding the baseline properties of isobutyl 2-chloropropionate is the first step in developing a robust analytical method. The lack of a strong UV chromophore and the presence of a labile

-chloro ester linkage dictate the use of Gas Chromatography (GC) over High-Performance Liquid Chromatography (HPLC) for routine assay and chiral purity.

Property / Parameter	Value / Description	Analytical Implication
Molecular Formula	C₇H₁₃ClO₂	High volatility; highly amenable to GC analysis[].
Boiling Point	44 - 45.5 °C (at reduced pressure)	Risk of analyte loss during evaporative sample concentration[].
Chirality	C2 Chiral Center	Requires chiral stationary phases (e.g., -cyclodextrin) for R/S resolution[2].
Chemical Stability	-chloro ester linkage	Highly susceptible to hydrolysis and thermal dehydrohalogenation[3].
Detection	Poor UV absorbance	GC-FID or GC-MS is prioritized over HPLC-UV.

Mechanistic Workflows & Degradation Pathways

A. Chiral GC Method Development Workflow

The separation of 2-chloropropionate enantiomers on cyclodextrin phases is an enthalpy-driven process 4[4]. Lowering the column temperature enhances the thermodynamic stability of the transient diastereomeric complex formed between the analyte and the chiral selector, thereby increasing the separation factor (

) 2[2].

Figure 1: Enthalpy-driven Chiral GC Method Development Workflow.

B. Analyte Degradation Pathways

The

-chloro group increases the electrophilicity of the carbonyl carbon, making the ester highly reactive. Exposure to moisture leads to hydrolysis, while excessive heat in the GC inlet can trigger dehydrohalogenation 3[3].

Figure 2: Primary degradation pathways of isobutyl 2-chloropropionate.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems. Every parameter choice is grounded in the physical chemistry of the analyte.

Protocol A: Enantiomeric Separation via Chiral GC-FID

Objective: Achieve baseline resolution (

) of (R)- and (S)-isobutyl 2-chloropropionate.

• Column Installation: Install a permethylated

  -cyclodextrin capillary column (e.g., -DEX 120, 30m x 0.25mm ID, 0.25µm film). Causality: The cavity size of -cyclodextrin perfectly accommodates the isobutyl ester group, allowing for optimal 3-point chiral recognition 5[5].

• Inlet Configuration: Set the split/splitless injector to 200 °C with a split ratio of 100:1. Causality: Standard GC inlet temperatures (250 °C+) will induce thermal dehydrohalogenation, artificially inflating impurity peaks. 200 °C is sufficient to volatilize the analyte (BP ~45 °C) while preserving its structural integrity.

• Carrier Gas: Helium at a constant linear velocity of 20 cm/sec.

• Oven Temperature Program: Run isothermally at 70 °C . Causality: Because chiral separation of 2-chloropropionates is enthalpy-driven, temperature programming (ramping) disrupts the delicate thermodynamic equilibrium required for resolution. If

  is insufficient, lower the temperature to 65 °C rather than changing the flow rate[2][4].

• Detection: FID set to 250 °C.

Protocol B: Anhydrous Sample Preparation

Objective: Prevent on-bench hydrolysis prior to injection.

• Solvent Selection: Dissolve the neat standard or sample in anhydrous methylene chloride (DCM) to a concentration of 0.5 mg/mL. Causality: Non-polar, aprotic solvents eliminate the nucleophilic attack of water on the activated ester carbonyl[3].

• Moisture Scavenging: Add a few beads of activated 3Å molecular sieves to the autosampler vial.

• Storage: Keep prepared vials at 4 °C and analyze within 24 hours.

Troubleshooting FAQs

Q: I am observing a growing, unknown peak eluting earlier than my main isobutyl 2-chloropropionate peak. What is it? A: This is highly likely to be isobutanol or isobutyl acrylate .

• Diagnosis: If your sample was exposed to moisture or prepared in a protic solvent, the ester has hydrolyzed into 2-chloropropionic acid and isobutanol[3]. Isobutanol will elute very early.

• Diagnosis 2: If your GC inlet temperature is too high (>220 °C), the analyte is undergoing thermal dehydrohalogenation to form isobutyl acrylate and HCl. Lower your inlet temperature to 200 °C.

Q: My chiral GC run shows partial co-elution of the R and S enantiomers. How do I improve the separation factor (

)? A: Decrease your isothermal oven temperature. The chiral discrimination mechanism between the -cyclodextrin surface and the 2-chloropropionate is an enthalpy-entropy compensated process[4]. Lowering the temperature (e.g., from 75 °C to 65 °C) favors the enthalpy term, stabilizing the transient diastereomeric complex of one enantiomer over the other, drastically improving baseline resolution[2][5].

Q: I am trying to use HPLC-UV for impurity profiling, but my signal-to-noise ratio is terrible. Why? A: Isobutyl 2-chloropropionate lacks a conjugated

-system; its only chromophore is the isolated ester carbonyl, which absorbs weakly near the UV cutoff (205-210 nm). At this wavelength, mobile phase solvents heavily interfere. You must switch to Gas Chromatography (GC-FID/MS) or use a universal HPLC detector like an Evaporative Light Scattering Detector (ELSD) or Refractive Index (RI) detector.

Q: Why does my peak tail significantly on a standard DB-5 column? A: Peak tailing for halogenated esters often indicates active sites (silanol groups) in the GC liner or at the head of the column. Ensure you are using a strictly deactivated (silanized) inlet liner. Additionally, if trace hydrolysis has occurred, the resulting 2-chloropropionic acid will tail severely on a non-polar column due to hydrogen bonding.

References

• Title: CAS 83261-15-8 ((S)-Isobutyl-2-chloropropanoate)
• Source: gcms.
• Source: researchgate.
• Source: dur.ac.
• Source: uni-muenchen.

Sources

• 2. gcms.cz [gcms.cz]
• 3. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]

Reference Data & Comparative Studies

Comparative Reactivity Analysis: Isobutyl 2-Chloropropionate vs. Isobutyl 3-Chloropropionate

A Technical Guide for Synthetic Chemistry Professionals

In the intricate field of chemical synthesis, the choice of a starting material can dictate the efficiency, yield, and viability of a reaction pathway. The isomeric chloropropionate esters, isobutyl 2-chloropropionate and isobutyl 3-chloropropionate, serve as a compelling case study in how a subtle positional change of a functional group dramatically alters chemical reactivity. This guide offers an in-depth, evidence-based comparison to inform researchers, scientists, and drug development professionals in the strategic selection of these critical building blocks.

Foundational Differences: Structure and Properties

At a glance, the two molecules share the same molecular formula and weight. However, the location of the chlorine atom—at the alpha (C2) position versus the beta (C3) position relative to the carbonyl group—is the critical differentiator that governs their electronic and steric profiles.

Property	Isobutyl 2-chloropropionate	Isobutyl 3-chloropropionate
Structure	CH₃CHClCOOCH₂CH(CH₃)₂	ClCH₂CH₂COOCH₂CH(CH₃)₂
CAS Number	83261-15-8 (S-enantiomer)	62108-68-3
Molecular Formula	C₇H₁₃ClO₂	C₇H₁₃ClO₂
Molecular Weight	164.63 g/mol [1][]	164.63 g/mol [3][4]
Chlorinated Carbon	Secondary (α to C=O)	Primary (β to C=O)

The proximity of the electronegative chlorine atom and the carbonyl group in the 2-chloro isomer creates a distinct electronic environment compared to the 3-chloro isomer, where these groups are separated by an additional methylene unit.

The Core Distinction: Reactivity in Nucleophilic Substitution

The most significant divergence in the chemical behavior of these isomers is observed in nucleophilic substitution reactions, particularly those following a bimolecular (Sₙ2) mechanism. The rate of an Sₙ2 reaction is exquisitely sensitive to steric hindrance at the electrophilic carbon center.[5][6]

• Isobutyl 2-chloropropionate : The chlorine atom is attached to a secondary carbon. This carbon is sterically encumbered by an adjacent methyl group and the isobutoxycarbonyl group. Nucleophilic attack from the backside, a requirement for the Sₙ2 mechanism, is significantly hindered.[6][7]

• Isobutyl 3-chloropropionate : The chlorine atom resides on a primary carbon. This position is far less sterically congested, presenting only two hydrogen atoms and the rest of the carbon chain. This open access allows for a much more facile backside attack by a nucleophile.

It is a foundational principle in organic chemistry that, for Sₙ2 reactions, the reactivity order of alkyl halides is primary > secondary > tertiary.[5][7][8]

Experimental Data Synopsis

Compound	Substrate Type	Expected Relative Rate (k_rel)	Rationale
Isobutyl 2-chloropropionate	Secondary Alkyl Halide	1	High steric hindrance at the reaction center impedes nucleophilic attack.[6][7]
Isobutyl 3-chloropropionate	Primary Alkyl Halide	>50	Low steric hindrance allows for rapid Sₙ2 displacement.[5][8]

Causality : The significant increase in activation energy required to force a nucleophile into the crowded transition state of the secondary halide (isobutyl 2-chloropropionate) accounts for its dramatically slower reaction rate compared to the primary halide (isobutyl 3-chloropropionate).

Caption: Logical flow of nucleophilic attack on the two isomers.

Protocol: Comparative Kinetic Analysis via Gas Chromatography

This protocol provides a self-validating system to empirically determine the relative reactivity of the two isomers.

Objective : To compare the rate of iodide substitution on isobutyl 2-chloropropionate and isobutyl 3-chloropropionate.

Materials :

• Isobutyl 2-chloropropionate (≥98%)

• Isobutyl 3-chloropropionate (≥98%)

• Sodium Iodide (anhydrous)

• Acetone (anhydrous)

• Dodecane (Internal Standard)

• Gas Chromatograph with FID (GC-FID)

• Thermostated reaction block or water bath

Experimental Workflow :

Caption: Workflow for the comparative kinetic experiment.

Step-by-Step Procedure :

• Preparation : Prepare three stock solutions in anhydrous acetone: (1) 0.5 M Sodium Iodide; (2) 0.1 M Isobutyl 2-chloropropionate with 0.02 M Dodecane as an internal standard; (3) 0.1 M Isobutyl 3-chloropropionate with 0.02 M Dodecane.

• Reaction Initiation : In two separate, sealed reaction vials, place 1.0 mL of the NaI solution. Equilibrate the vials to 50°C in a heating block.

• Time Zero : To initiate the reactions, inject 1.0 mL of the isobutyl 2-chloropropionate solution into the first vial and 1.0 mL of the isobutyl 3-chloropropionate solution into the second. Start timing immediately.

• Sampling : At predetermined time points (e.g., 15, 30, 60, 90, 120 minutes), withdraw a 0.1 mL aliquot from each reaction vial.

• Quenching : Immediately quench each aliquot in a separate GC vial containing 1.0 mL of diethyl ether and 0.5 mL of water. Shake vigorously. The water will precipitate the salts and stop the reaction.

• Analysis : Analyze the ether layer of each quenched sample by GC-FID. The disappearance of the starting material peak relative to the constant internal standard peak will quantify the reaction progress.

• Data Processing : For each reaction, plot the natural logarithm of the ratio of the starting material concentration to the internal standard concentration versus time. The slope of this line will be the pseudo-first-order rate constant, allowing for a direct quantitative comparison.

Authoritative Conclusion & Practical Recommendations

The evidence from fundamental chemical principles is overwhelming: isobutyl 3-chloropropionate is significantly more reactive towards Sₙ2 nucleophilic substitution than isobutyl 2-chloropropionate. This is a direct consequence of the chlorine atom's position on a sterically unhindered primary carbon versus a hindered secondary carbon.

For the Synthetic Chemist :

• Choose Isobutyl 3-chloropropionate for applications requiring efficient nucleophilic displacement. This isomer will provide faster reaction times, potentially allowing for milder conditions and resulting in higher yields. It is the superior choice for constructing carbon chains via substitution.

• Consider Isobutyl 2-chloropropionate when the specific α-substituted propionate backbone is required for the target molecule. Be prepared for sluggish reaction kinetics that may necessitate higher temperatures, longer reaction times, or more potent nucleophiles. Its reduced reactivity could, in some complex syntheses, be exploited for chemoselectivity, where a primary halide elsewhere in the molecule could be reacted preferentially. Furthermore, the α-chloro ester motif is a precursor for other important transformations, such as the Reformatsky reaction to form β-hydroxy esters.[9]

Ultimately, the choice is dictated by the synthetic target. However, understanding the profound, predictable difference in their reactivity is crucial for efficient and successful synthetic design.

References

• Quora. (2022, September 16). What is the order of reactivity for primary, secondary and tertiary alkyl halides in Sn2 reactions? Why is this the case?

• Organic Chemistry and Chemical Biology for the Students by the Students! (n.d.). 3.1.2 – SN2 Mechanisms – Page 2. Retrieved from [Link]

• Chemistry Stack Exchange. (2013, November 8). Why is the reactivity of primary alkyl halides with nucleophiles (SN2 mechanism) greater than secondary and tertiary alkyl halides? Retrieved from [Link]

• Master Organic Chemistry. (2025, August 29). Deciding SN1/SN2/E1/E2 - The Solvent. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 24). Comparing The SN1 vs Sn2 Reactions. Retrieved from [Link]

• LookChem. (n.d.). Cas 83261-15-8,(S)-Isobutyl-2-chloropropanoate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Isobutyl 3-chloropropionate. PubChem Compound Database. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-Chloropropanoic acid 2-methylpropyl ester (CAS 62108-68-3). Retrieved from [Link]

• Wikipedia. (n.d.). α-Halo carboxylic acids and esters. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Reformatsky Reaction. Retrieved from [Link]

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• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Comparative analysis of different synthetic routes to isobutyl 2-chloropropionate

Introduction

Isobutyl 2-chloropropionate is a valuable chemical intermediate, particularly in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its chiral variants, specifically (S)-isobutyl 2-chloropropionate, are crucial building blocks for the production of highly effective, low-toxicity aryloxyphenoxypropionate herbicides.[2][3] The efficiency, cost-effectiveness, and stereoselectivity of its synthesis are therefore of paramount importance to researchers and chemical industry professionals. This guide provides an in-depth comparative analysis of the primary synthetic routes to isobutyl 2-chloropropionate, offering experimental insights and data to inform the selection of the most appropriate method for a given application.

Key Synthetic Strategies

The synthesis of isobutyl 2-chloropropionate can be broadly approached through three main pathways:

• Direct Esterification (Fischer-Speier Esterification): The acid-catalyzed reaction between 2-chloropropionic acid and isobutyl alcohol.

• Acylation with 2-Chloropropionyl Chloride: The reaction of isobutyl alcohol with 2-chloropropionyl chloride.

• Chlorination of Isobutyl Lactate: The conversion of the hydroxyl group in isobutyl lactate to a chloride.

This guide will now delve into the specifics of each route, providing a detailed examination of their underlying mechanisms, experimental protocols, and a comparative assessment of their respective advantages and disadvantages.

Route 1: Direct Esterification of 2-Chloropropionic Acid

This classical method involves the reaction of 2-chloropropionic acid with isobutyl alcohol in the presence of an acid catalyst.[4] It is an equilibrium-driven process where the removal of water is crucial to drive the reaction towards the formation of the ester product.

Reaction Mechanism

The Fischer-Speier esterification proceeds via a nucleophilic acyl substitution mechanism. The acid catalyst protonates the carbonyl oxygen of the 2-chloropropionic acid, increasing its electrophilicity. The isobutyl alcohol then acts as a nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule yield the protonated ester, which is then deprotonated to give the final product, isobutyl 2-chloropropionate.

Experimental Protocol

Materials:

• 2-Chloropropionic acid

• Isobutyl alcohol

• Concentrated sulfuric acid (catalyst)

• Toluene (for azeotropic removal of water)

• Sodium bicarbonate solution (for neutralization)

• Brine

• Anhydrous magnesium sulfate

Procedure:

• A mixture of 2-chloropropionic acid (1.0 eq), isobutyl alcohol (1.5 eq), and a catalytic amount of concentrated sulfuric acid is prepared in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• Toluene is added to the flask to facilitate the azeotropic removal of water.

• The reaction mixture is heated to reflux, and the progress of the reaction is monitored by observing the amount of water collected in the Dean-Stark trap.

• Upon completion, the mixture is cooled to room temperature and washed with a saturated sodium bicarbonate solution to neutralize the acid catalyst.

• The organic layer is then washed with water and brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent and excess isobutyl alcohol are removed under reduced pressure.

• The crude isobutyl 2-chloropropionate is purified by vacuum distillation.

Visualization of the Workflow

Caption: Workflow for Direct Esterification.

Route 2: Acylation with 2-Chloropropionyl Chloride

This method involves the reaction of isobutyl alcohol with the more reactive 2-chloropropionyl chloride.[2] This reaction is generally faster and not reversible, often leading to higher yields compared to Fischer esterification.[4]

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution. The lone pair of electrons on the oxygen atom of isobutyl alcohol attacks the highly electrophilic carbonyl carbon of 2-chloropropionyl chloride. This forms a tetrahedral intermediate which then collapses, eliminating a chloride ion to form the ester. A base, such as pyridine, is typically added to neutralize the hydrochloric acid byproduct.[2]

Experimental Protocol

Materials:

• Isobutyl alcohol

• 2-Chloropropionyl chloride

• Pyridine (or another suitable base)

• Anhydrous dichloromethane (DCM) or diethyl ether

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a dry round-bottom flask under an inert atmosphere, isobutyl alcohol (1.0 eq) and pyridine (1.1 eq) are dissolved in anhydrous DCM.

• The solution is cooled to 0 °C in an ice bath.

• 2-Chloropropionyl chloride (1.05 eq) is added dropwise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 1-3 hours.

• The reaction is quenched with water, and the mixture is transferred to a separatory funnel.

• The organic layer is washed sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed by rotary evaporation.

• The crude product is purified by vacuum distillation.

Visualization of the Workflow

Caption: Workflow for Chlorination of Isobutyl Lactate.

Comparative Analysis

Feature	Direct Esterification	Acylation with 2-Chloropropionyl Chloride	Chlorination of Isobutyl Lactate
Starting Materials	2-Chloropropionic acid, Isobutyl alcohol	Isobutyl alcohol, 2-Chloropropionyl chloride	Isobutyl lactate, Chlorinating agent (e.g., SOCl₂)
Reaction Rate	Slow, equilibrium-limited	Fast	Moderate to Fast
Typical Yield	Moderate to Good	High to Excellent [4]	High (e.g., ~95%) [5]
Reaction Conditions	High temperature, requires water removal	Low to ambient temperature	Moderate to high temperature
Byproducts	Water	HCl (neutralized by base)	SO₂ and HCl (with SOCl₂)
Cost-Effectiveness	Generally more economical [4]	Can be more expensive due to the cost of the acyl chloride	Dependent on the cost of isobutyl lactate and chlorinating agent
Stereocontrol	Not inherently stereoselective	Not inherently stereoselective	Can be stereospecific if starting from chiral lactate [5]
Safety/Handling	Use of strong acid catalyst	2-Chloropropionyl chloride is corrosive and lachrymatory	Thionyl chloride and phosgene are highly toxic and corrosive

Conclusion and Recommendations

The choice of the optimal synthetic route for isobutyl 2-chloropropionate is contingent upon the specific requirements of the synthesis, including desired yield, purity, scale, cost considerations, and stereochemical control.

• For large-scale, cost-effective production where high purity is not the primary driver, Direct Esterification is a viable option due to the lower cost of starting materials. [4]However, the reversible nature of the reaction and the need for efficient water removal can present challenges in achieving very high yields.

• When high yield and rapid reaction times are paramount, Acylation with 2-Chloropropionyl Chloride is the preferred method. [2][4]The irreversible nature of the reaction typically leads to excellent conversions. This route is particularly suitable for laboratory-scale synthesis where the cost of the acyl chloride is less of a concern.

• For the synthesis of optically pure isobutyl 2-chloropropionate, the Chlorination of Isobutyl Lactate is the most effective strategy. [5]Starting with an enantiomerically pure isobutyl lactate allows for the production of the corresponding chiral product with high optical purity. This is critical for applications in the agrochemical and pharmaceutical industries where stereochemistry dictates biological activity.

Ultimately, a thorough evaluation of the factors outlined in this guide will enable researchers and drug development professionals to make an informed decision and select the synthetic pathway that best aligns with their project goals.

References

• A comparative assessment of different synthetic routes to 2-Chloroethyl heptanoate - Benchchem.
• Cas 83261-15-8,(S)-Isobutyl-2-chloropropanoate - LookChem.
• Application Notes: Synthesis of 2-Chloropropionate Esters from 2-Chloropropionyl Chloride and Alcohols - Benchchem.
• US4334083A - Process for the preparation of an alkyl 2-chloropropionate by chlorinating an alkyl lactate - Google Patents.

• 2-Chloropropionic acid - Wikipedia. Available at: [Link]

• CN1868997A - Method of preparing (S)-(-)-2-chloropropionate and (R)-(+)-2-chloro propionic acid - Google Patents.
• EP0163435A2 - Preparation of 2-chloropropionic acid esters - Google Patents.

Sources

• 1. lookchem.com [lookchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN1868997A - Method of preparing (S)-(-)-2-chloropropionate and (R)-(+)-2-chloro propionic acid - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US4334083A - Process for the preparation of an alkyl 2-chloropropionate by chlorinating an alkyl lactate - Google Patents [patents.google.com]

A Comparative Guide to Validated Analytical Methods for Isobutyl 2-Chloropropionate Quantification

For researchers, scientists, and drug development professionals, the precise and reliable quantification of chemical intermediates is a cornerstone of robust process development and quality control. Isobutyl 2-chloropropionate, a key building block in various pharmaceutical and chemical syntheses, requires accurate measurement to ensure reaction efficiency, product purity, and batch-to-batch consistency. This guide provides an in-depth comparison of validated analytical methodologies for the quantification of isobutyl 2-chloropropionate, with a focus on Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The experimental protocols and validation data presented herein are grounded in established scientific principles and regulatory expectations, such as those outlined by the International Council for Harmonisation (ICH).[1][2]

The "suitability for its intended purpose" is the main objective of validating an analytical procedure.[3] This guide will delve into the causality behind experimental choices, ensuring that each described protocol is a self-validating system.

Choosing the Right Analytical Tool: A Head-to-Head Comparison

The selection of an analytical technique is contingent upon the physicochemical properties of the analyte and the specific requirements of the analysis, such as required sensitivity, selectivity, and sample throughput. Isobutyl 2-chloropropionate is a volatile ester, making Gas Chromatography (GC) a primary candidate for its analysis.[][5] However, High-Performance Liquid Chromatography (HPLC) can also be adapted for its quantification.

Gas Chromatography (GC) is an inherently suitable technique for volatile and thermally stable compounds. The separation is based on the differential partitioning of the analyte between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column. For isobutyl 2-chloropropionate, GC offers high resolution and sensitivity.

High-Performance Liquid Chromatography (HPLC) , particularly in the reverse-phase mode, separates compounds based on their polarity.[6][7] While less conventional for highly volatile compounds, HPLC can be a viable alternative, especially in laboratories where it is a more readily available or preferred platform.

Below is a comparative summary of the typical performance of validated GC and HPLC methods for isobutyl 2-chloropropionate quantification.

Validation Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (RP-HPLC-UV)	Rationale for Performance
Specificity/Selectivity	Excellent	Good to Excellent	GC columns provide high efficiency for separating volatile isomers and impurities.[8] HPLC selectivity depends on stationary phase and mobile phase composition.[9]
Linearity (r²)	> 0.999	> 0.998	Both techniques can achieve excellent linearity over a defined concentration range.[10][11]
Accuracy (% Recovery)	98.0% - 102.0%	97.0% - 103.0%	Accuracy is established by analyzing samples with known concentrations of the analyte.[12][13]
Precision (%RSD)	< 2.0%	< 3.0%	GC generally offers slightly better precision for volatile analytes due to the nature of the injection and separation process.[8]
Limit of Detection (LOD)	Low ng/mL	Mid-to-high ng/mL	GC-FID is highly sensitive to hydrocarbons and their derivatives.[10] HPLC-UV sensitivity depends on the analyte's chromophore.
Limit of Quantification (LOQ)	Low-to-mid ng/mL	High ng/mL to low µg/mL	The LOQ is the lowest concentration that can be measured with acceptable precision and accuracy.[3][12]
Robustness	High	Moderate	GC methods are often less susceptible to minor variations in mobile phase composition compared to HPLC.

The Gold Standard: Gas Chromatography with Flame Ionization Detection (GC-FID)

For the routine, high-precision quantification of isobutyl 2-chloropropionate, GC-FID stands out as the superior technique. Its high sensitivity, robustness, and the volatility of the analyte make it an ideal pairing.

Experimental Workflow: GC-FID Analysis

Sources

• 1. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. database.ich.org [database.ich.org]
• 5. Isobutyl 2-chloropropanoate [webbook.nist.gov]
• 6. benchchem.com [benchchem.com]
• 7. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. demarcheiso17025.com [demarcheiso17025.com]
• 10. ijstr.org [ijstr.org]
• 11. researchgate.net [researchgate.net]
• 12. Validation of Analytical Methods | IntechOpen [intechopen.com]
• 13. asean.org [asean.org]

Safety & Regulatory Compliance

Isobutyl 2-chloropropionate proper disposal procedures

Isobutyl 2-Chloropropionate: Comprehensive Laboratory Disposal and Safety Protocol

As a Senior Application Scientist, I frequently oversee the integration of chiral building blocks like Isobutyl 2-chloropropionate (CAS: 62108-67-2; enantiomer CAS: 83261-15-8) into drug development and organic synthesis workflows. While its utility as an intermediate is well-documented, its end-of-life management requires strict adherence to hazardous waste protocols. Because this compound is a halogenated ester, improper disposal—such as drain dumping or commingling with non-halogenated solvents—poses severe environmental risks and violates regulatory frameworks.

This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of Isobutyl 2-chloropropionate, ensuring your laboratory maintains both scientific integrity and operational compliance.

Physicochemical Hazard Profile

Understanding the physical properties of Isobutyl 2-chloropropionate is the first step in risk mitigation. Its combustible nature and halogen content dictate the required containment strategy.

Property	Value	Operational Implication
Molecular Formula	C₇H₁₃ClO₂	Contains chlorine; mandates strict routing to the halogenated waste stream.
Molecular Weight	164.63 g/mol	Heavier than water; exhibits phase separation behavior in aqueous mixtures.
Boiling Point	175–177 °C	Low volatility at room temperature, but generates toxic vapors if heated.
Density	~1.017 g/mL at 20 °C	Sinks in or suspends with aqueous layers; complicates biphasic waste separation.
Flash Point	69 °C	Combustible liquid; must be kept away from open flames and ignition sources.

Data sourced from chemical property databases for CAS 83261-15-8 .

The Causality of Halogenated Waste Segregation

Why must we strictly segregate Isobutyl 2-chloropropionate from general organic waste? The answer lies in the thermodynamics of waste destruction and chemical reactivity:

• Prevention of Dioxin Formation: When halogenated compounds are incinerated at standard temperatures, they can form highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and furans. Halogenated waste must be routed to specialized high-temperature incinerators equipped with alkaline scrubbers designed to neutralize hydrochloric acid (HCl) gas byproducts .

• Regulatory & Cost Implications: Environmental protection agencies classify halogenated solvents under strict regulatory codes (e.g., F-listed wastes under RCRA in the US). Mixing even a small amount of Isobutyl 2-chloropropionate (typically >2% halogen content) into a non-halogenated waste carboy converts the entire volume into halogenated waste, increasing institutional disposal costs by up to 300% .

• Chemical Incompatibility: As an ester, Isobutyl 2-chloropropionate is susceptible to hydrolysis. If mixed with strong acidic or alkaline waste streams, it will hydrolyze into isobutanol and 2-chloropropionic acid. This is an exothermic reaction that can rapidly pressurize sealed waste containers, leading to catastrophic rupture .

Waste Segregation Workflow

Below is the logical workflow for processing this chemical from the point of generation to final destruction.

Figure 1: Logistical workflow for the segregation and disposal of halogenated organic waste.

Standard Operating Procedure (SOP): Step-by-Step Disposal Protocol

Phase 1: Point-of-Generation Segregation

• Isolate the Stream: Designate a specific waste container exclusively for "Halogenated Organic Solvents." Do not mix Isobutyl 2-chloropropionate with heavy metals, cyanides, or acutely toxic "P-listed" wastes .

• Verify Compatibility: Ensure the receiving waste container does not contain strong oxidizers, reducers, or water-reactive substances, which could trigger a violent reaction in the waste jug .

Phase 2: Primary Containment & Labeling

• Select the Receptacle: Use a High-Density Polyethylene (HDPE) carboy or a PTFE-lined glass bottle. Avoid standard metal safety cans if the waste contains trace moisture, as the hydrolysis byproduct (2-chloropropionic acid) can corrode the metal over time .

• Apply Mandatory Labeling: Immediately affix a "Hazardous Waste" tag to the container. The label must explicitly state the full chemical name ("Isobutyl 2-chloropropionate"), the approximate percentage, and check the hazard boxes for "Halogenated," "Toxic," and "Combustible" .

Phase 3: Secondary Containment & Storage (SAA)

• Ventilation: Store the waste container in a designated Satellite Accumulation Area (SAA) within an operating chemical fume hood or a continuously ventilated safety cabinet .

• Secondary Containment: Place the primary container inside a chemically resistant secondary containment tray (e.g., polypropylene) to capture any potential leaks or over-pressurization blowouts.

• Cap Management: Keep the container tightly closed at all times unless actively adding waste. Do not leave funnels resting in the open neck of the carboy, as this allows toxic vapors to escape into the laboratory .

Phase 4: Institutional Transfer & Final Destruction

• Volume Monitoring: Once the container reaches 3/4 (75%) capacity, do not add more waste. Overfilling removes the headspace necessary for vapor expansion, dramatically increasing the risk of rupture due to temperature fluctuations .

• Initiate Pickup: Submit a chemical waste collection request to your institution's Environmental Health and Safety (EH&S) department. They will transport the bulked solvent to an approved facility for high-temperature incineration .

Spill Response & Emergency Protocol

In the event of an operational spill involving Isobutyl 2-chloropropionate, execute the following protocol immediately:

• Evacuate and Ventilate: Alert personnel in the immediate vicinity. Ensure the fume hood or room ventilation is operating at maximum capacity to clear combustible and irritating vapors.

• Containment: Don appropriate PPE (nitrile gloves, splash goggles, lab coat). Contain the leak using inert absorbent materials (e.g., vermiculite or universal spill pads). Do not use combustible materials like sawdust.

• Disposal of Spill Debris: Place all saturated spill pads and absorbent materials into a sealed, heavy-duty plastic bag. Tag this bag as "Hazardous Waste - Solid contaminated with Halogenated Solvent" and request immediate EH&S disposal .

References

• Temple University Environmental Health and Radiation Safety. "Halogenated Solvents in Laboratories." Temple University. [Link]

• ETH Zürich. "Factsheet: Disposal of Hazardous Waste - Basic Principles." ETH Zürich. [Link]

Personal protective equipment for handling Isobutyl 2-chloropropionate

As a Senior Application Scientist, I have developed this comprehensive operational guide for handling Isobutyl 2-chloropropionate (and its enantiopure variants). This α-chloro ester is a highly versatile intermediate in pharmaceutical synthesis, particularly in the installation of functionalized propionate units. However, its bifunctional reactivity profile demands rigorous, mechanistically grounded safety protocols.

This guide transcends standard Safety Data Sheets (SDS) by explaining the causality behind the hazards and providing self-validating experimental workflows to ensure absolute safety and logistical compliance.

Chemical & Hazard Profile

Before handling the compound, it is critical to understand its physical parameters. The following table summarizes the quantitative data for Isobutyl 2-chloropropionate[][2][3].

Property	Value / Description
CAS Numbers	62108-67-2 (Racemic) ; 83261-15-8 (S)-enantiomer
Molecular Formula	C₇H₁₃ClO₂
Molecular Weight	164.63 g/mol
Boiling Point	175–177 °C (at 760 mmHg) ; 44–45.5 °C (at reduced pressure)
Density	1.017 – 1.030 g/mL at 20 °C
Flash Point	~69 °C (Combustible Liquid)
Primary Hazards	Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335)
Waste Classification	Halogenated Organic Waste

Mechanistic Insight: The Causality of Hazards

To handle a chemical safely, a scientist must understand why it is hazardous. Isobutyl 2-chloropropionate is an α-chloro ester , meaning it possesses two highly reactive sites:

• Electrophilic α-Carbon (Alkylation Hazard): The electron-withdrawing ester carbonyl and the electronegative chlorine atom make the α-carbon highly susceptible to nucleophilic attack (Sₙ2 displacement)[4]. Biologically, this means the compound can act as an alkylating agent, binding to nucleophilic sites on proteins and DNA in the skin or respiratory tract, causing severe irritation and sensitization.

• Hydrolytic Instability (Corrosion Hazard): The ester linkage is subject to hydrolysis. In the presence of ambient moisture, aqueous acids, or bases, it hydrolyzes to yield isobutanol and 2-chloropropionic acid. The latter can further degrade to release hydrogen chloride (HCl) gas[5][6]. This acid generation is the primary driver for its corrosive potential upon contact with mucosal membranes.

Personal Protective Equipment (PPE) Matrix

Based on the mechanistic risks outlined above, standard laboratory PPE is insufficient. You must utilize targeted protection:

• Hand Protection: Butyl rubber or heavy-duty Nitrile gloves (EN 374 compliant).

  • Causality: Esters readily permeate standard latex and thin nitrile. Butyl rubber provides superior resistance to oxygenated solvents and halogenated organics.

• Eye/Face Protection: ANSI Z87.1 / EN 166 compliant chemical splash goggles. A full-face shield is required if handling volumes >500 mL.

• Body Protection: Flame-retardant (FR) lab coat and a chemical-resistant apron.

  • Causality: With a flash point of 69°C, the compound is combustible. FR clothing prevents ignition in the event of a static discharge during transfer.

• Respiratory Protection: All handling must occur inside a certified fume hood. If engineering controls fail, a half-mask respirator with an Organic Vapor/Acid Gas cartridge (Type ABEK) is mandatory to neutralize both ester vapors and potential HCl off-gassing.

Self-Validating Operational Workflow

Every protocol must be a self-validating system—meaning the procedure inherently proves it is safe to proceed to the next step.

Step 1: Pre-Operational Verification

• Action: Turn on the fume hood and verify the face velocity is ≥100 feet per minute (fpm).

• Validation: Tape a small piece of tissue to the bottom of the sash. Inward deflection visually confirms negative pressure before opening the chemical container.

Step 2: Glove Integrity Check

• Action: Inspect butyl rubber gloves for micro-punctures.

• Validation: Inflate the gloves with nitrogen or compressed air and twist the cuff to trap the air. Submerge in a water bath; the absence of bubbles validates glove integrity.

Step 3: Moisture-Free Transfer

• Action: Transfer Isobutyl 2-chloropropionate using a glass syringe or cannula under an inert atmosphere (Argon or Nitrogen) to prevent hydrolysis.

• Validation: Route the reaction vessel's exhaust through a mineral oil bubbler. A steady rate of bubbles confirms a positive inert atmosphere, ensuring ambient moisture cannot enter the system and trigger the release of corrosive 2-chloropropionic acid.

Spill Response & Halogenated Waste Disposal Plan

Because Isobutyl 2-chloropropionate contains chlorine, it falls under strict environmental regulations regarding Halogenated Organic Waste [7]. Improper disposal can lead to dangerous cross-reactions or environmental contamination.

Spill Response Protocol:

• Isolate: Evacuate personnel and eliminate all ignition sources.

• Neutralize & Absorb: Do not use water. Cover the spill with an inert, non-combustible absorbent (e.g., dry sand, vermiculite, or a commercial spill kit designed for halogenated organics)[6].

• Collect: Use non-sparking tools to sweep the absorbed material into a highly durable, sealable polyethylene container.

Routine Disposal Methodology:

• Segregation: Isobutyl 2-chloropropionate waste must be strictly segregated into containers explicitly labeled "Halogenated Organic Waste."

  • Causality: Mixing halogenated waste with non-halogenated basic waste (like amines or hydroxides) can trigger uncontrolled, exothermic Sₙ2 or elimination reactions in the waste carboy.

• Headspace Management: Never fill waste containers beyond 90% capacity. Leave headspace to accommodate potential vapor expansion from slow hydrolysis.

• Final Destruction: Transfer to your Environmental Health and Safety (EHS) department. The only approved method for final destruction is controlled incineration with flue gas scrubbing to safely neutralize the resulting hydrogen chloride gas[5].

Operational Workflow Visualization

The following diagram illustrates the logical decision tree for handling and disposing of Isobutyl 2-chloropropionate, ensuring strict adherence to halogenated waste protocols.

Workflow for the safe handling and disposal of Isobutyl 2-chloropropionate.

References

• Cheméo . Chemical Properties of Propanoic acid, 2-chloro, 2-methylpropyl ester (CAS 62108-67-2). Retrieved from [Link]

• LookChem . Cas 83261-15-8, (S)-Isobutyl-2-chloropropanoate Safety and Property Database. Retrieved from [Link]

• High Mountain Chem . Understanding Methyl Chloroacetate: Comprehensive Guide on α-Chloro Esters. Retrieved from[Link]

Sources

• 2. Propanoic acid, 2-chloro, 2-methylpropyl ester (CAS 62108-67-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. lookchem.com [lookchem.com]
• 4. grokipedia.com [grokipedia.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. Understanding Methyl Chloroacetate: Comprehensive Guide [highmountainco.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]